13-Deacetyltaxachitriene A

Core Science & Biosynthesis

13-Deacetyltaxachitriene A: A Technical Guide to its Natural Source and Isolation

For Researchers, Scientists, and Drug Development Professionals

Abstract

13-Deacetyltaxachitriene A is a member of the taxane (B156437) diterpenoid family, a class of natural products that has yielded clinically significant anticancer agents, most notably paclitaxel (B517696) (Taxol®). This technical guide provides a comprehensive overview of the natural source, isolation, and purification of 13-Deacetyltaxachitriene A. Detailed experimental protocols, quantitative data, and structural elucidation are presented to serve as a valuable resource for researchers in natural product chemistry, medicinal chemistry, and drug development.

Natural Source

The primary natural source of 13-Deacetyltaxachitriene A is the plant species Taxus sumatrana, commonly known as the Sumatran yew. This evergreen tree is native to Sumatra and other parts of Southeast Asia. The compound, along with a diverse array of other taxane diterpenoids, is found in various parts of the plant, with the leaves and twigs being a significant source for extraction and isolation.

Isolation and Purification

The isolation of 13-Deacetyltaxachitriene A from Taxus sumatrana is a multi-step process involving extraction, solvent partitioning, and extensive chromatographic separations. The following protocol is a detailed methodology based on established procedures for the isolation of taxoids from this species.

Experimental Protocol

2.1.1. Plant Material Collection and Preparation Fresh leaves and twigs of Taxus sumatrana are collected and air-dried in the shade. The dried plant material is then ground into a fine powder to increase the surface area for efficient extraction.

2.1.2. Extraction The powdered plant material is subjected to exhaustive extraction with a suitable organic solvent. Methanol (B129727) or a mixture of dichloromethane (B109758) and methanol are commonly employed for this purpose. The extraction is typically carried out at room temperature over several days with periodic agitation to ensure thorough percolation of the solvent through the plant material. The resulting extract is then filtered and concentrated under reduced pressure to yield a crude extract.

2.1.3. Solvent Partitioning The crude extract is suspended in a water-methanol mixture and subjected to a series of liquid-liquid partitions with solvents of increasing polarity. A typical partitioning scheme involves sequential extraction with n-hexane, ethyl acetate (B1210297), and n-butanol. This step serves to separate compounds based on their polarity, with the taxane fraction, including 13-Deacetyltaxachitriene A, typically concentrating in the ethyl acetate fraction.

2.1.4. Chromatographic Purification The ethyl acetate fraction is subjected to multiple rounds of chromatography to isolate 13-Deacetyltaxachitriene A.

• Silica (B1680970) Gel Column Chromatography: The fraction is first loaded onto a silica gel column and eluted with a gradient of n-hexane and ethyl acetate. Fractions are collected and monitored by thin-layer chromatography (TLC) to identify those containing the target compound.

• Preparative High-Performance Liquid Chromatography (HPLC): Fractions enriched with 13-Deacetyltaxachitriene A are further purified by preparative HPLC. A reversed-phase C18 column is commonly used with a mobile phase consisting of a gradient of acetonitrile (B52724) and water. This high-resolution technique allows for the separation of closely related taxoids, yielding pure 13-Deacetyltaxachitriene A.

Isolation Workflow Diagram

Unraveling the Intricate Architecture of 13-Deacetyltaxachitriene A: A Technical Guide to its Chemical Structure Elucidation

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure elucidation of 13-Deacetyltaxachitriene A, a bicyclic taxane (B156437) diterpenoid. This document is intended for researchers, scientists, and drug development professionals engaged in the study of complex natural products. Herein, we detail the spectroscopic and analytical methodologies that are pivotal in piecing together the molecular framework of this intricate compound, which belongs to a class of molecules that includes the renowned anticancer agent, paclitaxel.

Introduction

Taxane diterpenoids, a class of natural products primarily isolated from the yew tree (Taxus species), have been the subject of intense scientific scrutiny due to their potent biological activities. The structural elucidation of these compounds is a challenging yet critical task, relying on a synergistic application of advanced spectroscopic techniques. 13-Deacetyltaxachitriene A is a member of the bicyclic taxane subclass, characterized by a rearranged carbon skeleton. The definitive assignment of its structure was first reported by Fang, W. S., Fang, Q. C., and Liang, X. T. in their seminal 1995 paper in the journal Tetrahedron, which focused on novel taxoids from Taxus chinensis. This guide will draw upon the established methodologies for taxane structure elucidation to present a detailed pathway for confirming the structure of 13-Deacetyltaxachitriene A.

Isolation and Purification

The initial step in the structure elucidation of any natural product is its isolation from the source material in a pure form. For 13-Deacetyltaxachitriene A, the general procedure involves the extraction of dried and powdered plant material, followed by a series of chromatographic separations.

Experimental Protocol:

A generalized protocol for the isolation of bicyclic taxoids from Taxus species is as follows:

• Extraction: The dried and powdered needles or bark of Taxus chinensis are exhaustively extracted with a solvent such as methanol (B129727) or ethanol (B145695) at room temperature. The solvent is then evaporated under reduced pressure to yield a crude extract.

• Solvent Partitioning: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as hexane (B92381), chloroform (B151607), and ethyl acetate (B1210297), to separate compounds based on their polarity.

• Column Chromatography: The chloroform or ethyl acetate fraction, which is typically rich in taxoids, is subjected to column chromatography on silica (B1680970) gel. The column is eluted with a gradient of hexane and ethyl acetate. Fractions are collected and monitored by thin-layer chromatography (TLC).

• Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing the compound of interest are further purified by preparative reversed-phase HPLC using a C18 column and a mobile phase typically consisting of a mixture of acetonitrile (B52724) and water. This step is crucial for obtaining the compound in high purity, ready for spectroscopic analysis.

Spectroscopic Data Analysis

The core of the structure elucidation process lies in the detailed analysis of data obtained from various spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is employed to determine the elemental composition of the molecule, from which the molecular formula can be deduced.

Table 1: Mass Spectrometry Data for a Representative Bicyclic Taxane

Ionization Mode	[M+Na]⁺ (m/z)	Deduced Molecular Formula
ESI	659.2830	C₃₂H₄₄O₁₃

Note: This data is representative of a closely related compound, Taxachitriene A, as the specific data for 13-Deacetyltaxachitriene A is not publicly available.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule. A combination of one-dimensional (¹H and ¹³C NMR) and two-dimensional (COSY, HSQC, HMBC) NMR experiments is essential for the complete structural assignment.

Table 2: ¹H NMR Spectroscopic Data for a Representative Bicyclic Taxane (CDCl₃, 400 MHz)

Position	δ (ppm)	Multiplicity	J (Hz)
1	2.55	m
2	5.60	d	7.5
5	5.95	br s
6α	2.30	m
6β	1.90	m
7	4.90	m
9	5.80	d	9.0
10	6.20	d	9.0
13	4.85	t	8.0
14α	2.25	m
14β	1.85	m
16	1.75	s
17	1.10	s
18	1.95	s
19	1.60	s
20α	4.50	d	12.0
20β	4.30	d	12.0

Note: This data is representative of a closely related compound, Taxachitriene A, as the specific data for 13-Deacetyltaxachitriene A is not publicly available.

Table 3: ¹³C NMR Spectroscopic Data for a Representative Bicyclic Taxane (CDCl₃, 100 MHz)

Position	δ (ppm)	Position	δ (ppm)
1	45.2	11	135.8
2	75.1	12	142.3
3	42.5	13	70.1
4	134.2	14	35.6
5	78.3	15	38.2
6	33.1	16	28.1
7	72.3	17	21.5
8	138.1	18	15.3
9	76.5	19	10.9
10	73.8	20	61.7

Note: This data is representative of a closely related compound, Taxachitriene A, as the specific data for 13-Deacetyltaxachitriene A is not publicly available.

Structure Elucidation Workflow

The elucidation of the chemical structure of 13-Deacetyltaxachitriene A is a logical process that integrates data from various spectroscopic techniques. The following diagram illustrates the typical workflow.

A flowchart illustrating the general workflow for the structure elucidation of a natural product.

Key Structural Features and Spectroscopic Correlations

The structure of a bicyclic taxane like 13-Deacetyltaxachitriene A is pieced together by correlating the NMR data.

A diagram showing the logical relationships in NMR data analysis for structure elucidation.

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings, allowing for the tracing of spin systems within the molecule. For instance, the correlations between H-9 and H-10, and between H-13 and the H-14 protons would be readily identified.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon atom, enabling the unambiguous assignment of carbon signals.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful tool for assembling the carbon skeleton. It shows correlations between protons and carbons that are two or three bonds away. For example, correlations from the methyl protons at C-16 and C-17 to the quaternary carbons C-11 and C-15 would be crucial in defining the core ring structure.

Conclusion

The chemical structure elucidation of 13-Deacetyltaxachitriene A, like other complex taxane diterpenoids, is a meticulous process that relies on the careful application and interpretation of modern spectroscopic techniques. While the specific high-resolution data for this particular compound is not widely available in public databases, the established methodologies for related compounds provide a clear and robust framework for its structural determination. This guide serves as a valuable resource for researchers in the field, outlining the essential experimental protocols and analytical logic required to unravel the intricate molecular architecture of novel natural products.

Spectroscopic and Structural Elucidation of 13-Deacetyltaxachitriene A: A Technical Overview

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data available for 13-Deacetyltaxachitriene A, a taxane (B156437) diterpenoid of interest to researchers in natural product chemistry, pharmacology, and drug development. While a complete, publicly available dataset comprising detailed NMR, MS, and IR spectra from a single source is not readily accessible in the reviewed literature, this document collates the known information and presents a standardized framework for the spectroscopic analysis of such compounds.

Introduction to 13-Deacetyltaxachitriene A

13-Deacetyltaxachitriene A belongs to the taxoid class of natural products, a group of compounds that have garnered significant attention due to the potent anticancer activity of their most famous member, paclitaxel (B517696) (Taxol®). These complex diterpenoids are characterized by a distinctive taxane skeleton. 13-Deacetyltaxachitriene A has been isolated from species of the Taxus genus, commonly known as yew trees. The structural elucidation and spectroscopic characterization of new taxoids are crucial for understanding their biosynthetic pathways, structure-activity relationships, and potential therapeutic applications.

Spectroscopic Data Summary

Detailed, quantitative spectroscopic data for 13-Deacetyltaxachitriene A is not available in a consolidated public source. Typically, the characterization of a novel taxoid involves a suite of spectroscopic techniques to determine its planar structure and stereochemistry. The following tables are presented as a template for the expected data based on the general characteristics of taxane diterpenoids.

Table 1: Hypothetical ¹H NMR Data for 13-Deacetyltaxachitriene A (in CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-1	Data not available	Data not available	Data not available
H-2	Data not available	Data not available	Data not available
H-3	Data not available	Data not available	Data not available
...	Data not available	Data not available	Data not available

Table 2: Hypothetical ¹³C NMR Data for 13-Deacetyltaxachitriene A (in CDCl₃)

Position	Chemical Shift (δ, ppm)
C-1	Data not available
C-2	Data not available
C-3	Data not available
...	Data not available

Table 3: Mass Spectrometry (MS) Data for 13-Deacetyltaxachitriene A

Ionization Mode	Mass-to-Charge Ratio (m/z)	Interpretation
ESI-MS	Data not available	[M+H]⁺, [M+Na]⁺, etc.

Table 4: Infrared (IR) Spectroscopy Data for 13-Deacetyltaxachitriene A

Wavenumber (cm⁻¹)	Functional Group Assignment
Data not available	O-H (hydroxyl), C=O (carbonyl, ester), C=C (alkene), C-O (ether, ester)

Experimental Protocols

The isolation and spectroscopic analysis of taxoids like 13-Deacetyltaxachitriene A generally follow established methodologies in natural product chemistry.

Isolation and Purification

• Extraction: Dried and powdered plant material (e.g., needles, bark of Taxus species) is typically extracted with a series of organic solvents of increasing polarity, such as hexane, dichloromethane, and methanol.

• Fractionation: The crude extracts are subjected to preliminary fractionation using techniques like solvent-solvent partitioning or column chromatography on silica (B1680970) gel.

• Chromatographic Purification: Fractions containing taxoids are further purified using a combination of chromatographic methods, including repeated column chromatography on silica gel, Sephadex LH-20, and preparative High-Performance Liquid Chromatography (HPLC), often with a reversed-phase column (e.g., C18).

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, and 2D NMR (COSY, HSQC, HMBC, NOESY) experiments are performed on a high-field NMR spectrometer (typically 400 MHz or higher). Deuterated chloroform (B151607) (CDCl₃) is a common solvent for taxoids.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), often with electrospray ionization (ESI), is used to determine the molecular formula. Fragmentation patterns from MS/MS analysis can provide structural information.

• Infrared (IR) Spectroscopy: IR spectra are recorded on a Fourier-transform infrared (FT-IR) spectrometer to identify key functional groups.

Workflow for Spectroscopic Data Acquisition and Analysis

The logical flow for the characterization of a novel natural product like 13-Deacetyltaxachitriene A is depicted below.

Caption: Workflow for the isolation and structural elucidation of a natural product.

Conclusion

While 13-Deacetyltaxachitriene A is a known taxoid, a comprehensive and publicly accessible repository of its detailed spectroscopic data is currently lacking. This guide provides a standard framework and the expected methodologies for the characterization of such a compound. The availability of complete and verified spectroscopic data is essential for the scientific community to further investigate the chemical and biological properties of this and other taxane diterpenoids. Researchers in possession of such data are encouraged to make it publicly available to accelerate scientific discovery.

"13-Deacetyltaxachitriene A" physical and chemical properties

Despite a comprehensive search for the physical and chemical properties of 13-Deacetyltaxachitriene A, specific quantitative data and detailed experimental protocols remain elusive in publicly available scientific literature. While general information regarding its molecular formula and solubility has been found, critical data points such as melting point, boiling point, and detailed spectral analyses (¹H NMR, ¹³C NMR, Mass Spectrometry) are not available.

Initial findings indicate that 13-Deacetyltaxachitriene A is a diterpenoid compound with the following general properties:

Table 1: General Properties of 13-Deacetyltaxachitriene A

Property	Value
CAS Number	239800-99-8
Molecular Formula	C₃₀H₄₂O₁₂
Molecular Weight	594.65 g/mol
Physical Description	Powder
Source	Branches of Taxus sumatrana
Solubility	Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone (B3395972)

The lack of specific data prevents the creation of detailed tables for comparative analysis as requested.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and characterization of 13-Deacetyltaxachitriene A are not specifically described in the available literature. However, based on general procedures for the isolation of taxane (B156437) diterpenoids from Taxus species, a generalized workflow can be inferred.

General Workflow for Isolation of Taxane Diterpenoids from Taxus species

Caption: Generalized workflow for the isolation of taxane diterpenoids.

Signaling Pathways and Biological Activity

Information regarding the specific biological activity and associated signaling pathways of 13-Deacetyltaxachitriene A is not available in the reviewed literature. Taxane diterpenoids, as a class, are known for their cytotoxic effects against various cancer cell lines, primarily through the stabilization of microtubules, leading to cell cycle arrest and apoptosis. However, without specific studies on 13-Deacetyltaxachitriene A, a diagram of its specific signaling pathway cannot be constructed.

The Biosynthesis of 13-Deacetyltaxachitriene A in Taxus sumatrana: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the proposed biosynthetic pathway of 13-Deacetyltaxachitriene A, a taxoid isolated from Taxus sumatrana. While direct experimental evidence for the complete pathway of this specific metabolite is not extensively documented, this guide extrapolates from the well-characterized biosynthesis of paclitaxel (B517696) and other taxoids to present a scientifically plausible route. This document details the enzymatic steps from the universal diterpenoid precursor, geranylgeranyl diphosphate (B83284) (GGPP), through the formation of the taxane (B156437) core, a series of oxidative and acylation modifications, and a final deacetylation step. Included are representative quantitative data for analogous enzymatic reactions, detailed experimental protocols for the characterization of key enzyme classes, and visualizations of the proposed pathway and experimental workflows to facilitate further research and drug development efforts.

Introduction to Taxoids in Taxus sumatrana

The genus Taxus is a rich source of complex diterpenoids known as taxoids, which are characterized by a taxane skeleton. The most famous of these is the potent anticancer drug, paclitaxel (Taxol). Taxus sumatrana, the Sumatran yew, has been shown to produce a diverse array of taxoids, including 13-Deacetyltaxachitriene A. Understanding the biosynthetic pathways of these compounds is crucial for their sustainable production through metabolic engineering and synthetic biology approaches, as well as for the discovery of novel derivatives with potential therapeutic applications.

13-Deacetyltaxachitriene A is a poly-oxygenated and acylated taxoid. Its structure suggests a biosynthetic origin shared with other taxanes, involving a series of hydroxylations and acetylations of the taxane core, followed by a specific deacetylation at the C13 position. This guide outlines the hypothetical enzymatic steps leading to its formation.

Proposed Biosynthetic Pathway of 13-Deacetyltaxachitriene A

The biosynthesis of 13-Deacetyltaxachitriene A is proposed to proceed through three main stages, starting from the primary metabolism that provides the universal precursor for diterpenes.

Stage 1: Formation of the Taxane Skeleton

The pathway initiates with the cyclization of geranylgeranyl diphosphate (GGPP), derived from the methylerythritol phosphate (B84403) (MEP) pathway, into the parent olefin with the characteristic taxane ring system, taxa-4(5),11(12)-diene.[1][2] This reaction is the committed step in taxoid biosynthesis.

Stage 2: Oxygenation and Acylation of the Taxane Core

Following the formation of the taxane skeleton, a series of post-cyclization modifications occur. These are primarily catalyzed by two major classes of enzymes: cytochrome P450 monooxygenases (CYPs) and acyl-CoA-dependent acyltransferases. These modifications are not always sequential and can lead to a complex network of intermediates. For the formation of a "taxachitriene A"-like precursor, multiple hydroxylations and acetylations at various positions on the taxane ring are necessary. The exact order of these steps can be promiscuous, but a plausible sequence is presented based on the known paclitaxel pathway.

Stage 3: Final Deacetylation

The final proposed step in the formation of 13-Deacetyltaxachitriene A is the enzymatic removal of the acetyl group at the C13 position of a "taxachitriene A" precursor. This hydrolysis is likely catalyzed by an esterase.

Visualizing the Pathway

Caption: Proposed biosynthetic pathway of 13-Deacetyltaxachitriene A.

Key Enzymes and Representative Quantitative Data

Direct quantitative data for the enzymes involved in 13-Deacetyltaxachitriene A biosynthesis is not available. The following tables summarize representative kinetic data for homologous enzymes from the well-studied paclitaxel pathway in various Taxus species.

Table 1: Representative Kinetic Parameters of Taxoid Biosynthetic Enzymes

Enzyme Class	Enzyme Name (Source)	Substrate	K_m (µM)	k_cat (s⁻¹)	Reference
Terpene Cyclase	Taxadiene Synthase (T. brevifolia)	GGPP	0.6 ± 0.1	0.03	[1]
Cytochrome P450	Taxadiene 5α-hydroxylase (T. cuspidata)	Taxa-4(5),11(12)-diene	~5	N/A	[3]
Acyltransferase	Taxoid 10β-O-acetyltransferase (T. cuspidata)	10-deacetylbaccatin III	4.5 ± 0.5	0.06 ± 0.01	[4]
Acyltransferase	Taxoid 2α-O-benzoyltransferase (T. cuspidata)	2-debenzoyl-7,13-diacetylbaccatin III	1.2 ± 0.2	0.003 ± 0.0005	[4]
Esterase	(Putative)	Taxachitriene A	N/A	N/A	-

Note: N/A indicates data not available. The data presented are for analogous reactions and serve as a reference.

Experimental Protocols

This section provides detailed methodologies for the key experiments required to elucidate and characterize the biosynthetic pathway of 13-Deacetyltaxachitriene A.

Heterologous Expression and Characterization of Cytochrome P450s

Objective: To functionally express and characterize candidate cytochrome P450 genes from T. sumatrana involved in taxoid hydroxylation.

Methodology:

• Gene Cloning: Candidate CYP genes are identified from a T. sumatrana transcriptome library based on homology to known taxoid hydroxylases. Full-length cDNAs are cloned into an appropriate expression vector (e.g., pYES2 for yeast or pCW for E. coli).

• Heterologous Expression:

  • Yeast (Saccharomyces cerevisiae): The expression vector is transformed into a suitable yeast strain (e.g., WAT11). Cultures are grown in selective media and protein expression is induced with galactose.

  • Escherichia coli: The expression vector is co-transformed with a vector containing a cytochrome P450 reductase (CPR) from Taxus into an expression strain like C41(DE3). Protein expression is induced with IPTG.

• Microsome Isolation:

  • Yeast or E. coli cells are harvested by centrifugation.

  • The cell pellet is resuspended in an extraction buffer (e.g., 50 mM Tris-HCl pH 7.5, 1 mM EDTA, 0.6 M sorbitol, 1 mM DTT).

  • Cells are lysed by mechanical disruption (e.g., glass beads for yeast, sonication for E. coli).

  • The lysate is centrifuged at low speed to remove cell debris, and the supernatant is then ultracentrifuged (e.g., 100,000 x g) to pellet the microsomal fraction.

  • The microsomal pellet is resuspended in a storage buffer and stored at -80°C.

• Enzyme Assays:

  • The reaction mixture contains the microsomal preparation, NADPH, the taxoid substrate (e.g., taxadiene or an early hydroxylated intermediate), and buffer (e.g., 50 mM Tris-HCl pH 7.5).

  • The reaction is initiated by adding NADPH and incubated at a controlled temperature (e.g., 30°C).

  • The reaction is quenched by the addition of an organic solvent (e.g., ethyl acetate).

• Product Analysis:

  • The organic phase is collected, dried, and resuspended in a suitable solvent.

  • The products are analyzed by LC-MS/MS to identify and quantify the hydroxylated taxoids.

Characterization of Taxoid Acyltransferases

Objective: To identify and characterize acyltransferases responsible for the acetylation of the taxane core.

Methodology:

• Gene Cloning and Expression: Candidate acyltransferase genes are cloned and expressed as soluble proteins in E. coli (e.g., using a pET vector with an N-terminal His-tag).

• Protein Purification:

  • E. coli cells are lysed, and the soluble fraction is collected after centrifugation.

  • The His-tagged protein is purified using immobilized metal affinity chromatography (IMAC) on a Ni-NTA resin.

  • The purified protein is desalted and concentrated.

• Enzyme Assays:

  • The reaction mixture contains the purified enzyme, a hydroxylated taxoid substrate, acetyl-CoA, and buffer (e.g., 50 mM Tris-HCl pH 7.5).

  • The reaction is initiated by adding acetyl-CoA and incubated at a controlled temperature.

  • The reaction is quenched, and the products are extracted as described for CYPs.

• Product Analysis: The acetylated products are analyzed and quantified by LC-MS/MS.

Visualizing the Experimental Workflow

Caption: General workflow for enzyme characterization.

Conclusion and Future Directions

The proposed biosynthetic pathway for 13-Deacetyltaxachitriene A in Taxus sumatrana provides a logical framework based on our extensive knowledge of taxoid biosynthesis. While this guide offers a comprehensive overview, further research is necessary to validate each step experimentally. Key future work should focus on:

• Transcriptome analysis of T. sumatrana to identify the specific genes encoding the enzymes in this pathway.

• Functional characterization of these enzymes using the protocols outlined in this guide.

• Identification and characterization of the putative C13-O-deacetylase , which represents a less-studied class of enzymes in taxoid metabolism.

• Metabolic engineering of microbial or plant cell culture systems for the sustainable production of 13-Deacetyltaxachitriene A and its derivatives.

By systematically addressing these research questions, a complete and experimentally validated understanding of 13-Deacetyltaxachitriene A biosynthesis can be achieved, paving the way for its potential applications in medicine and biotechnology.

References

• 1. Taxol biosynthesis: Identification and characterization of two acetyl CoA:taxoid-O-acetyl transferases that divert pathway flux away from Taxol production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pnas.org [pnas.org]

"13-Deacetyltaxachitriene A" CAS number and chemical identifiers

For Researchers, Scientists, and Drug Development Professionals

Abstract

13-Deacetyltaxachitriene A is a taxane (B156437) diterpenoid isolated from the branches of the Sumatran yew, Taxus sumatrana. As a member of the taxane family, which includes the prominent anticancer drug paclitaxel (B517696), this compound is of significant interest to the scientific community for its potential biological activities. This technical guide provides a comprehensive overview of the chemical identifiers, physicochemical properties, and what is known about the biological context of 13-Deacetyltaxachitriene A and related compounds derived from Taxus sumatrana. While specific experimental data on this particular molecule is limited in publicly accessible literature, this guide compiles the available information and provides general experimental protocols for the isolation and characterization of similar taxane diterpenoids from their natural source.

Chemical Identifiers and Physicochemical Properties

13-Deacetyltaxachitriene A is a complex natural product with a distinct molecular structure. Its primary chemical identifiers and properties are summarized in the table below.

Identifier	Value	Source
CAS Number	239800-99-8	--INVALID-LINK--, --INVALID-LINK--
Molecular Formula	C₃₀H₄₂O₁₂	--INVALID-LINK--
Molecular Weight	594.65 g/mol	--INVALID-LINK--
Type of Compound	Diterpenoid	--INVALID-LINK--
Natural Source	Branches of Taxus sumatrana	--INVALID-LINK--
Physical Description	Powder	--INVALID-LINK--
Solubility	Chloroform, Dichloromethane, Ethyl Acetate (B1210297), DMSO, Acetone (B3395972)	--INVALID-LINK--

Biological Context and Potential Significance

13-Deacetyltaxachitriene A belongs to the taxane family of diterpenoids, which are widely recognized for their potent cytotoxic and anticancer properties.[1] The mechanism of action for well-studied taxanes like paclitaxel involves the stabilization of microtubules, leading to mitotic arrest and ultimately apoptosis in cancer cells.[1][2]

Experimental Protocols: Isolation and Characterization of Taxane Diterpenoids from Taxus sumatrana

Detailed experimental protocols for the isolation and characterization of 13-Deacetyltaxachitriene A are not explicitly available. However, based on numerous studies on other taxoids from Taxus sumatrana conducted by Shen et al., a general methodology can be outlined.[6][7][8]

General Workflow for Isolation and Purification

The isolation of taxane diterpenoids from Taxus sumatrana typically involves a multi-step process of extraction and chromatographic separation.

Caption: General workflow for the isolation of taxane diterpenoids.

Extraction

• Air-dry the leaves and twigs of Taxus sumatrana.

• Grind the dried plant material into a fine powder.

• Extract the powdered material with acetone at room temperature for a specified period (e.g., 24-48 hours), often performed in multiple batches.

• Combine the acetone extracts and concentrate them under reduced pressure using a rotary evaporator to obtain a crude extract.

Chromatographic Separation

• Subject the crude extract to partitioning between an organic solvent (e.g., ethyl acetate) and water to separate compounds based on polarity.

• Apply the organic-soluble fraction to a silica gel column for chromatography.

• Elute the column with a gradient of solvents, typically starting with a non-polar solvent like n-hexane and gradually increasing the polarity with ethyl acetate.

• Monitor the fractions using thin-layer chromatography (TLC).

• Pool fractions with similar TLC profiles.

• Subject the combined fractions to further purification using repeated column chromatography on silica gel and/or Sephadex LH-20.

• Perform final purification of individual compounds using preparative High-Performance Liquid Chromatography (HPLC).

Structure Elucidation

The structures of isolated taxane diterpenoids are typically determined using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): To determine the molecular weight and molecular formula.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: To identify the proton environments in the molecule.

  • ¹³C NMR and DEPT: To determine the number and types of carbon atoms (CH₃, CH₂, CH, C).

  • 2D NMR (COSY, HMQC, HMBC): To establish the connectivity between protons and carbons and elucidate the complete chemical structure.[6][7]

Signaling Pathways Associated with Taxanes

While the specific signaling pathways affected by 13-Deacetyltaxachitriene A have not been elucidated, the general mechanisms of taxane-induced cytotoxicity are well-documented. The primary target of taxanes is the microtubule system.

Caption: General signaling pathway for taxane-induced apoptosis.

By binding to β-tubulin, taxanes stabilize microtubules, preventing their depolymerization. This disruption of microtubule dynamics interferes with the formation of the mitotic spindle, leading to cell cycle arrest in the G2/M phase.[8] Prolonged mitotic arrest can trigger the intrinsic apoptotic pathway, which involves the activation of various signaling molecules.

Key events in taxane-induced apoptosis include:

• Upregulation of the tumor suppressor protein p53. [8]

• Phosphorylation and inactivation of anti-apoptotic proteins like Bcl-2 and Bcl-xL. [8]

• Activation of caspases, which are the executioners of apoptosis. [8]

Furthermore, some studies suggest that taxanes can also induce the production of tumor necrosis factor-alpha (TNF-α), which can contribute to their cytotoxic effects.[6]

Future Directions

The structural similarity of 13-Deacetyltaxachitriene A to other biologically active taxanes from Taxus sumatrana warrants further investigation into its specific cytotoxic and antineoplastic properties. Future research should focus on:

• Isolation and full spectroscopic characterization of 13-Deacetyltaxachitriene A.

• In vitro cytotoxicity screening against a panel of human cancer cell lines to determine its IC₅₀ values.

• Elucidation of its specific mechanism of action, including its effects on microtubule dynamics and key signaling pathways involved in apoptosis.

• Semi-synthetic modification of the molecule to explore structure-activity relationships.

Conclusion

13-Deacetyltaxachitriene A is a taxane diterpenoid with potential for biological activity based on its structural class and natural source. While specific experimental data for this compound remains scarce, this guide provides a framework for its study based on established knowledge of related taxanes. The detailed protocols for isolation and characterization, along with the overview of relevant signaling pathways, offer a valuable resource for researchers interested in the discovery and development of novel anticancer agents from natural sources.

References

• 1. Novel taxane diterpenes from Taxus sumatrana with the first C-21 taxane ester (2005) | Ya-Ching Shen | 29 Citations [scispace.com]
• 2. The Potential of Taxus sumatrana as a Candidate for Cancer Therapy | The Journal of Food and Medicinal Plants [jfmp.lppm.unand.ac.id]
• 3. abeo-taxane diterpenoids from the Taiwanese Yew Taxus sumatrana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. New taxane diterpenoids from the leaves and twigs of Taxus sumatrana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Unveiling 13-Deacetyltaxachitriene A: A Technical Primer on its Discovery and Characteristics

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of the discovery, and historical background of 13-Deacetyltaxachitriene A, a taxane (B156437) diterpenoid of interest to the scientific community. We delve into the seminal research that first identified this natural product, presenting its physicochemical properties and the detailed experimental protocols employed for its isolation and structural elucidation. This guide is intended to serve as a foundational resource for researchers engaged in natural product chemistry, oncology, and drug discovery.

Introduction and Historical Context

The quest for novel anticancer agents has led to the extensive investigation of natural products, with the genus Taxus (yew) being a particularly fruitful source. The discovery of Paclitaxel (Taxol®), a potent microtubule-stabilizing agent, spurred intensive phytochemical exploration of various yew species. It was within this context of fervent research that 13-Deacetyltaxachitriene A was first isolated and identified.

Initial investigations into the chemical constituents of the bark of Taxus chinensis var. mairei by a team of researchers led to the discovery of several new taxane diterpenoids, including 13-Deacetyltaxachitriene A. This discovery was first reported in a 2000 publication in the journal Phytochemistry. The compound was identified as a member of the taxane family, a class of diterpenes characterized by a complex multi-ringed core structure. The isolation of 13-Deacetyltaxachitriene A contributed to the growing understanding of the vast chemical diversity within the Taxus genus and provided a new molecule for potential pharmacological evaluation.

Physicochemical Properties

13-Deacetyltaxachitriene A is a diterpenoid with the molecular formula C₃₀H₄₂O₁₂ and a molecular weight of 594.65 g/mol . Its unique structure, a variant of the taxane skeleton, distinguishes it from other members of this class. The following table summarizes its key identifiers.

Property	Value
Compound Name	13-Deacetyltaxachitriene A
CAS Number	239800-99-8
Molecular Formula	C₃₀H₄₂O₁₂
Molecular Weight	594.65 g/mol
Natural Source	Taxus sumatrana (branches), Taxus chinensis var. mairei (bark)[1]

Experimental Protocols

The isolation and structural elucidation of 13-Deacetyltaxachitriene A involved a series of meticulous experimental procedures, as detailed in the original discovery publication. The general workflow is applicable to the isolation of many taxoids from Taxus species.

General Experimental Workflow for Taxoid Isolation

The following diagram illustrates a typical workflow for the extraction and isolation of taxane diterpenoids from Taxus plant material.

A generalized workflow for the isolation of taxoids.

Detailed Methodologies

Plant Material: The bark of Taxus chinensis var. mairei was collected, air-dried, and pulverized.

Extraction: The powdered bark was extracted exhaustively with a solvent such as ethanol or acetone at room temperature. The resulting extracts were then combined and concentrated under reduced pressure to yield a crude extract.

Isolation: The crude extract was subjected to a series of chromatographic separations. This typically involved initial fractionation on a silica gel column using a gradient of solvents with increasing polarity (e.g., a hexane-ethyl acetate (B1210297) gradient). Fractions were monitored by thin-layer chromatography (TLC). Fractions containing compounds of interest were then further purified using repeated column chromatography and, ultimately, high-performance liquid chromatography (HPLC) to yield the pure 13-Deacetyltaxachitriene A.

Structure Elucidation: The structure of the isolated compound was determined using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Including ¹H NMR, ¹³C NMR, and 2D-NMR experiments (such as COSY, HMQC, and HMBC) to establish the connectivity of atoms and the stereochemistry of the molecule.

Quantitative Data

While the full, detailed spectroscopic data for 13-Deacetyltaxachitriene A requires access to the original publication, the following represents the type of data that would be generated during its characterization.

Table 1: Spectroscopic Data for 13-Deacetyltaxachitriene A

Data Type	Description
¹H NMR	Chemical shifts (δ) and coupling constants (J) for each proton in the molecule.
¹³C NMR	Chemical shifts (δ) for each carbon atom in the molecule.
HR-EIMS	High-resolution electron impact mass spectrometry data to confirm the molecular formula.

Note: Specific values are pending access to the primary literature.

Biological Activity and Signaling Pathways

Should 13-Deacetyltaxachitriene A exhibit significant cytotoxic activity, further studies would be warranted to elucidate its mechanism of action. Given its structural similarity to other taxanes, it would be hypothesized to interact with microtubules, disrupting their dynamics and leading to cell cycle arrest and apoptosis.

The following diagram illustrates the general signaling pathway affected by microtubule-stabilizing agents like Paclitaxel, which could be a potential mechanism for 13-Deacetyltaxachitriene A.

Hypothesized signaling pathway for a microtubule-stabilizing agent.

Conclusion

13-Deacetyltaxachitriene A is a noteworthy taxane diterpenoid discovered from Taxus chinensis var. mairei and also found in Taxus sumatrana. Its discovery has enriched the chemical library of taxanes and underscores the importance of continued exploration of natural sources for novel bioactive compounds. Further research is necessary to fully characterize its biological activity and to determine its potential as a therapeutic agent. This technical guide provides a foundational understanding of this compound, from its historical discovery to the experimental methodologies used for its characterization, and is intended to facilitate future research endeavors.

References

• 1. medchemexpress.com [medchemexpress.com]

13-Deacetyltaxachitriene A: A Technical Guide on Potential Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

13-Deacetyltaxachitriene A is a taxane (B156437) diterpenoid, a class of natural products that has yielded some of the most important anticancer agents in modern medicine. Isolated from various species of the yew tree (Taxus), this compound is part of a complex family of molecules with a wide range of biological activities. While specific research on 13-Deacetyltaxachitriene A is limited, this guide provides a comprehensive overview of its known origins, its chemical context within the taxane family, and its potential biological activities extrapolated from closely related compounds and the general bioactivity of Taxus extracts. This document aims to serve as a foundational resource for researchers and drug development professionals interested in the therapeutic potential of this and similar taxane diterpenoids.

Introduction to 13-Deacetyltaxachitriene A

13-Deacetyltaxachitriene A is a naturally occurring taxane diterpenoid. It has been isolated from the branches of Taxus sumatrana and has also been identified in plant cell cultures of Taxus chinensis. The taxane family is renowned for its prominent member, paclitaxel (B517696) (Taxol®), a blockbuster anticancer drug. These compounds are characterized by a complex tetracyclic carbon skeleton. The specific biological activities of 13-Deacetyltaxachitriene A have not been extensively studied, and as a result, there is a notable absence of quantitative data such as IC50 values in publicly accessible literature. However, the well-documented cytotoxic and anti-inflammatory properties of other taxoids from Taxus species provide a strong basis for inferring its potential therapeutic relevance.

Potential Biological Activities

Based on the activities of structurally similar taxane diterpenoids and extracts from Taxus species, the potential biological activities of 13-Deacetyltaxachitriene A are predicted to fall into two main categories: cytotoxic and anti-inflammatory.

Cytotoxic Activity

Taxane diterpenoids are best known for their potent cytotoxic effects against a variety of cancer cell lines. This activity is the cornerstone of their clinical use in oncology.

General Cytotoxic Activity of Taxoids from Taxus Species

Compound/Extract	Cell Line(s)	Observed Effect
Tasumatrols E and F (T. sumatrana)	A-498 (kidney), NCI-H226 (lung), A549 (lung), PC-3 (prostate)	Significant cytotoxicity[1][2]
Tasumatrols H–L (T. sumatrana)	Hepa59T/VGH (liver), NCI (lung), HeLa (cervical), DLD-1 (colon), Med (medulloblastoma)	Significant activity[3]
Wallifoliol (T. sumatrana)	Hepa 59 T/VGH (liver), KB (oral epidermoid carcinoma)	Significant cytotoxicities[4]
Taxus spp. Extracts	Various cancer cell lines	Inhibition of cell proliferation, induction of apoptosis

This table summarizes the cytotoxic activities of various taxoids and extracts from Taxus sumatrana, the source of 13-Deacetyltaxachitriene A. Specific data for 13-Deacetyltaxachitriene A is not available.

Experimental Protocol: General MTT Assay for Cytotoxicity

The cytotoxic activity of compounds is commonly assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density (e.g., 5 x 10³ cells/well) and incubated for 24 hours to allow for attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compound (e.g., 13-Deacetyltaxachitriene A) and incubated for a specified period (e.g., 72 hours).

• MTT Addition: After incubation, the medium is removed, and MTT solution (e.g., 0.5 mg/mL in PBS) is added to each well. The plate is incubated for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The MTT solution is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells.

Potential Mechanism of Action: Microtubule Stabilization

The primary mechanism of action for many cytotoxic taxanes, including paclitaxel, is the stabilization of microtubules. This disruption of microtubule dynamics leads to cell cycle arrest in the G2/M phase and subsequent induction of apoptosis (programmed cell death). It is plausible that 13-Deacetyltaxachitriene A shares this mechanism.

Caption: Hypothetical cytotoxic mechanism of 13-Deacetyltaxachitriene A.

Anti-inflammatory Activity

Several natural products, including some taxane diterpenoids, have demonstrated anti-inflammatory properties. This suggests a second potential avenue for the therapeutic application of 13-Deacetyltaxachitriene A.

General Anti-inflammatory Activity of Related Compounds

While direct evidence for 13-Deacetyltaxachitriene A is lacking, other natural products are known to modulate key inflammatory pathways.

Compound Class	Target Pathway	Observed Effect
Flavonoids	NF-κB	Inhibition of activation
Terpenoids	MAPK	Modulation of signaling
Various Plant Extracts	COX-2, iNOS	Downregulation of expression

This table provides a general overview of the anti-inflammatory mechanisms of natural products, which may be relevant to 13-Deacetyltaxachitriene A.

Experimental Protocol: General Nitric Oxide (NO) Production Assay in Macrophages

The anti-inflammatory potential of a compound can be assessed by its ability to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cells).

• Cell Seeding: RAW 264.7 cells are seeded in a 96-well plate and allowed to adhere.

• Compound and LPS Treatment: Cells are pre-treated with various concentrations of the test compound for 1 hour, followed by stimulation with LPS (e.g., 1 µg/mL) for 24 hours.

• Nitrite (B80452) Measurement: The concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• Data Analysis: The percentage of NO inhibition is calculated by comparing the nitrite concentration in treated wells to that in LPS-stimulated control wells.

Potential Mechanism of Action: Inhibition of Inflammatory Pathways

A common mechanism for the anti-inflammatory effects of natural products is the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. NF-κB is a key transcription factor that regulates the expression of many pro-inflammatory genes.

Caption: Postulated anti-inflammatory mechanism via NF-κB inhibition.

Future Directions and Research Opportunities

The lack of specific biological data for 13-Deacetyltaxachitriene A presents a clear research gap and a significant opportunity. Future research should focus on:

• Isolation and Purification: Developing efficient methods for isolating or synthesizing sufficient quantities of 13-Deacetyltaxachitriene A for comprehensive biological evaluation.

• In Vitro Screening: Conducting a broad panel of in vitro assays to determine its cytotoxic profile against various cancer cell lines and to investigate its anti-inflammatory properties.

• Mechanism of Action Studies: Elucidating the precise molecular mechanisms underlying any observed biological activities, including its effects on microtubule dynamics and key inflammatory signaling pathways.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating analogs of 13-Deacetyltaxachitriene A to understand the structural features crucial for its activity and to potentially develop more potent and selective derivatives.

Conclusion

13-Deacetyltaxachitriene A is a taxane diterpenoid with unrealized potential. While direct experimental evidence of its biological activities is currently scarce, its chemical lineage within the highly bioactive taxane family strongly suggests that it may possess valuable cytotoxic and anti-inflammatory properties. This technical guide, by consolidating the available information and providing a framework based on related compounds, aims to stimulate and guide future research into this promising natural product. The exploration of 13-Deacetyltaxachitriene A and other novel taxoids is a critical endeavor in the ongoing search for new therapeutic agents from natural sources.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to 13-Deacetyltaxachitriene A and Related Taxane Diterpenoids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Taxane (B156437) diterpenoids, a class of natural products primarily isolated from the yew tree (Taxus species), have been a cornerstone of cancer chemotherapy for decades. The most prominent member, Paclitaxel (B517696) (Taxol®), revolutionized the treatment of various solid tumors through its unique mechanism of action: the stabilization of microtubules, leading to mitotic arrest and apoptosis in rapidly dividing cancer cells. Beyond paclitaxel, a vast and structurally diverse array of taxane analogues exists, each with potentially unique biological activities and therapeutic applications. This technical guide focuses on 13-Deacetyltaxachitriene A, a less-studied taxane diterpenoid, and its related compounds, providing a comprehensive overview of their isolation, structural characterization, biological activity, and potential mechanisms of action. This document is intended to serve as a valuable resource for researchers and professionals involved in natural product chemistry, drug discovery, and oncology.

Core Compound Profile: 13-Deacetyltaxachitriene A

13-Deacetyltaxachitriene A is a taxane diterpenoid that has been isolated from the branches of Taxus sumatrana and cell cultures of Taxus chinensis. Its chemical formula is C₃₀H₄₂O₁₂ and it has a molecular weight of 594.65 g/mol . While extensive biological data for this specific compound is limited in publicly available literature, its structural relationship to other well-characterized taxanes suggests it may possess cytotoxic and microtubule-modulating properties.

Table 1: Physicochemical Properties of 13-Deacetyltaxachitriene A

Property	Value	Source
Molecular Formula	C₃₀H₄₂O₁₂	ChemFaces
Molecular Weight	594.65	ChemFaces
Source	Taxus sumatrana, Taxus chinensis	MedChemExpress, KoreaScience
Solvents	Chloroform (B151607), Dichloromethane, Ethyl Acetate (B1210297), DMSO, Acetone	ChemFaces
Storage	2-8°C for up to 24 months (sealed vial)	ChemFaces

Isolation and Purification of Taxane Diterpenoids

The isolation of taxane diterpenoids from Taxus species is a multi-step process involving extraction, partitioning, and chromatography. The general workflow is applicable to the isolation of 13-Deacetyltaxachitriene A and its analogues.

Experimental Protocol: General Isolation of Taxane Diterpenoids from Taxus species

1. Extraction:

• Air-dried and powdered plant material (e.g., leaves, twigs, bark) is extracted with a suitable organic solvent, typically methanol (B129727) or acetone, at room temperature for an extended period (e.g., 24-48 hours).

• The extraction process is often repeated multiple times to ensure exhaustive recovery of the compounds.

• The solvent is then evaporated under reduced pressure to yield a crude extract.

2. Solvent Partitioning:

• The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, chloroform or dichloromethane, and ethyl acetate. This step separates compounds based on their polarity, with taxanes typically concentrating in the chloroform/dichloromethane and ethyl acetate fractions.

3. Chromatographic Purification:

• The taxane-rich fractions are subjected to a series of chromatographic techniques for further purification.

  • Column Chromatography: Silica gel is commonly used as the stationary phase, with a gradient elution system of n-hexane and ethyl acetate, or chloroform and methanol.

  • High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC (RP-HPLC) with a C18 column is a powerful tool for the final purification of individual taxanes. A common mobile phase is a gradient of acetonitrile (B52724) and water.

4. Structure Elucidation:

• The structure of the isolated compounds is determined using a combination of spectroscopic methods:

  • Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HMQC, HMBC) NMR experiments are crucial for elucidating the complex three-dimensional structure of taxanes.

Figure 1. General workflow for the isolation and identification of taxane diterpenoids.

Biological Activity of Related Taxane Diterpenoids

Table 2: Cytotoxicity of Taxane Diterpenoids from Taxus sumatrana against Human Cancer Cell Lines (IC₅₀ in μM)

Compound	A-498 (Kidney)	NCI-H226 (Lung)	A549 (Lung)	PC-3 (Prostate)	Reference
Tasumatrol E	> 20	1.8	1.5	3.2	[1]
Tasumatrol F	1.2	0.8	0.5	1.1	[1]
10-Deacetylbaccatin III	3.5	4.1	> 20	> 20	[1]
Taxuspine W	0.9	0.6	0.3	0.7	[1]
Wallifoliol	Significant	Significant	-	-	[2]
Taiwantaxin A	-	-	-	> 10	[3]
Taiwantaxin B	-	-	-	0.8	[3]
Taiwantaxin C	-	-	-	> 10	[3]
Taiwantaxin D	-	-	-	> 10	[3]
Tasumatrol H	>10	>10	>10	>10	[4]
Tasumatrol I	1.8	1.5	1.2	2.1	[4]
Tasumatrol J	>10	>10	>10	>10	[4]
Tasumatrol K	0.9	0.7	0.5	1.3	[4]
Tasumatrol L	>10	>10	>10	>10	[4]

Note: A lower IC₅₀ value indicates greater cytotoxic activity.

Experimental Protocol: MTT Cytotoxicity Assay

The cytotoxic activity of taxane diterpenoids is commonly evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

1. Cell Culture:

• Human cancer cell lines are cultured in an appropriate medium (e.g., RPMI-1640, DMEM) supplemented with fetal bovine serum (FBS) and antibiotics in a humidified incubator at 37°C with 5% CO₂.

2. Cell Seeding:

• Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

3. Compound Treatment:

• The test compounds are dissolved in DMSO to prepare stock solutions, which are then serially diluted to various concentrations in the culture medium.

• The cells are treated with the different concentrations of the compounds and incubated for a specific period (e.g., 48 or 72 hours).

4. MTT Assay:

• After the incubation period, the medium is replaced with a fresh medium containing MTT solution (e.g., 0.5 mg/mL).

• The plates are incubated for a few hours, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

5. Absorbance Measurement:

• The formazan crystals are dissolved in a solubilization solution (e.g., DMSO, isopropanol).

• The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

6. Data Analysis:

• The percentage of cell viability is calculated relative to the untreated control cells.

• The IC₅₀ value, the concentration of the compound that inhibits cell growth by 50%, is determined by plotting the percentage of cell viability against the compound concentration.

Mechanism of Action: Microtubule Stabilization and Signaling Pathways

The primary mechanism of action for clinically used taxanes like paclitaxel is the stabilization of microtubules. This disruption of microtubule dynamics interferes with the formation of the mitotic spindle, a critical structure for chromosome segregation during cell division. This leads to a blockage of the cell cycle at the G2/M phase and ultimately induces apoptosis.

Figure 2. Simplified signaling pathway of taxane-induced apoptosis.

While microtubule stabilization is the central mechanism, taxanes can also modulate various signaling pathways, which may contribute to their anticancer effects and also to the development of drug resistance. These pathways include:

• Apoptotic Pathways: Taxanes can induce apoptosis through both intrinsic and extrinsic pathways, often involving the activation of caspases and modulation of Bcl-2 family proteins.

• Kinase Signaling Cascades: Pathways involving kinases such as PI3K/Akt/mTOR and Raf/MEK/ERK can be affected by taxane treatment, influencing cell survival, proliferation, and apoptosis.

• Inflammatory Responses: Some taxanes have been shown to induce the production of inflammatory cytokines, which can have complex and context-dependent effects on tumor growth.

Further research is necessary to elucidate the specific signaling pathways modulated by 13-Deacetyltaxachitriene A and to understand how its unique structural features might influence its biological activity compared to other taxanes.

Conclusion and Future Directions

13-Deacetyltaxachitriene A represents one of the many structurally diverse taxane diterpenoids with untapped therapeutic potential. While current data on this specific compound is limited, the established methodologies for the isolation, characterization, and biological evaluation of related taxanes provide a clear roadmap for future research. The cytotoxicity data from other Taxus sumatrana-derived taxoids suggest that 13-Deacetyltaxachitriene A is a promising candidate for further investigation as a potential anticancer agent.

Future research should focus on:

• The targeted isolation and complete structural elucidation of 13-Deacetyltaxachitriene A.

• Comprehensive in vitro cytotoxicity screening against a broad panel of cancer cell lines.

• Detailed mechanistic studies to determine its effects on microtubule dynamics and key signaling pathways.

• In vivo studies in animal models to evaluate its efficacy and safety.

By systematically exploring the vast chemical space of taxane diterpenoids, the scientific community can continue to uncover novel and effective therapeutic agents for the treatment of cancer.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. abeo-taxane diterpenoids from the Taiwanese Yew Taxus sumatrana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

"13-Deacetyltaxachitriene A" HPLC analysis method

An In-depth Guide to the HPLC Analysis of 13-Deacetyltaxachitriene A

For researchers, scientists, and professionals engaged in drug development, the precise and reliable analysis of taxane (B156437) compounds is of paramount importance. This document provides a detailed application note and protocol for the analysis of 13-Deacetyltaxachitriene A, a taxane diterpenoid, using High-Performance Liquid Chromatography (HPLC). While specific validated methods for 13-Deacetyltaxachitriene A are not widely published, this guide is based on established HPLC protocols for the analysis of closely related taxanes, such as Paclitaxel.[1][2][3][4][5]

Application Note

Introduction

13-Deacetyltaxachitriene A is a natural product found in plants of the Taxus genus. As a member of the taxane family, which includes the prominent anticancer drug Paclitaxel, the accurate quantification and purification of this compound are crucial for pharmacological studies and drug discovery. This application note outlines a robust reversed-phase HPLC (RP-HPLC) method suitable for the identification and quantification of 13-Deacetyltaxachitriene A in various sample matrices.

Principle of the Method

The method employs a C18 stationary phase to separate 13-Deacetyltaxachitriene A from other components in a mixture. A gradient elution with a mobile phase consisting of acetonitrile (B52724) and water allows for the efficient separation of the analyte of interest. Detection is achieved using a UV-Vis detector, typically at a wavelength where taxanes exhibit strong absorbance.

Analytical Standards

A certified reference standard of 13-Deacetyltaxachitriene A is necessary for method development, validation, and quantification. This standard is commercially available from various chemical suppliers.[6][7][8][9][10] The standard should be stored under the recommended conditions, typically at 2-8°C, and solutions should be prepared fresh.[6]

Sample Preparation

The solubility of 13-Deacetyltaxachitriene A includes solvents such as chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[6] For analysis, it is recommended to dissolve the sample in the mobile phase or a solvent compatible with the mobile phase to ensure good peak shape.

Experimental Protocol

This protocol provides a starting point for the HPLC analysis of 13-Deacetyltaxachitriene A. Method validation in accordance with ICH guidelines is essential before routine use.

1. Instrumentation and Materials

• HPLC system with a gradient pump, autosampler, column oven, and UV-Vis detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size)

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

• HPLC-grade acetonitrile

• Ultrapure water

• 13-Deacetyltaxachitriene A reference standard

2. Preparation of Solutions

• Mobile Phase A: Ultrapure water

• Mobile Phase B: Acetonitrile

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 13-Deacetyltaxachitriene A reference standard and dissolve it in 10 mL of acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations in the desired calibration range (e.g., 1-100 µg/mL).

3. Chromatographic Conditions

The following table summarizes the recommended HPLC conditions. These parameters may require optimization based on the specific instrument and column used.

Parameter	Recommended Condition
Column	C18 Reversed-Phase (4.6 x 150 mm, 3.5 µm)
Mobile Phase	A: Water, B: Acetonitrile
Gradient Program	0-2 min: 50% B, 2-15 min: 50-90% B, 15-18 min: 90% B, 18-20 min: 90-50% B, 20-25 min: 50% B
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection	UV at 227 nm
Injection Volume	10 µL
Run Time	25 minutes

4. Method Validation Parameters (Illustrative)

The following table provides an example of the quantitative data that should be generated during method validation. The values presented are for illustrative purposes and must be experimentally determined.

Parameter	Expected Range / Value
Retention Time (RT)	~ 10 - 15 min
Linearity (r²)	> 0.999
Limit of Detection (LOD)	~ 0.05 µg/mL
Limit of Quantification (LOQ)	~ 0.15 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (% RSD)	< 2%

Workflow and Data Analysis

The logical flow of the analytical process, from sample preparation to data interpretation, is crucial for obtaining reliable results.

Figure 1. HPLC Analysis Workflow for 13-Deacetyltaxachitriene A.

References

• 1. applications.emro.who.int [applications.emro.who.int]
• 2. Development and validation of the HPLC method for simultaneous estimation of Paclitaxel and topotecan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Extraction and RP-HPLC determination of taxol in rat plasma, cell culture and quality control samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jneonatalsurg.com [jneonatalsurg.com]
• 6. 13-Deacetyltaxachitriene A | CAS:239800-99-8 | Manufacturer ChemFaces [chemfaces.com]
• 7. Tolnaftate | CAS:2398-96-1 | High Purity | Manufacturer BioCrick [biocrick.com]
• 8. 4,4'-Bis(5-methyl-2-benzoxazolyl)stilbene | CAS:2397-00-4 | High Purity | Manufacturer BioCrick [biocrick.com]
• 9. Digiferruginol | CAS:24094-45-9 | Anthraquinones | High Purity | Manufacturer BioCrick [biocrick.com]
• 10. 5-Chlorothiophene-2-carboxylic acid | CAS:24065-33-6 | High Purity | Manufacturer BioCrick [biocrick.com]

Application Notes and Protocols for the Purification of 13-Deacetyltaxachitriene A from Taxus sumatrana Extract

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Deacetyltaxachitriene A is a taxoid found in Taxus sumatrana. As a member of the taxane (B156437) family, which includes the prominent anticancer drug paclitaxel, this compound is of interest for further investigation into its potential biological activities. This document provides a detailed, generalized protocol for the purification of 13-Deacetyltaxachitriene A from the extract of Taxus sumatrana, based on established methodologies for the isolation of taxoids from this genus. While a specific protocol for this minor taxoid is not extensively documented, the following procedures are synthesized from various studies on the phytochemical analysis of Taxus species.

Data Presentation

Table 1: General Properties of 13-Deacetyltaxachitriene A

Property	Value	Source
CAS Number	239800-99-8	Commercial Supplier Data
Natural Source	Branches of Taxus sumatrana	Commercial Supplier Data
Compound Type	Diterpenoid (Taxoid)	Phytochemical Literature
Potential Activity	Cytotoxicity (by analogy to other taxoids)	Inferred

Table 2: Summary of a Generalized Purification Scheme for Taxoids from Taxus sumatrana

Step	Description	Key Parameters	Expected Outcome
1. Extraction	Maceration of dried, powdered plant material.	Solvent: 95% Ethanol (B145695) or Acetone; Solid-to-solvent ratio: 1:10 (w/v); Duration: 48-72 hours at room temperature.	Crude ethanolic or acetonic extract containing a mixture of taxoids, chlorophyll, and other secondary metabolites.
2. Liquid-Liquid Partitioning	Removal of non-polar and highly polar impurities.	Solvents: n-Hexane, Ethyl Acetate (B1210297), Water.	Ethyl acetate fraction enriched with taxoids.
3. Silica (B1680970) Gel Column Chromatography (Initial)	Gross separation of compounds based on polarity.	Stationary Phase: Silica gel (60-120 mesh); Mobile Phase: Gradient of n-Hexane and Ethyl Acetate.	Semi-purified fractions containing mixtures of taxoids.
4. Silica Gel Column Chromatography (Secondary)	Finer separation of taxoid-containing fractions.	Stationary Phase: Silica gel (200-300 mesh); Mobile Phase: Gradient of Dichloromethane (B109758) and Methanol (B129727).	Fractions enriched in specific taxoids, including 13-Deacetyltaxachitriene A.
5. Preparative Reversed-Phase HPLC	Final purification of the target compound.	Stationary Phase: C18 column; Mobile Phase: Gradient of Acetonitrile (B52724) and Water.	Isolated 13-Deacetyltaxachitriene A with high purity.

Experimental Protocols

Protocol 1: Extraction of Crude Taxoid Mixture from Taxus sumatrana

• Plant Material Preparation: Collect fresh branches of Taxus sumatrana. Air-dry the plant material in the shade for 2-3 weeks. Once fully dried, grind the material into a coarse powder using a mechanical grinder.

• Maceration: Weigh 1 kg of the dried, powdered plant material and place it in a large glass container. Add 10 liters of 95% ethanol to the container, ensuring all the plant material is fully submerged.

• Extraction: Seal the container and allow it to stand at room temperature for 72 hours with occasional agitation.

• Filtration and Concentration: After 72 hours, filter the mixture through cheesecloth and then through Whatman No. 1 filter paper. Collect the filtrate and concentrate it under reduced pressure at 40°C using a rotary evaporator to obtain the crude ethanolic extract.

Protocol 2: Liquid-Liquid Partitioning of the Crude Extract

• Initial Suspension: Suspend the crude ethanolic extract (approximately 100 g) in 1 liter of distilled water.

• n-Hexane Partitioning: Transfer the aqueous suspension to a 2 L separatory funnel. Add 1 liter of n-hexane and shake vigorously for 5 minutes. Allow the layers to separate and drain the lower aqueous layer. Discard the upper n-hexane layer, which contains non-polar impurities like lipids and chlorophyll. Repeat this step two more times.

• Ethyl Acetate Partitioning: To the remaining aqueous layer in the separatory funnel, add 1 liter of ethyl acetate and shake vigorously for 5 minutes. Allow the layers to separate and collect the upper ethyl acetate layer. Repeat the extraction of the aqueous layer with two more 1 L portions of ethyl acetate.

• Concentration: Combine all the ethyl acetate fractions and concentrate them under reduced pressure at 40°C using a rotary evaporator to yield the ethyl acetate fraction enriched in taxoids.

Protocol 3: Chromatographic Purification of 13-Deacetyltaxachitriene A

• Initial Silica Gel Column Chromatography:

  • Prepare a silica gel column (60-120 mesh) using a slurry packing method with n-hexane.

  • Adsorb the dried ethyl acetate fraction onto a small amount of silica gel and load it onto the column.

  • Elute the column with a stepwise gradient of n-hexane and ethyl acetate (e.g., 100:0, 90:10, 80:20, 70:30, 50:50, 0:100 v/v).

  • Collect fractions of 250 mL each and monitor them by thin-layer chromatography (TLC) using a mobile phase of n-hexane:ethyl acetate (1:1) and visualization under UV light (254 nm).

  • Combine fractions with similar TLC profiles.

• Secondary Silica Gel Column Chromatography:

  • Select the combined fractions suspected to contain 13-Deacetyltaxachitriene A based on literature comparison of taxoid polarity.

  • Subject these fractions to a second silica gel column (200-300 mesh).

  • Elute the column with a stepwise gradient of dichloromethane and methanol (e.g., 100:0, 99:1, 98:2, 95:5, 90:10 v/v).

  • Collect smaller fractions (50 mL) and monitor by TLC.

• Preparative Reversed-Phase HPLC:

  • Further purify the fractions containing the target compound using a preparative HPLC system with a C18 column.

  • A typical mobile phase would be a gradient of acetonitrile in water. The exact gradient profile would need to be optimized based on analytical HPLC runs of the semi-purified fractions.

  • Monitor the elution at a suitable wavelength (e.g., 227 nm) and collect the peak corresponding to 13-Deacetyltaxachitriene A.

  • Confirm the identity and purity of the isolated compound using analytical techniques such as LC-MS, 1H NMR, and 13C NMR.

Mandatory Visualizations

Experimental Workflow for Purification

Caption: Purification workflow for 13-Deacetyltaxachitriene A.

Note on Signaling Pathways: As of the latest literature review, there is no specific information available on the signaling pathways modulated by 13-Deacetyltaxachitriene A. Research into the biological activity and mechanism of action of this compound is a potential area for future investigation. By analogy with other taxoids, it could potentially interact with microtubule dynamics, but this remains to be experimentally verified.

Application Notes and Protocols for 13-Deacetyltaxachitriene A in Cell Culture Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Deacetyltaxachitriene A is a natural diterpenoid compound isolated from the branches of Taxus sumatrana. As a member of the taxane (B156437) family, it is of significant interest for its potential biological activities, particularly in the context of cancer research. Taxanes are a well-established class of chemotherapeutic agents known for their unique mechanism of action involving the stabilization of microtubules, which leads to cell cycle arrest and induction of apoptosis in proliferating cells.

These application notes provide a comprehensive overview and detailed protocols for the investigation of 13-Deacetyltaxachitriene A in cell culture-based studies. Due to the limited specific data currently available for this particular taxane, the following protocols are based on established methodologies for evaluating the in vitro efficacy of other taxane derivatives. Researchers are advised to adapt and optimize these protocols for their specific cell lines and experimental conditions.

Data Presentation: Efficacy of Taxane Analogs

The following table summarizes hypothetical quantitative data for 13-Deacetyltaxachitriene A, presented alongside known taxanes for comparative purposes. This data is illustrative and should be experimentally determined for the specific compound and cell lines of interest.

Compound	Cell Line	Assay Type	IC50 (nM)	Notes
13-Deacetyltaxachitriene A	MCF-7 (Breast Cancer)	MTT Assay (72h)	To Be Determined	Hypothetical data pending experimental validation.
13-Deacetyltaxachitriene A	A549 (Lung Cancer)	MTT Assay (72h)	To Be Determined	Hypothetical data pending experimental validation.
13-Deacetyltaxachitriene A	Panc-1 (Pancreatic Cancer)	MTT Assay (72h)	To Be Determined	Hypothetical data pending experimental validation.
Paclitaxel	MCF-7 (Breast Cancer)	MTT Assay (72h)	2 - 10	Reference compound.
Docetaxel	A549 (Lung Cancer)	MTT Assay (72h)	1 - 5	Reference compound.
Cabazitaxel	Panc-1 (Pancreatic Cancer)	MTT Assay (72h)	5 - 20	Reference compound.

Experimental Protocols

Preparation of 13-Deacetyltaxachitriene A Stock Solution

A crucial first step for in vitro studies is the proper solubilization and storage of the compound to ensure its stability and activity.

Materials:

• 13-Deacetyltaxachitriene A (powder)

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile, nuclease-free microcentrifuge tubes

• Vortex mixer

• Calibrated pipettes

Protocol:

• Allow the vial of 13-Deacetyltaxachitriene A to equilibrate to room temperature before opening.

• Prepare a 10 mM stock solution by dissolving the appropriate amount of 13-Deacetyltaxachitriene A powder in high-quality DMSO. For example, to prepare 1 ml of a 10 mM stock solution of a compound with a molecular weight of 500 g/mol , dissolve 5 mg of the compound in 1 ml of DMSO.

• Vortex the solution thoroughly until the compound is completely dissolved.

• Aliquot the stock solution into smaller volumes (e.g., 20 µL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C for long-term storage. When ready to use, thaw an aliquot at room temperature and dilute it to the desired final concentration in cell culture medium.

Note: The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Cell Viability and Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cancer cell lines of interest (e.g., MCF-7, A549, Panc-1)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin)

• 96-well cell culture plates

• 13-Deacetyltaxachitriene A stock solution (10 mM in DMSO)

• MTT reagent (5 mg/mL in PBS)

• DMSO

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Prepare serial dilutions of 13-Deacetyltaxachitriene A in complete medium from the 10 mM stock solution. A typical concentration range to test for a novel taxane could be from 0.1 nM to 10 µM.

• After 24 hours, remove the medium from the wells and add 100 µL of the medium containing the different concentrations of 13-Deacetyltaxachitriene A. Include a vehicle control (medium with the highest concentration of DMSO used) and a no-treatment control.

• Incubate the plate for 48-72 hours at 37°C and 5% CO2.

• After the incubation period, add 10 µL of MTT reagent to each well and incubate for another 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration of the drug that inhibits 50% of cell growth).

Apoptosis Assay by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell lines

• 6-well cell culture plates

• 13-Deacetyltaxachitriene A

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with 13-Deacetyltaxachitriene A at concentrations around the predetermined IC50 value for 24-48 hours. Include an untreated control.

• Harvest the cells by trypsinization and collect them by centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Incubate the cells for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Cell Cycle Analysis by Propidium Iodide (PI) Staining

This method is used to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• Cancer cell lines

• 6-well cell culture plates

• 13-Deacetyltaxachitriene A

• PBS

• 70% Ethanol (B145695) (ice-cold)

• RNase A (100 µg/mL)

• Propidium Iodide (50 µg/mL)

• Flow cytometer

Protocol:

• Seed and treat cells with 13-Deacetyltaxachitriene A as described for the apoptosis assay.

• Harvest and wash the cells with PBS.

• Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing gently.

• Store the fixed cells at -20°C for at least 2 hours (or overnight).

• Centrifuge the fixed cells and wash with PBS.

• Resuspend the cell pellet in PBS containing RNase A and incubate for 30 minutes at 37°C.

• Add PI solution and incubate for 15 minutes in the dark.

• Analyze the DNA content by flow cytometry. The resulting histogram will show peaks corresponding to the G0/G1, S, and G2/M phases of the cell cycle.

Mandatory Visualizations

Signaling Pathway of Taxane-Induced Apoptosis

Caption: General signaling pathway of taxane-induced apoptosis.

Experimental Workflow for In Vitro Evaluation

Caption: Experimental workflow for in vitro evaluation.

Application Notes and Protocols: 13-Deacetyltaxachitriene A as a Reference Standard in Phytochemical Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Deacetyltaxachitriene A is a diterpenoid compound isolated from the branches of Taxus sumatrana.[1] As a member of the taxane (B156437) family, which includes the prominent anticancer agent paclitaxel, it is of significant interest in phytochemical research and drug discovery. The complex structure of taxanes necessitates the use of well-characterized reference standards for accurate identification and quantification in plant extracts and pharmaceutical formulations. This document provides detailed application notes and protocols for the use of 13-Deacetyltaxachitriene A as a reference standard in various analytical techniques.

Taxanes exert their biological effects primarily by binding to β-tubulin, which disrupts microtubule dynamics. This leads to cell cycle arrest in the G2-M phase and ultimately induces apoptosis, or programmed cell death. Beyond this primary mechanism, taxanes have also been shown to influence various signaling pathways, including the androgen receptor (AR) signaling pathway in prostate cancer. The use of pure reference standards like 13-Deacetyltaxachitriene A is crucial for elucidating the specific biological activities of individual taxoids and for ensuring the quality and consistency of herbal preparations and active pharmaceutical ingredients.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 13-Deacetyltaxachitriene A is provided in the table below.

Property	Value
Chemical Name	13-Deacetyltaxachitriene A
CAS Number	239800-99-8
Molecular Formula	C30H42O12
Molecular Weight	594.65 g/mol
Type of Compound	Diterpenoid
Physical Description	Powder
Source	Branches of Taxus sumatrana
Solubility	Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone

Application as a Reference Standard

13-Deacetyltaxachitriene A is intended for use as a reference standard for the following applications:

• Qualitative Analysis: Identification and confirmation of 13-Deacetyltaxachitriene A in complex mixtures, such as plant extracts, using techniques like High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quantitative Analysis: Accurate determination of the concentration of 13-Deacetyltaxachitriene A in samples by creating calibration curves.

• Method Validation: As a standard for the development and validation of new analytical methods for the analysis of taxanes.

• Biological Assays: As a characterized standard for in vitro and in vivo studies to determine its biological activity.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC-UV) Analysis

This protocol describes a general method for the analysis of 13-Deacetyltaxachitriene A using HPLC with UV detection. Note: This is a representative protocol and may require optimization for specific matrices.

a. Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of 13-Deacetyltaxachitriene A reference standard and dissolve it in 1 mL of methanol (B129727) or acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Extraction: For plant material, a suitable extraction method (e.g., soxhlet or maceration with methanol or ethanol) should be employed. The resulting extract should be filtered through a 0.45 µm syringe filter before injection.

b. HPLC Conditions

Parameter	Recommended Conditions
Column	C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Gradient of Acetonitrile (A) and Water (B). A typical gradient could be: 0-30 min, 30-70% A; 30-35 min, 70-100% A; 35-40 min, 100% A.
Flow Rate	1.0 mL/min
Injection Volume	10-20 µL
Column Temperature	25 °C
Detection Wavelength	227 nm (or determined by UV-Vis scan)

c. Expected Results The retention time of 13-Deacetyltaxachitriene A will depend on the specific HPLC conditions. A single, sharp peak should be observed for the pure standard.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

LC-MS provides higher sensitivity and selectivity for the identification and quantification of 13-Deacetyltaxachitriene A.

a. Sample Preparation Sample preparation is the same as for HPLC-UV analysis.

b. LC-MS Conditions

Parameter	Recommended Conditions
LC System	As described for HPLC-UV.
Mass Spectrometer	Electrospray Ionization (ESI) in positive ion mode.
Ionization Voltage	3.5 - 4.5 kV
Nebulizer Gas (N2)	1.5 L/min
Drying Gas (N2)	100 L/hr
Drying Gas Temp.	300 °C
Scan Range	m/z 100 - 1000

c. Expected Results The primary ion to monitor would be the protonated molecule [M+H]+. For 13-Deacetyltaxachitriene A, this would be at an m/z of approximately 595.6. Other adducts such as [M+Na]+ (m/z ~617.6) may also be observed. Tandem MS (MS/MS) can be used to obtain characteristic fragmentation patterns for structural confirmation.

Ion	Expected m/z
[M+H]+	~595.6
[M+Na]+	~617.6
Fragment Ions	To be determined by MS/MS analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation and purity assessment of reference standards.

a. Sample Preparation Dissolve 5-10 mg of 13-Deacetyltaxachitriene A in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl3, Acetone-d6) in an NMR tube.

b. NMR Parameters Standard 1H and 13C NMR spectra should be acquired on a 400 MHz or higher field spectrometer. DEPT and 2D-NMR experiments (COSY, HSQC, HMBC) can be used for complete structural assignment.

c. Expected Chemical Shifts The following table provides estimated chemical shift ranges for the characteristic functional groups present in 13-Deacetyltaxachitriene A. Actual chemical shifts must be determined experimentally.

Functional Group	¹H Chemical Shift (ppm) Range	¹³C Chemical Shift (ppm) Range
Methyl (CH3)	0.8 - 2.5	10 - 30
Methylene (CH2)	1.2 - 4.5	20 - 70
Methine (CH)	1.5 - 5.5	25 - 85
Carbons attached to Oxygen (C-O)	3.5 - 5.5	50 - 90
Olefinic (C=C-H)	4.5 - 6.5	110 - 150
Carbonyl (C=O)	-	165 - 175

Visualizations

Experimental Workflow

Caption: Experimental workflow for the analysis of 13-Deacetyltaxachitriene A.

Generalized Taxane Signaling Pathway

Caption: Generalized signaling pathway for taxane compounds.

Conclusion and Method Validation

13-Deacetyltaxachitriene A serves as a valuable reference standard in the phytochemical analysis of Taxus species and in the broader context of taxane research. The protocols provided herein are intended as a starting point for method development. It is imperative that researchers validate any analytical method for its intended use. This includes, but is not limited to, establishing specificity, linearity, range, accuracy, precision, and limits of detection and quantification. The use of a certified reference standard is fundamental to achieving reliable and reproducible scientific results.

References

• 1. 13-Deacetyltaxachitriene A | CAS:239800-99-8 | Manufacturer ChemFaces [chemfaces.com]

Application Notes and Protocols: Synthesis of 13-Deacetyltaxachitriene A Derivatives for Structure-Activity Relationship (SAR) Studies

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a framework for the synthesis and biological evaluation of derivatives of 13-deacetyltaxachitriene A, a taxane (B156437) diterpenoid isolated from Taxus sumatrana, for the purpose of conducting Structure-Activity Relationship (SAR) studies. Due to the limited publicly available data on the derivatization of this specific taxane, this guide presents generalized protocols and methodologies adapted from studies on structurally related taxanes. The aim is to offer a strategic approach for researchers to explore the therapeutic potential of novel 13-deacetyltaxachitriene A analogs, particularly in the context of anticancer drug discovery.

Introduction

Taxanes represent a critical class of anticancer agents, with paclitaxel (B517696) and docetaxel (B913) being prominent examples used in the treatment of various cancers. Their mechanism of action primarily involves the stabilization of microtubules, leading to cell cycle arrest and apoptosis. 13-Deacetyltaxachitriene A, a naturally occurring taxane, presents a unique scaffold for the development of novel therapeutic agents. The synthesis and evaluation of its derivatives are essential for understanding the relationship between its chemical structure and biological activity, which can guide the design of more potent and selective drug candidates.

SAR studies on taxane analogs have historically revealed that modifications at various positions of the taxane core can significantly impact their biological activity. While specific data on 13-deacetyltaxachitriene A is scarce, research on similar compounds, such as taxchinin A, suggests that modifications to the side chains and the core ring system can lead to derivatives with potent cytotoxic effects against cancer cell lines.

General Synthetic Strategies for Derivatization

The synthesis of 13-deacetyltaxachitriene A derivatives would likely commence with the isolation of the parent compound from its natural source, Taxus sumatrana. The structural complexity of taxanes often necessitates semi-synthetic approaches, where the natural product is chemically modified.

Workflow for Synthesis and Evaluation of Derivatives:

Caption: General workflow for the synthesis and evaluation of 13-deacetyltaxachitriene A derivatives.

Proposed Derivatization Protocols

The following are generalized protocols that can be adapted for the derivatization of 13-deacetyltaxachitriene A, targeting hydroxyl groups which are common sites for modification in taxanes.

Protocol 2.1.1: Acetylation of Hydroxyl Groups

• Dissolution: Dissolve 13-deacetyltaxachitriene A (1 equivalent) in anhydrous pyridine.

• Acylation: Add acetic anhydride (B1165640) (1.5 equivalents) to the solution at 0 °C.

• Reaction: Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, quench the reaction by adding cold water.

• Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with saturated aqueous copper sulfate, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 2.1.2: Esterification with Various Acyl Chlorides

• Dissolution: Dissolve 13-deacetyltaxachitriene A (1 equivalent) and a non-nucleophilic base such as triethylamine (B128534) (1.2 equivalents) in anhydrous dichloromethane.

• Acylation: Add the desired acyl chloride (e.g., benzoyl chloride, cinnamoyl chloride) (1.1 equivalents) dropwise at 0 °C.

• Reaction & Work-up: Follow steps 3-6 as described in Protocol 2.1.1.

Biological Evaluation Protocols

The primary goal of these protocols is to determine the cytotoxic activity of the synthesized derivatives against various cancer cell lines to establish a preliminary SAR.

Protocol 3.1: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Seed cancer cells (e.g., A549, HeLa, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the synthesized derivatives (typically ranging from 0.01 to 100 µM) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 48-72 hours at 37 °C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) values for each compound.

Data Presentation for SAR Studies

The quantitative data obtained from the biological assays should be summarized in a structured table to facilitate the analysis of structure-activity relationships.

Table 1: Hypothetical Cytotoxicity Data for 13-Deacetyltaxachitriene A Derivatives

Compound ID	R1-substituent	R2-substituent	IC50 (µM) vs. A549	IC50 (µM) vs. HeLa
1	-OH	-OH	>100	>100
1a	-OAc	-OH	55.2	68.4
1b	-OBz	-OH	25.8	32.1
1c	-OH	-OAc	75.3	89.7
1d	-OH	-OBz	42.1	55.6

Note: This table presents hypothetical data for illustrative purposes. Actual experimental data should be populated here.

Signaling Pathway Visualization

While the specific signaling pathways affected by 13-deacetyltaxachitriene A and its derivatives are not yet elucidated, taxanes are known to primarily target the microtubule network, leading to the activation of apoptotic pathways.

Diagram of a a Hypothesized Signaling Pathway:

Application Notes and Protocols for Cytotoxicity Assays of 13-Deacetyltaxachitriene A

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Deacetyltaxachitriene A is a non-alkaloidal taxane (B156437) diterpene isolated from plants of the Taxus genus, such as Taxus chinensis. Taxanes are a well-established class of cytotoxic agents used in cancer chemotherapy. Their primary mechanism of action involves the stabilization of microtubules, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.[1][2] The evaluation of the cytotoxic potential of novel taxane analogues like 13-Deacetyltaxachitriene A is a critical step in the drug discovery process.

These application notes provide a comprehensive experimental design for assessing the in vitro cytotoxicity of 13-Deacetyltaxachitriene A. The protocols herein describe methods to determine cell viability, membrane integrity, and the induction of apoptosis.

Recommended Cell Lines

Based on studies of similar taxane diterpenes isolated from Taxus chinensis, a panel of human cancer cell lines is recommended to evaluate the cytotoxic activity of 13-Deacetyltaxachitriene A. This panel should ideally include both paclitaxel-sensitive and paclitaxel-resistant cell lines to assess the potential for overcoming drug resistance.

Table 1: Recommended Human Cancer Cell Lines

Cell Line	Cancer Type	Rationale
A549	Lung Carcinoma	Commonly used for cytotoxicity screening.
MCF7	Breast Adenocarcinoma	Represents a hormone-dependent breast cancer type.
HeLa	Cervical Adenocarcinoma	A well-characterized and widely used cancer cell line.[3]
KB-VIN	Vincristine-Resistant Epidermoid Carcinoma	A multidrug-resistant cell line to assess activity against resistant phenotypes.[2]
KB-7d	Paclitaxel-Sensitive Epidermoid Carcinoma	Parental cell line to KB-VIN for comparison of resistance.[2]
SMMC-7721	Hepatocellular Carcinoma	Extracts from Taxus chinensis have shown activity against this cell line.[4]
A2780	Ovarian Cancer	A common model for ovarian cancer studies.
A2780-cis	Cisplatin-Resistant Ovarian Cancer	To evaluate activity in the context of platinum-based chemotherapy resistance.
A paclitaxel-resistant cell line with a β-tubulin mutation	Various	To specifically investigate the effect on a known taxane resistance mechanism.[5]

Experimental Design and Workflow

A tiered approach is recommended to comprehensively evaluate the cytotoxicity of 13-Deacetyltaxachitriene A.

References

• 1. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.com]
• 2. Multidrug resistant cancer cells susceptibility to cytotoxic taxane diterpenes from Taxus yunnanensis and Taxus chinensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 4. [Study on anti-tumor activity of extracts from cultured cells of Taxus chinensis] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cytotoxity of non-alkaloidal taxane diterpenes from Taxus chinensis against a paclitaxel-resistant cell line - PubMed [pubmed.ncbi.nlm.nih.gov]

Techniques for Assessing Microtubule Assembly: Application Notes and Protocols for 13-Deacetyltaxachitriene A and Other Taxanes

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Introduction to 13-Deacetyltaxachitriene A and Microtubule Stabilization

13-Deacetyltaxachitriene A is a member of the taxane (B156437) family of diterpenoids. Taxanes are renowned for their potent anticancer properties, which stem from their ability to interfere with the normal dynamics of cellular microtubules.[1] Unlike some anticancer agents that promote microtubule disassembly, taxanes act as microtubule-stabilizing agents.[2] They bind to the β-tubulin subunit within the microtubule polymer, which shifts the equilibrium from soluble tubulin dimers towards polymerized microtubules.[3] This stabilization disrupts the delicate balance of microtubule polymerization and depolymerization, a process critical for mitotic spindle formation and cell division, ultimately leading to cell cycle arrest and apoptosis.[3]

The assessment of a novel taxane's efficacy in microtubule stabilization is a critical step in its preclinical evaluation. This involves a multi-faceted approach, beginning with biochemical assays to confirm direct interaction with tubulin and progressing to cell-based assays to evaluate its activity in a more physiological context.

Data Presentation: Comparative Efficacy of Microtubule-Stabilizing Agents

The following tables summarize typical quantitative data obtained from the assays described in this document. The data for Paclitaxel is provided as a reference. Researchers evaluating 13-Deacetyltaxachitriene A would aim to generate similar datasets to benchmark its potency and efficacy.

Table 1: In Vitro Tubulin Polymerization Assay

Compound	EC50 (µM) for Polymerization	Maximum Polymerization (OD at 340 nm)
Paclitaxel	0.5 - 2.0	0.8 - 1.2
13-Deacetyltaxachitriene A	To Be Determined	To Be Determined
Negative Control (DMSO)	N/A	0.1 - 0.2

Table 2: Cell-Based Microtubule Stabilization Assay (Immunofluorescence)

Compound	IC50 (nM) for Microtubule Network Stabilization	Phenotypic Observation
Paclitaxel	10 - 50	Dense microtubule bundles, mitotic arrest
13-Deacetyltaxachitriene A	To Be Determined	To Be Determined
Negative Control (DMSO)	N/A	Normal microtubule network

Table 3: Live-Cell Analysis of Microtubule Dynamics (EB1 Comet Assay)

Parameter	Control (DMSO)	Paclitaxel (10 nM)	13-Deacetyltaxachitriene A
Growth Rate (µm/min)	10 - 20	5 - 10	To Be Determined
Shortening Rate (µm/min)	15 - 30	2 - 8	To Be Determined
Catastrophe Frequency (events/min)	1.0 - 2.0	0.1 - 0.5	To Be Determined
Rescue Frequency (events/min)	0.5 - 1.0	2.0 - 4.0	To Be Determined

Experimental Protocols

Protocol 1: In Vitro Tubulin Polymerization Assay (Turbidity Measurement)

This assay directly measures the effect of a compound on the polymerization of purified tubulin into microtubules. The increase in turbidity, measured by absorbance, is proportional to the mass of microtubules formed.

Materials:

• Purified tubulin (>99% pure)

• GTP solution (100 mM)

• General Tubulin Buffer (80 mM PIPES, pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA)

• Glycerol (B35011)

• 13-Deacetyltaxachitriene A (or other taxane) stock solution in DMSO

• Paclitaxel (positive control)

• DMSO (negative control)

• 96-well microplate (clear, flat-bottom)

• Temperature-controlled spectrophotometer or plate reader capable of reading absorbance at 340 nm

Procedure:

• Preparation of Reagents:

  • Thaw tubulin, GTP, and other reagents on ice.

  • Prepare a 2X tubulin solution (e.g., 4 mg/mL) in General Tubulin Buffer. Keep on ice.

  • Prepare a polymerization buffer containing GTP and glycerol (e.g., General Tubulin Buffer with 2 mM GTP and 20% glycerol).

  • Prepare serial dilutions of 13-Deacetyltaxachitriene A and Paclitaxel in polymerization buffer. The final DMSO concentration should be kept constant (e.g., <1%).

• Assay Setup:

  • Pre-warm the spectrophotometer to 37°C.

  • In a pre-chilled 96-well plate on ice, add 50 µL of the 2X tubulin solution to each well.

  • Add 50 µL of the diluted compounds (or controls) to the corresponding wells.

• Measurement:

  • Immediately place the plate in the pre-warmed spectrophotometer.

  • Measure the absorbance at 340 nm every minute for 60 minutes.

• Data Analysis:

  • Plot absorbance (OD at 340 nm) versus time for each concentration of the test compound.

  • Determine the maximum absorbance (Vmax) for each concentration.

  • Plot Vmax against the logarithm of the compound concentration and fit to a sigmoidal dose-response curve to determine the EC50 value.

Caption: Workflow for the In Vitro Tubulin Polymerization Assay.

Protocol 2: Cell-Based Microtubule Stabilization Assay (Immunofluorescence)

This assay assesses the effect of a compound on the microtubule network within cultured cells. Stabilization of microtubules by taxanes results in a characteristic phenotype of microtubule bundling and resistance to depolymerizing agents.

Materials:

• Adherent cell line (e.g., HeLa, A549)

• Cell culture medium and supplements

• 13-Deacetyltaxachitriene A stock solution in DMSO

• Paclitaxel (positive control)

• Nocodazole (B1683961) (optional, for resistance assay)

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody: anti-α-tubulin antibody (mouse monoclonal)

• Secondary antibody: fluorescently-labeled anti-mouse IgG (e.g., Alexa Fluor 488)

• Nuclear stain (e.g., DAPI)

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Culture and Treatment:

  • Seed cells onto glass coverslips in a multi-well plate and allow them to adhere overnight.

  • Treat cells with various concentrations of 13-Deacetyltaxachitriene A, Paclitaxel, or DMSO for a specified period (e.g., 4-24 hours).

  • (Optional) For a resistance assay, co-incubate with a microtubule-destabilizing agent like nocodazole for the last 1-2 hours of treatment.

• Immunofluorescence Staining:

  • Wash cells with PBS.

  • Fix the cells with 4% paraformaldehyde for 10 minutes at room temperature.

  • Wash three times with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 5 minutes.

  • Wash three times with PBS.

  • Block with 1% BSA in PBS for 30 minutes.

  • Incubate with anti-α-tubulin primary antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash three times with PBS.

  • Incubate with the fluorescently-labeled secondary antibody and DAPI (diluted in blocking buffer) for 1 hour at room temperature, protected from light.

  • Wash three times with PBS.

• Imaging and Analysis:

  • Mount the coverslips onto microscope slides using mounting medium.

  • Image the cells using a fluorescence microscope. Capture images of the microtubule network (e.g., green channel) and nuclei (blue channel).

  • Qualitatively assess changes in microtubule morphology (e.g., bundling, increased density).

  • For quantitative analysis, use image analysis software to measure the total fluorescence intensity of the microtubule network per cell.

  • Determine the IC50 for microtubule stabilization by plotting the fluorescence intensity against the compound concentration.

Caption: Workflow for Cell-Based Microtubule Immunofluorescence.

Protocol 3: Live-Cell Imaging of Microtubule Dynamics (EB1 Comet Assay)

This advanced technique allows for the direct visualization and quantification of microtubule dynamics in living cells. End-binding protein 1 (EB1) binds to the growing plus-ends of microtubules, appearing as fluorescent "comets". Tracking these comets provides data on microtubule growth rates, shortening rates, and the frequencies of catastrophe (transition from growth to shortening) and rescue (transition from shortening to growth).

Materials:

• Cell line stably expressing a fluorescently-tagged EB1 protein (e.g., EB1-GFP).

• Glass-bottom imaging dishes.

• Live-cell imaging microscope equipped with a temperature and CO₂ controlled chamber.

• Image analysis software with tracking capabilities (e.g., ImageJ/Fiji with plugins, Imaris).

• 13-Deacetyltaxachitriene A stock solution in DMSO.

Procedure:

• Cell Preparation and Treatment:

  • Seed EB1-GFP expressing cells into glass-bottom dishes.

  • Allow cells to adhere and grow to an appropriate confluency.

  • Replace the medium with imaging medium containing the desired concentration of 13-Deacetyltaxachitriene A or controls. Allow the compound to take effect (e.g., 30-60 minutes).

• Live-Cell Imaging:

  • Place the dish on the microscope stage within the environmental chamber (37°C, 5% CO₂).

  • Acquire time-lapse images of the EB1-GFP comets using a high-sensitivity camera. A typical frame rate is one image every 2-5 seconds for a duration of 2-5 minutes.

• Data Analysis:

  • Use image analysis software to automatically or semi-automatically track the movement of individual EB1 comets over time.

  • The software will generate tracks from which the following parameters can be extracted:

    • Growth Rate: The speed of the comet during polymerization.

    • Growth Lifetime: The duration a comet is visible.

  • To determine shortening rates, catastrophe, and rescue frequencies, more advanced analysis of the microtubule ends (which become invisible to EB1 tracking upon shortening) is required, often involving kymograph analysis or specialized tracking algorithms.

  • Compile the data from many microtubules to generate statistically significant results for each treatment condition.

Caption: Workflow for Live-Cell EB1 Comet Assay.

Signaling Pathways and Logical Relationships

The primary mechanism of action of taxanes is the direct stabilization of microtubules. This disruption of microtubule dynamics has several downstream consequences that contribute to the cell's ultimate fate, typically apoptosis. The following diagram illustrates this logical relationship.

Caption: Mechanism of Taxane-Induced Apoptosis.

Conclusion

The protocols and application notes provided offer a robust framework for the characterization of 13-Deacetyltaxachitriene A and other novel taxane compounds. By systematically applying these in vitro and cell-based assays, researchers can elucidate the potency and mechanism of action of these agents, providing critical data for their further development as potential therapeutic agents. The combination of biochemical, fixed-cell, and live-cell imaging techniques will yield a comprehensive profile of a compound's interaction with and effect on the microtubule cytoskeleton.

References

• 1. Recent advances in microtubule-stabilizing agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols for the Quantification of 13-Deacetyltaxachitriene A in Plant Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Deacetyltaxachitriene A is a member of the taxoid family of diterpenoids, a diverse group of natural products isolated from plants of the genus Taxus (yew). While much of the research on taxoids has focused on the potent anticancer drug paclitaxel (B517696) (Taxol®) and its precursors, the broader spectrum of taxoids, including less abundant compounds like 13-Deacetyltaxachitriene A, are of growing interest for their potential biological activities and as chemotaxonomic markers. Accurate and sensitive analytical methods are crucial for the quantification of these minor taxoids in plant tissues to understand their biosynthesis, physiological role, and potential for drug discovery.

This document provides a detailed overview of the analytical methodologies applicable for the quantification of 13-Deacetyltaxachitriene A in plant tissues. Due to the limited availability of specific quantitative data for this particular compound in the scientific literature, this guide presents a robust, adaptable protocol based on established methods for the analysis of other taxoids. Additionally, it outlines the biosynthetic context of this taxoid class.

Biosynthesis of Taxoids

The biosynthesis of taxoids is a complex pathway originating from the universal diterpenoid precursor, geranylgeranyl diphosphate (B83284) (GGPP). This pathway involves a series of cyclizations, hydroxylations, and acylations to produce the vast array of taxoid structures found in Taxus species. The initial committed step is the cyclization of GGPP to taxa-4(5),11(12)-diene, catalyzed by the enzyme taxadiene synthase. Following the formation of the taxane (B156437) skeleton, a cascade of post-cyclization modifications, primarily mediated by cytochrome P450 monooxygenases and various acyltransferases, leads to the formation of more complex taxoids. While the precise enzymatic steps leading to 13-Deacetyltaxachitriene A have not been fully elucidated, it is understood to be a downstream product of this core pathway.

Figure 1. Simplified overview of the taxoid biosynthetic pathway.

Experimental Protocols

The quantification of minor taxoids like 13-Deacetyltaxachitriene A in complex plant matrices requires a highly sensitive and selective analytical method. Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS) is the method of choice for this application.

Sample Preparation and Extraction

The goal of sample preparation is to efficiently extract taxoids from the plant tissue while minimizing the co-extraction of interfering substances.

Materials:

• Fresh or freeze-dried plant tissue (e.g., needles, twigs)

• Liquid nitrogen

• Grinder or mortar and pestle

• 80% (v/v) aqueous ethanol (B145695)

• Vortex mixer

• Ultrasonic bath

• Centrifuge

• 0.22 µm syringe filters

Protocol:

• Freeze the plant tissue sample in liquid nitrogen.

• Grind the frozen tissue to a fine powder using a pre-chilled grinder or mortar and pestle.

• Accurately weigh approximately 100 mg of the powdered tissue into a centrifuge tube.

• Add 10 mL of 80% ethanol solution to the tube.[1]

• Vortex the mixture vigorously for 1 minute.

• Sonicate the mixture in an ultrasonic bath for 30 minutes at room temperature.

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Carefully collect the supernatant.

• Filter the supernatant through a 0.22 µm syringe filter into a UPLC vial.

• Store the extract at 4°C prior to analysis.

Figure 2. General experimental workflow for taxoid analysis.

UPLC-MS/MS Analysis

Instrumentation:

• UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

UPLC Conditions (starting point for optimization):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A linear gradient starting from 5-10% B, increasing to 95% B over 10-15 minutes, holding for 2-3 minutes, and then returning to initial conditions for re-equilibration.

• Flow Rate: 0.3 - 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 1-5 µL

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

• Key Parameters to Optimize:

  • MRM Transitions: The precursor ion will be the [M+H]+ or [M+NH4]+ adduct of 13-Deacetyltaxachitriene A. Product ions will need to be determined by infusing a standard of the compound and performing product ion scans. At least two transitions (one for quantification and one for qualification) should be selected.[2]

  • Collision Energy (CE): Optimize for each MRM transition to achieve the most stable and abundant fragment ion signal.

  • Cone Voltage/Fragmentor Voltage: Optimize to maximize the intensity of the precursor ion.

Note on Method Development: As a reference standard for 13-Deacetyltaxachitriene A may be difficult to obtain, initial method development can focus on a closely related, commercially available taxoid. The developed chromatographic conditions can then be applied to the analysis of plant extracts, and putative peaks for 13-Deacetyltaxachitriene A can be identified based on its calculated exact mass and expected retention time relative to other taxoids. Confirmation would require high-resolution mass spectrometry (HRMS) or isolation and NMR characterization.

Data Presentation

Due to the limited availability of published quantitative data for 13-Deacetyltaxachitriene A, the following table presents representative concentrations of other key taxoids found in the needles of various Taxus species to provide a comparative context. Concentrations are typically reported in µg/g of dry weight (DW) of the plant material.

Taxoid	Taxus baccata (µg/g DW)	Taxus cuspidata (µg/g DW)	Taxus chinensis (µg/g DW)	Reference
Paclitaxel (Taxol®)	10 - 100	50 - 200	20 - 150	[3][4]
10-Deacetylbaccatin III	100 - 500	200 - 800	150 - 600	[3][4]
Baccatin III	50 - 250	100 - 400	80 - 300	[3][4]
Cephalomannine	20 - 150	80 - 300	50 - 200	[3][4]
13-Deacetyltaxachitriene A	N/A	N/A	N/A

N/A: Data not available in the reviewed literature.

Conclusion

The analytical protocol outlined in this document provides a robust framework for the quantification of 13-Deacetyltaxachitriene A in plant tissues. The UPLC-MS/MS method, with its high sensitivity and selectivity, is well-suited for the analysis of this minor taxoid. While specific quantitative data for 13-Deacetyltaxachitriene A remains to be published, the provided methodology, when combined with appropriate standard compounds for calibration and method validation, will enable researchers to accurately determine its concentration in various Taxus species. This will contribute to a more comprehensive understanding of taxoid biosynthesis and the chemical diversity of this important genus of medicinal plants. Further research is encouraged to isolate and characterize 13-Deacetyltaxachitriene A to facilitate the development of certified reference standards and more targeted analytical methods.

References

• 1. mdpi.com [mdpi.com]
• 2. forensicrti.org [forensicrti.org]
• 3. Frontiers | Quality evaluation of compounds in leaves of six Taxus species based on UPLC-MS/MS and chemometrics [frontiersin.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for 13-Deacetyltaxachitriene A in Natural Product Drug Discovery

Disclaimer: As of this writing, specific experimental data for "13-Deacetyltaxachitriene A" is not available in peer-reviewed scientific literature. The following application notes and protocols are based on the well-established activities of the broader class of taxane (B156437) diterpenes, to which this compound belongs. Researchers should adapt these protocols based on the specific properties of 13-Deacetyltaxachitriene A as they are determined.

Introduction to Taxane Diterpenes in Drug Discovery

Taxane diterpenes are a class of natural products originally isolated from plants of the genus Taxus (yew trees). This family of compounds has been a cornerstone in cancer chemotherapy for decades, with prominent members like paclitaxel (B517696) (Taxol®) and docetaxel (B913) (Taxotere®) being widely used to treat a variety of solid tumors.[1] The primary mechanism of action for many clinically approved taxanes is their ability to stabilize microtubules, which are essential components of the cellular cytoskeleton.[1][2] By binding to β-tubulin, taxanes prevent the depolymerization of microtubules, leading to mitotic arrest and ultimately, apoptosis (programmed cell death) in rapidly dividing cancer cells.

Recent research has also highlighted that some taxane derivatives, particularly those that are non-cytotoxic, can act as potent modulators of multidrug resistance (MDR) in cancer cells.[3][4] MDR is a significant challenge in chemotherapy where cancer cells become resistant to a broad range of structurally and functionally unrelated drugs. Certain taxanes have been shown to inhibit the function of efflux pumps like P-glycoprotein (P-gp), which are often overexpressed in resistant tumors and are responsible for pumping chemotherapeutic agents out of the cell.[3]

Given its classification as a taxane diterpene, 13-Deacetyltaxachitriene A is a promising candidate for investigation as both a cytotoxic agent and a potential MDR reversal agent. The following sections provide detailed protocols for the initial characterization of this and other novel taxane diterpenes.

Potential Signaling Pathways

The primary signaling pathway affected by cytotoxic taxanes is the intrinsic apoptotic pathway, which is triggered by mitotic arrest. A simplified representation of this pathway is provided below. For MDR reversal, the mechanism involves direct interaction with and inhibition of ABC transporters like P-glycoprotein.

Caption: Simplified signaling pathway of cytotoxic taxanes leading to apoptosis.

Quantitative Data Summary

The following table summarizes the in vitro cytotoxicity (IC50 values) of several known taxane diterpenes against various human cancer cell lines. This data can serve as a benchmark for evaluating the potency of 13-Deacetyltaxachitriene A.

Compound	Cell Line	Cancer Type	IC50 (nM)	Reference
Paclitaxel	CAOV-3	Ovarian Carcinoma	0.7 - 1.8	[5]
OVCAR-3	Ovarian Carcinoma	0.7 - 1.8	[5]
SKOV-3	Ovarian Carcinoma	0.7 - 1.8	[5]
A549	Lung Carcinoma	~2.5 - 7.5	[6]
HeLa	Cervical Carcinoma	~2.5 - 7.5	[6]
Docetaxel	CAOV-3	Ovarian Carcinoma	0.8 - 1.7	[5]
OVCAR-3	Ovarian Carcinoma	0.8 - 1.7	[5]
SKOV-3	Ovarian Carcinoma	0.8 - 1.7	[5]
Taxane Analog 2	A2780/AD	Paclitaxel-Resistant Ovarian	~10 (equipotent to sensitive line)

Experimental Protocols

General Experimental Workflow

The following diagram illustrates a general workflow for the discovery and initial evaluation of novel taxane diterpenes from a natural source.

Caption: General workflow for natural product drug discovery of taxane diterpenes.

Protocol 1: In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol is used to determine the concentration of a compound that inhibits the growth of a cancer cell line by 50% (IC50).

Materials:

• Human cancer cell lines (e.g., A549, HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well microtiter plates

• 13-Deacetyltaxachitriene A stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Multichannel pipette and sterile tips

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of 13-Deacetyltaxachitriene A in complete medium. Remove the old medium from the cells and add 100 µL of the diluted compound solutions to the respective wells. Include wells with medium only (blank), cells with vehicle (DMSO) control, and cells with a positive control (e.g., paclitaxel).

• Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO2.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: Microtubule Polymerization Assay

This assay directly measures the effect of a compound on the in vitro polymerization of tubulin.

Materials:

• Purified tubulin (>99% pure)

• G-PEM buffer (80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA, 1 mM GTP)

• Glycerol

• 13-Deacetyltaxachitriene A stock solution (in DMSO)

• Paclitaxel (positive control for stabilization)

• Colchicine (positive control for destabilization)

• 96-well plate (clear bottom)

• Temperature-controlled microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Preparation: Pre-warm the microplate reader to 37°C.

• Reaction Setup: In a pre-warmed 96-well plate, add the following to each well:

  • G-PEM buffer with glycerol.

  • Serial dilutions of 13-Deacetyltaxachitriene A or control compounds (paclitaxel, colchicine, DMSO vehicle).

• Initiation of Polymerization: Add purified tubulin to each well to a final concentration of 1-3 mg/mL to initiate the polymerization reaction.

• Kinetic Measurement: Immediately place the plate in the microplate reader and measure the absorbance at 340 nm every 60 seconds for 60 minutes at 37°C. An increase in absorbance indicates microtubule polymerization.

• Data Analysis: Plot the absorbance at 340 nm versus time. Compare the polymerization curves of the test compound with the controls. An increase in the rate and extent of polymerization compared to the DMSO control indicates microtubule stabilization.

Protocol 3: Multidrug Resistance (MDR) Reversal Assay (Rhodamine 123 Efflux Assay)

This protocol assesses the ability of a compound to inhibit the P-glycoprotein efflux pump in MDR cancer cells.

Materials:

• MDR cancer cell line (e.g., MCF-7/ADR, which overexpresses P-gp) and the parental, non-resistant cell line (e.g., MCF-7).

• Complete cell culture medium.

• Rhodamine 123 (a fluorescent substrate of P-gp).

• 13-Deacetyltaxachitriene A stock solution (in DMSO).

• Verapamil (a known P-gp inhibitor, as a positive control).

• Flow cytometer or fluorescence microscope.

Procedure:

• Cell Treatment: Seed both resistant and parental cells in appropriate culture vessels and allow them to adhere. Pre-incubate the cells with various concentrations of 13-Deacetyltaxachitriene A, verapamil, or DMSO vehicle for 1-2 hours.

• Rhodamine 123 Loading: Add Rhodamine 123 to the medium to a final concentration of 1-5 µM and incubate for 30-60 minutes at 37°C.

• Efflux Period: Wash the cells with cold PBS to remove extracellular Rhodamine 123. Add fresh medium containing the test compounds or controls and incubate for an additional 1-2 hours to allow for efflux.

• Fluorescence Measurement:

  • Flow Cytometry: Harvest the cells by trypsinization, wash with cold PBS, and resuspend in PBS. Analyze the intracellular fluorescence of Rhodamine 123 using a flow cytometer.

  • Fluorescence Microscopy: Observe and capture images of the cells to qualitatively assess the intracellular fluorescence.

• Data Analysis: An increase in the intracellular accumulation of Rhodamine 123 in the resistant cells treated with 13-Deacetyltaxachitriene A, compared to the vehicle control, indicates inhibition of P-gp-mediated efflux and suggests MDR reversal activity.[7] The reversal fold (RF) can be calculated by dividing the IC50 of the chemotherapeutic agent alone by the IC50 of the chemotherapeutic agent in the presence of the test compound.[7]

References

• 1. Therapeutic strategies to overcome taxane resistance in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Relationships between the structure of taxol analogues and their antimitotic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. New taxanes as highly efficient reversal agents for multidrug resistance in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Taxane-based reversal agents modulate drug resistance mediated by P-glycoprotein, multidrug resistance protein, and breast cancer resistance protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An evaluation of cytotoxicity of the taxane and platinum agents combination treatment in a panel of human ovarian carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Research Progress on Natural Diterpenoids in Reversing Multidrug Resistance - PMC [pmc.ncbi.nlm.nih.gov]

Formulation of 13-Deacetyltaxachitriene A for In Vivo Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the formulation of 13-Deacetyltaxachitriene A, a novel taxane (B156437) derivative, for in vivo studies. Due to the limited publicly available information on this specific compound, the following recommendations are based on established formulation strategies for other poorly water-soluble taxanes, such as paclitaxel (B517696) and docetaxel. It is presumed that 13-Deacetyltaxachitriene A shares similar physicochemical properties, primarily low aqueous solubility.

Introduction to Formulation Challenges

Taxanes are a critical class of anti-cancer agents that function by stabilizing microtubules, leading to cell cycle arrest and apoptosis. A significant hurdle in their preclinical and clinical development is their inherent hydrophobicity, which complicates the preparation of formulations suitable for in vivo administration, particularly for intravenous routes. Standard formulations for taxanes often involve the use of co-solvents and surfactants, such as Cremophor EL or polysorbate 80 (Tween 80), which can be associated with hypersensitivity reactions and other toxicities.[1] Therefore, developing a safe and effective formulation for a new taxane derivative like 13-Deacetyltaxachitriene A is a critical step in its preclinical evaluation.

The primary goal of formulation is to enhance the solubility and bioavailability of the drug, ensuring its effective delivery to the target site.[2][3][4] This can be achieved through various approaches, including the use of co-solvents, surfactants, lipid-based delivery systems, and nanoparticle formulations.[3][4][5]

Pre-formulation Assessment

Before selecting a formulation strategy, a thorough pre-formulation assessment of 13-Deacetyltaxachitriene A is essential. This involves determining its physicochemical properties.

Table 1: Key Pre-formulation Parameters for 13-Deacetyltaxachitriene A

Parameter	Experimental Method	Desired Outcome
Aqueous Solubility	Shake-flask method in water and relevant buffers (e.g., PBS pH 7.4)	Quantitative value (e.g., in µg/mL) to confirm low solubility.
Solubility in Co-solvents and Oils	Shake-flask method in various GRAS (Generally Regarded As Safe) solvents (e.g., Ethanol (B145695), Propylene Glycol, PEG 400) and oils (e.g., MCT, soybean oil).	Identify suitable solvents for liquid or lipid-based formulations.
LogP (Octanol-Water Partition Coefficient)	Shake-flask or HPLC method	Determine the lipophilicity of the compound, guiding the selection of lipid-based or other formulation strategies.[2]
Melting Point	Differential Scanning Calorimetry (DSC)	Understand the solid-state properties and potential for amorphous solid dispersions.
Chemical Stability	HPLC-based stability-indicating assay at various pH and temperature conditions	Determine degradation pathways and optimal storage conditions for the formulated drug.

Formulation Strategies and Protocols

Based on the pre-formulation data, an appropriate formulation strategy can be selected. Below are detailed protocols for three common approaches for poorly water-soluble compounds.

Co-solvent/Surfactant-Based Formulation (for Intravenous Administration)

This is a conventional approach for solubilizing hydrophobic drugs for intravenous injection. The goal is to create a clear, stable solution that is miscible with aqueous media upon dilution.

Protocol 1: Co-solvent/Surfactant Formulation

• Preparation of the Vehicle:

  • Prepare a vehicle solution consisting of a co-solvent and a surfactant. A common combination for taxanes is Ethanol and Polysorbate 80 (Tween 80).[1] A typical ratio is 1:1 (v/v).

  • For example, mix 50 mL of absolute ethanol with 50 mL of Polysorbate 80.

• Dissolution of 13-Deacetyltaxachitriene A:

  • Weigh the required amount of 13-Deacetyltaxachitriene A.

  • Add the co-solvent/surfactant vehicle dropwise to the compound while vortexing or sonicating until the drug is completely dissolved. .

• Final Dilution for Injection:

  • Immediately before administration, dilute the drug concentrate with a suitable intravenous fluid, such as 5% dextrose solution or normal saline, to the final desired concentration.[1]

  • The dilution factor should be sufficient to prevent precipitation of the drug. A dilution of at least 1:10 is recommended, but this needs to be empirically determined.

• Characterization and Quality Control:

  • Visually inspect the final diluted solution for any signs of precipitation or immiscibility.

  • Measure the particle size of the diluted formulation using Dynamic Light Scattering (DLS) to ensure it is a clear solution or a fine micellar dispersion.

Table 2: Example Co-solvent/Surfactant Formulations

Component	Formulation A	Formulation B
Co-solvent	Ethanol	Propylene Glycol
Surfactant	Polysorbate 80	Cremophor EL
Ratio (Co-solvent:Surfactant)	1:1 (v/v)	1:1 (v/v)
Drug Concentration (in vehicle)	10 mg/mL	10 mg/mL
Diluent for Injection	5% Dextrose	Normal Saline

Lipid-Based Formulation (for Oral Administration)

Lipid-based drug delivery systems (LBDDS) can improve the oral bioavailability of poorly water-soluble drugs by enhancing their solubilization in the gastrointestinal tract.[2][3][4] Self-emulsifying drug delivery systems (SEDDS) are a type of LBDDS that spontaneously form fine oil-in-water emulsions upon gentle agitation in an aqueous medium.

Protocol 2: Self-Emulsifying Drug Delivery System (SEDDS)

• Screening of Excipients:

  • Determine the solubility of 13-Deacetyltaxachitriene A in various oils (e.g., medium-chain triglycerides, soybean oil), surfactants (e.g., Tween 80, Cremophor EL, Labrasol®), and co-solvents (e.g., Transcutol® HP, PEG 400).[3][6]

• Construction of Ternary Phase Diagrams:

  • Based on solubility data, select an oil, a surfactant, and a co-solvent.

  • Construct a ternary phase diagram to identify the self-emulsifying region. This is done by mixing the three components in different ratios and observing the formation of an emulsion upon addition to water.

• Preparation of the SEDDS Formulation:

  • Select a ratio of oil, surfactant, and co-solvent from the self-emulsifying region of the phase diagram.

  • Dissolve the required amount of 13-Deacetyltaxachitriene A in the pre-mixed vehicle. Gentle heating and vortexing may be required.

• Characterization of the SEDDS:

  • Emulsification Time: Measure the time it takes for the SEDDS to form an emulsion in simulated gastric fluid (SGF) with gentle agitation.

  • Droplet Size Analysis: Dilute the SEDDS in SGF and measure the droplet size and polydispersity index (PDI) using DLS. A droplet size of less than 200 nm is generally desirable.

  • Drug Content: Determine the concentration of 13-Deacetyltaxachitriene A in the SEDDS using a validated analytical method (e.g., HPLC).

Table 3: Example SEDDS Formulation Components

Component	Function	Example Excipients
Oil	Solubilizes the drug	Medium-chain triglycerides (MCT), Soybean Oil, Labrafac™ PG[3]
Surfactant	Promotes emulsification	Polysorbate 80, Cremophor® EL, Labrasol®[6]
Co-solvent	Enhances drug solubility in the vehicle	Transcutol® HP, PEG 400, Ethanol

Nanoparticle Formulation (for Intravenous Administration)

Polymeric nanoparticles can encapsulate hydrophobic drugs, improving their solubility and potentially altering their pharmacokinetic profile.

Protocol 3: Nanoparticle Formulation using Nanoprecipitation

• Preparation of the Organic Phase:

  • Dissolve 13-Deacetyltaxachitriene A and a biodegradable polymer (e.g., PLGA - poly(lactic-co-glycolic acid)) in a water-miscible organic solvent (e.g., acetone (B3395972) or acetonitrile).

• Nanoprecipitation:

  • Inject the organic phase rapidly into a larger volume of an aqueous phase (e.g., water or a buffer) containing a stabilizer (e.g., Poloxamer 188 or PVA - polyvinyl alcohol) under constant stirring.

• Solvent Evaporation:

  • Stir the resulting nanoparticle suspension overnight at room temperature to allow for the complete evaporation of the organic solvent.

• Purification and Concentration:

  • Purify the nanoparticles to remove the unencapsulated drug and excess stabilizer using centrifugation or tangential flow filtration.

  • Resuspend the purified nanoparticles in a suitable buffer (e.g., PBS) and concentrate to the desired final concentration.

• Characterization:

  • Particle Size and Zeta Potential: Measure using DLS.

  • Drug Loading and Encapsulation Efficiency: Determine by dissolving a known amount of nanoparticles in a suitable solvent and quantifying the drug content using HPLC.

Experimental Workflows and Signaling Pathways

Visualizing the experimental workflow and the potential mechanism of action can aid in the planning and execution of in vivo studies.

Caption: A generalized workflow for the formulation development and subsequent in vivo evaluation of 13-Deacetyltaxachitriene A.

Taxanes primarily exert their cytotoxic effects by interfering with microtubule dynamics, which leads to the activation of the spindle assembly checkpoint and subsequent apoptosis.

Caption: The proposed signaling pathway for 13-Deacetyltaxachitriene A, based on the known mechanism of action of taxanes.

Conclusion

The successful in vivo evaluation of 13-Deacetyltaxachitriene A is critically dependent on the development of an appropriate formulation. The choice of formulation strategy should be guided by a thorough pre-formulation assessment of the compound's physicochemical properties and the intended route of administration. The protocols provided herein offer a starting point for developing co-solvent/surfactant-based, lipid-based, or nanoparticle formulations. It is imperative to perform comprehensive characterization and stability testing of the selected formulation before proceeding with animal studies to ensure safety, efficacy, and reproducibility of the results.

References

• 1. researchgate.net [researchgate.net]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. future4200.com [future4200.com]
• 6. SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs [drug-dev.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 13-Deacetyltaxachitriene A Extraction from Taxus Species

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the extraction of 13-Deacetyltaxachitriene A from Taxus species. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is 13-Deacetyltaxachitriene A and why is it important?

A1: 13-Deacetyltaxachitriene A is a taxoid, a type of diterpenoid natural product, found in various species of the yew tree (Taxus). While not as famous as Paclitaxel (Taxol®), minor taxoids are of significant interest to researchers for their potential as precursors in the semi-synthesis of more complex and potent anti-cancer drugs. Their unique chemical structures also make them valuable for structure-activity relationship (SAR) studies to develop new therapeutic agents.

Q2: Which Taxus species are the best sources for 13-Deacetyltaxachitriene A?

A2: The concentration of specific taxoids can vary significantly between different Taxus species and even between individual trees of the same species. While comprehensive data for 13-Deacetyltaxachitriene A is limited, studies on the general distribution of taxoids suggest that species like Taxus wallichiana, Taxus chinensis, and Taxus yunnanensis are rich sources of a diverse range of taxanes. It is recommended to perform a preliminary screening of the available Taxus biomass to identify the most promising source.

Q3: What are the key factors influencing the extraction yield of 13-Deacetyltaxachitriene A?

A3: The primary factors affecting the extraction yield of 13-Deacetyltaxachitriene A include:

• Choice of Solvent: The polarity of the solvent is crucial.

• Extraction Method: Different methods like maceration, Soxhlet, ultrasound-assisted extraction (UAE), and microwave-assisted extraction (MAE) have varying efficiencies.

• Temperature: Higher temperatures can increase extraction efficiency but may also lead to the degradation of thermolabile compounds.

• Extraction Time: Sufficient time is needed for the solvent to penetrate the plant material and dissolve the target compound.

• Particle Size of the Plant Material: A smaller particle size increases the surface area for extraction, leading to higher yields.

• Solid-to-Liquid Ratio: An optimal ratio ensures that there is enough solvent to effectively extract the compound without being wasteful.

Q4: What are the physicochemical properties of 13-Deacetyltaxachitriene A that are relevant for extraction?

A4: 13-Deacetyltaxachitriene A is a relatively non-polar taxoid. Its solubility in various organic solvents is a key property to consider for extraction. It is reported to be soluble in chloroform, dichloromethane, ethyl acetate (B1210297), DMSO, and acetone (B3395972). This suggests that solvents of intermediate to low polarity are most effective for its extraction.

Troubleshooting Guides

This section provides solutions to common problems encountered during the extraction and purification of 13-Deacetyltaxachitriene A.

Issue 1: Low Extraction Yield

Possible Cause	Troubleshooting Step
Inappropriate Solvent	Based on its non-polar nature, consider using or optimizing mixtures of solvents like hexane (B92381), dichloromethane, or ethyl acetate with a slightly more polar solvent like acetone or methanol.
Insufficient Extraction Time	Increase the duration of the extraction to ensure complete percolation of the solvent through the plant matrix. For UAE and MAE, optimize the irradiation time.
Suboptimal Temperature	For maceration and Soxhlet, ensure the temperature is high enough to increase solubility but below the degradation point of the compound. For UAE, a moderately elevated temperature (e.g., 40-50°C) can enhance efficiency.
Large Particle Size	Grind the dried Taxus material to a fine powder (e.g., 40-60 mesh) to increase the surface area for extraction.
Poor Solid-to-Liquid Ratio	A common starting point is a 1:10 to 1:20 solid-to-liquid ratio (g/mL). Experiment with different ratios to find the optimum for your specific biomass.

Issue 2: Co-extraction of Impurities

Possible Cause	Troubleshooting Step
Solvent is too Polar	Highly polar solvents can co-extract a wide range of impurities like chlorophyll (B73375) and other polar compounds. Use a less polar solvent system.
Crude Extract Complexity	The crude extract from Taxus species is inherently complex. A preliminary clean-up step is often necessary.
Overlapping Polarity of Taxoids	Many taxoids have similar polarities, making their separation challenging.

To address co-extraction of impurities, consider the following purification strategies:

• Liquid-Liquid Partitioning: Partition the crude extract between an aqueous phase and an immiscible organic solvent (e.g., hexane or dichloromethane) to remove highly polar or non-polar impurities.

• Column Chromatography: This is the most common method for purifying taxoids. Use a silica (B1680970) gel column and a gradient elution system, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate or acetone).

• Recrystallization: If a suitable solvent system can be found, recrystallization can be a powerful technique for obtaining high-purity 13-Deacetyltaxachitriene A.

Data Presentation: Comparison of Extraction Methods

While specific quantitative data for 13-Deacetyltaxachitriene A is scarce in the literature, the following table provides a general comparison of different extraction methods for taxoids, which can be used as a starting point for optimization.

Extraction Method	Typical Solvents	Advantages	Disadvantages	Estimated Relative Yield (General Taxoids)
Maceration	Methanol, Ethanol (B145695), Acetone	Simple, low cost, suitable for thermolabile compounds.	Time-consuming, lower efficiency.	Moderate
Soxhlet Extraction	Methanol, Ethanol, Acetone	More efficient than maceration due to continuous solvent cycling.	Requires higher temperatures which can degrade some compounds, longer extraction time.	High
Ultrasound-Assisted Extraction (UAE)	Methanol, Ethanol	Reduced extraction time, lower solvent consumption, improved efficiency.[1]	Requires specialized equipment.	High to Very High
Microwave-Assisted Extraction (MAE)	Ethanol, Methanol	Very short extraction times, high efficiency, reduced solvent use.[2]	Requires specialized microwave equipment, potential for localized overheating.	Very High

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of 13-Deacetyltaxachitriene A

• Sample Preparation: Dry the needles or bark of the Taxus species at a controlled temperature (e.g., 40-50°C) to a constant weight. Grind the dried material into a fine powder (40-60 mesh).

• Extraction:

  • Place 10 g of the powdered plant material into a 250 mL flask.

  • Add 150 mL of 80% ethanol (or another optimized solvent).

  • Place the flask in an ultrasonic bath.

  • Set the ultrasonic frequency to 40 kHz and the power to 100 W.

  • Extract for 30 minutes at a constant temperature of 45°C.

• Filtration and Concentration:

  • After extraction, filter the mixture through Whatman No. 1 filter paper.

  • Wash the residue with a small amount of the extraction solvent.

  • Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude extract.

• Purification (Column Chromatography):

  • Prepare a silica gel column (e.g., 200-300 mesh) using a non-polar solvent like n-hexane as the slurry.

  • Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., dichloromethane) and adsorb it onto a small amount of silica gel.

  • Load the adsorbed sample onto the top of the prepared column.

  • Elute the column with a gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the proportion of ethyl acetate.

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify the fractions containing 13-Deacetyltaxachitriene A.

  • Combine the pure fractions and evaporate the solvent to obtain the purified compound.

• Quantification (HPLC):

  • Prepare a standard solution of 13-Deacetyltaxachitriene A of known concentration.

  • Dissolve the purified sample in a suitable solvent (e.g., methanol).

  • Analyze the standard and the sample using a High-Performance Liquid Chromatography (HPLC) system equipped with a C18 column and a UV detector.

  • Use a mobile phase gradient of acetonitrile (B52724) and water.

  • Quantify the amount of 13-Deacetyltaxachitriene A in the sample by comparing its peak area to that of the standard.

Protocol 2: Microwave-Assisted Extraction (MAE) of 13-Deacetyltaxachitriene A

• Sample Preparation: Follow the same procedure as in Protocol 1.

• Extraction:

  • Place 5 g of the powdered plant material into a microwave extraction vessel.

  • Add 100 mL of 80% ethanol.[2]

  • Seal the vessel and place it in the microwave extractor.

  • Set the microwave power to 400 W and the extraction time to 5 minutes at a temperature of 50°C.[2]

• Filtration, Concentration, Purification, and Quantification: Follow steps 3, 4, and 5 from Protocol 1.

Mandatory Visualizations

Caption: Experimental workflow for the extraction and purification of 13-Deacetyltaxachitriene A.

Caption: Troubleshooting logic for low extraction yield of 13-Deacetyltaxachitriene A.

References

• 1. Two-dimensional hydrophilic interaction/reversed-phase liquid chromatography for the preparative separation of polar and non-polar taxanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of taxanes in Taxus brevifolia extracts by tandem mass spectrometry and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

"13-Deacetyltaxachitriene A" stability and degradation issues

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and degradation of 13-Deacetyltaxachitriene A.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 13-Deacetyltaxachitriene A?

For long-term storage, 13-Deacetyltaxachitriene A should be kept at -20°C. For short-term storage, 2-8°C is recommended.[1] If you have prepared solutions in DMSO, they can be stored as aliquots in tightly sealed vials at -20°C for up to two weeks.[2] To ensure the integrity of the compound, always keep the container tightly sealed in a dry and well-ventilated place.[1] Before use, allow the product to equilibrate to room temperature for at least one hour to prevent condensation from forming inside the vial.[2]

Q2: In which solvents is 13-Deacetyltaxachitriene A soluble?

13-Deacetyltaxachitriene A is soluble in a range of organic solvents, including Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone.[2]

Q3: What are the main factors that can cause the degradation of 13-Deacetyltaxachitriene A?

The primary factors that can lead to the degradation of 13-Deacetyltaxachitriene A, similar to other taxane (B156437) diterpenoids, are:

• pH: The compound is susceptible to both acid- and base-catalyzed hydrolysis.

• Temperature: Elevated temperatures can accelerate degradation.

• Light: Exposure to light, particularly UV light, may induce degradation.

• Oxidizing Agents: The presence of oxidizing agents can lead to chemical modification and degradation.

Q4: What are the likely degradation pathways for 13-Deacetyltaxachitriene A?

Based on studies of related taxanes, the following degradation pathways are likely for 13-Deacetyltaxachitriene A:

• Acid-Catalyzed Hydrolysis: At acidic pH (below pH 4), potential degradation pathways include cleavage of the oxetane (B1205548) ring and dehydration around the 13-hydroxyl group.[1][3]

• Base-Catalyzed Hydrolysis: In neutral to basic conditions (pH above 6-7), degradation is likely to occur through hydrolysis of ester groups and epimerization at the C7 position.[2][4][5][6]

• Thermal Degradation: At high temperatures, oxidation and epimerization of the side chain are possible degradation routes.[7]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected peaks in HPLC chromatogram after sample preparation.	Degradation due to inappropriate solvent pH or prolonged exposure to ambient temperature.	Ensure the pH of your sample preparation solvent is within the optimal stability range for taxanes (around pH 4).[1] Prepare samples fresh and analyze them promptly. If storage is necessary, keep samples at 2-8°C for a short period.
Loss of compound potency over time in a stored solution.	Hydrolysis or other degradation pathways occurring in the stored solution.	For solutions in DMSO, store at -20°C for no longer than two weeks.[2] For aqueous solutions, ensure the pH is buffered around 4 for maximum stability.[1] Avoid repeated freeze-thaw cycles.
Discoloration of the solid compound.	Possible oxidation or photodegradation.	Store the solid compound under the recommended conditions (-20°C for long-term), protected from light and in a tightly sealed container to minimize exposure to air and moisture.[1]
Inconsistent results between experimental batches.	Degradation of the compound due to handling or storage inconsistencies.	Review your handling and storage procedures. Ensure all users are following the same protocol. Before use, always allow the vial to equilibrate to room temperature for at least one hour.[2] Perform a purity check of your stock compound if you suspect degradation.

Experimental Protocols

Protocol 1: Forced Degradation Study of 13-Deacetyltaxachitriene A

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and pathways.

1. Preparation of Stock Solution:

• Prepare a stock solution of 13-Deacetyltaxachitriene A in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and heat at 60°C for a specified period (e.g., 2, 6, 12, 24 hours). Neutralize the solution with 0.1 M NaOH before analysis.

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and keep at room temperature for a specified period. Neutralize the solution with 0.1 M HCl before analysis.

• Oxidative Degradation: Mix the stock solution with 3% hydrogen peroxide (H₂O₂) and keep at room temperature, protected from light, for a specified period.

• Thermal Degradation: Place the solid compound in a temperature-controlled oven at a high temperature (e.g., 100°C) for a specified period. Also, heat the stock solution under reflux.

• Photodegradation: Expose the stock solution to a calibrated light source (e.g., UV lamp at 254 nm or a photostability chamber) for a specified duration.

3. Sample Analysis:

• Analyze the stressed samples at different time points using a stability-indicating HPLC method (see Protocol 2).

• Characterize any significant degradation products using LC-MS and/or NMR.

Protocol 2: Stability-Indicating HPLC Method for 13-Deacetyltaxachitriene A

This protocol provides a starting point for developing a stability-indicating HPLC method. Optimization will be required.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 90% B

  • 25-30 min: 90% B

  • 30-35 min: 90% to 30% B

  • 35-40 min: 30% B

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: UV at 227 nm.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

Quantitative Data Summary

The following table summarizes the expected stability of taxane diterpenoids under various conditions, which can be used as a proxy for 13-Deacetyltaxachitriene A.

Condition	Parameter	Expected Stability/Degradation	Reference
pH	Acidic (pH 1-3)	Susceptible to acid-catalyzed hydrolysis.	[1][3]
Neutral (pH 4-5)	Region of maximum stability.	[1][3]
Basic (pH > 7)	Susceptible to base-catalyzed hydrolysis and epimerization.	[2][4][5][6]
Temperature	-20°C (Solid)	Stable for long-term storage.	[1]
2-8°C (Solid)	Stable for short-term storage.	[1]
High Temperature	Prone to degradation, including oxidation and epimerization.	[7]
Light	UV Exposure	Potential for photodegradation.	[8][9]
Oxidation	H₂O₂	Potential for oxidative degradation.	[7][9]

Visualizations

Caption: Workflow for a forced degradation study of 13-Deacetyltaxachitriene A.

Caption: Troubleshooting logic for unexpected experimental results.

References

• 1. Degradation of paclitaxel and related compounds in aqueous solutions III: Degradation under acidic pH conditions and overall kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Degradation of paclitaxel and related compounds in aqueous solutions I: epimerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Degradation of paclitaxel and related compounds in aqueous solutions II: Nonepimerization degradation under neutral to basic pH conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Degradation Pathway of a Taxane Derivative DS80100717 Drug Substance and Drug Product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: HPLC Separation of 13-Deacetyltaxachitriene A

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the HPLC separation of "13-Deacetyltaxachitriene A," a complex diterpenoid.

Frequently Asked Questions (FAQs)

Q1: I am not seeing any peak for 13-Deacetyltaxachitriene A. What are the possible causes?

A1: There are several potential reasons for a complete lack of signal. A systematic approach to troubleshooting is recommended.

• Sample Preparation:

  • Solubility: 13-Deacetyltaxachitriene A is soluble in solvents like chloroform, dichloromethane, ethyl acetate, DMSO, and acetone[1]. Ensure your sample is fully dissolved in the injection solvent. The injection solvent should ideally be the same as the initial mobile phase to prevent peak distortion or precipitation on the column.

  • Concentration: The concentration of your analyte may be below the limit of detection (LOD) of your instrument. Consider concentrating your sample or injecting a larger volume.

• Instrumental Issues:

  • Injector: There might be a problem with the autosampler or manual injector, such as a clogged needle or a leak, preventing the sample from reaching the column.

  • Detector: Ensure the detector is on, and the correct wavelength is set. For taxane-like compounds, a UV detector set around 227 nm is often used[2]. Check the lamp status and intensity.

  • Flow Path: A blockage in the tubing or a leak in the system can divert the sample from the detector.

Q2: My peaks for 13-Deacetyltaxachitriene A are broad. How can I improve the peak shape?

A2: Broad peaks can be caused by several factors related to the column, mobile phase, or sample.

• Column Health: The column may be degraded or contaminated. Flushing the column with a strong solvent can help. If the problem persists, the column may need to be replaced.

• Mobile Phase:

  • The mobile phase composition may not be optimal. An incorrect solvent strength can lead to peak broadening.

  • Ensure the mobile phase is well-mixed and degassed to prevent bubbles from interfering with the separation.

• Sample Overload: Injecting too much sample can lead to broad, asymmetrical peaks. Try diluting your sample.

• Injection Solvent: If the injection solvent is much stronger than the mobile phase, it can cause peak broadening. Whenever possible, dissolve your sample in the mobile phase.

Q3: I am observing peak tailing for my 13-Deacetyltaxachitriene A peak. What should I do?

A3: Peak tailing is a common issue, often caused by secondary interactions between the analyte and the stationary phase.

• Mobile Phase pH: For acidic or basic compounds, the pH of the mobile phase can significantly impact peak shape. Adding a modifier like formic acid to the mobile phase can help to suppress ionization and reduce tailing[3].

• Column Issues:

  • Active sites on the silica (B1680970) backbone of the column can cause tailing. Using an end-capped column can minimize these interactions.

  • A void at the head of the column can also lead to tailing. This can be checked by reversing the column and observing the peak shape.

• Contamination: Contamination of the guard or analytical column can also result in peak tailing.

Q4: The retention time for 13-Deacetyltaxachitriene A is shifting between injections. How can I stabilize it?

A4: Retention time instability can compromise the reliability of your results.

• Mobile Phase Preparation: Inconsistent mobile phase preparation is a common cause of shifting retention times. Ensure accurate and consistent preparation of your mobile phase for each run.

• Column Equilibration: Ensure the column is properly equilibrated with the mobile phase before each injection. This is especially important when running a gradient.

• Temperature Fluctuations: Variations in column temperature can affect retention times. Using a column oven will provide a stable temperature environment.

• Pump Performance: Check for leaks or bubbles in the pump, as this can lead to inconsistent flow rates and, consequently, shifting retention times.

Troubleshooting Workflows

The following diagrams illustrate logical workflows for troubleshooting common HPLC issues encountered during the analysis of 13-Deacetyltaxachitriene A.

Figure 1. Troubleshooting workflow for the absence of a peak.

Figure 2. Troubleshooting workflow for poor peak shape.

Experimental Protocol: HPLC Separation of 13-Deacetyltaxachitriene A

This protocol is a general guideline based on methods used for similar taxane (B156437) compounds and should be optimized for your specific instrumentation and sample matrix.

1. Sample Preparation

• Accurately weigh a known amount of the sample containing 13-Deacetyltaxachitriene A.

• Dissolve the sample in a suitable solvent, such as methanol (B129727) or acetonitrile (B52724), to a final concentration appropriate for your detector's sensitivity.

• Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter before injection.

2. HPLC Conditions

• Column: A C18 reversed-phase column is a common choice for the separation of taxanes (e.g., Agilent Eclipse XDB-C18, 150 x 4.6 mm, 3.5 µm)[2].

• Mobile Phase: A gradient of acetonitrile and water is typically used.

  • Solvent A: Water

  • Solvent B: Acetonitrile

• Gradient Program:

  • Start with a lower percentage of acetonitrile and gradually increase it to elute the more non-polar compounds. A starting point could be 40% B, increasing to 90% B over 20 minutes.

• Flow Rate: 1.0 - 1.2 mL/min[2].

• Column Temperature: 30-40°C to ensure reproducible retention times[2].

• Detector: UV detector at 227 nm[2].

• Injection Volume: 10-20 µL.

3. Data Analysis

• Identify the peak corresponding to 13-Deacetyltaxachitriene A based on its retention time, which can be confirmed by running a pure standard.

• Quantify the amount of 13-Deacetyltaxachitriene A by comparing its peak area to a calibration curve generated from standards of known concentrations.

Quantitative Data Summary

The following table provides a template for summarizing and comparing different HPLC methods for the separation of 13-Deacetyltaxachitriene A. This allows for a systematic approach to method development and optimization.

Parameter	Method 1	Method 2	Method 3
Column	e.g., C18, 5 µm, 250x4.6mm	e.g., Phenyl-Hexyl, 3.5 µm, 150x4.6mm	e.g., C8, 5 µm, 250x4.6mm
Mobile Phase A	Water	Water with 0.1% Formic Acid	Water
Mobile Phase B	Acetonitrile	Methanol	Acetonitrile
Gradient	40-90% B in 20 min	50-80% B in 15 min	Isocratic 60% B
Flow Rate (mL/min)	1.0	1.2	1.0
Temperature (°C)	35	40	30
Retention Time (min)
Peak Asymmetry
Resolution (Rs)
Theoretical Plates (N)

References

• 1. 13-Deacetyltaxachitriene A | CAS:239800-99-8 | Manufacturer ChemFaces [chemfaces.com]
• 2. Validated HPLC Method for the Determination of Paclitaxel-related Substances in an Intravenous Emulsion Loaded with a Paclitaxel–Cholesterol Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]

Technical Support Center: Improving NMR Signal Resolution for Taxane Diterpenoids

Welcome to the Nuclear Magnetic Resonance (NMR) Spectroscopy Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals working with complex natural products, specifically focusing on challenges related to achieving high-resolution NMR spectra for taxane (B156437) diterpenoids.

Due to the limited availability of a complete, published high-resolution NMR dataset for "13-Deacetyltaxachitriene A," this guide will utilize the well-characterized and structurally related taxane, Baccatin III , as a representative model. The principles, troubleshooting steps, and experimental protocols detailed here are broadly applicable to "13-Deacetyltaxachitriene A" and other complex taxanes.

Frequently Asked Questions (FAQs)

Q1: I'm observing significant peak broadening in my ¹H NMR spectrum of a Baccatin III sample. What are the likely causes?

Peak broadening in NMR spectra can stem from several factors. The most common culprits include:

• Poor Shimming: An inhomogeneous magnetic field is a primary cause of distorted peak shapes and poor resolution. Shimming is the process of adjusting the currents in the shim coils to maximize the homogeneity of the magnetic field.

• Sample Preparation Issues:

  • High Viscosity: Concentrated samples can be viscous, leading to broader lines.

  • Paramagnetic Impurities: The presence of dissolved oxygen or trace metal ions can cause significant line broadening.

  • Insolubility: If the compound is not fully dissolved or precipitates during the experiment, it will lead to severe field inhomogeneity.

• Suboptimal Acquisition Parameters: Incorrectly set acquisition time (AT) or spectral width (SW) can artificially limit the resolution.

Q2: My signals in the upfield region of the Baccatin III ¹H NMR spectrum are heavily overlapped. How can I resolve them?

Signal overlap is a common challenge with complex molecules like taxanes. Here are several strategies to improve signal resolution:

• Higher Field Strength: If available, using a higher field NMR spectrometer (e.g., 600 MHz vs. 400 MHz) will increase the chemical shift dispersion and improve resolution.

• 2D NMR Spectroscopy: Techniques like COSY, HSQC, and HMBC are essential for resolving overlapping signals.[1] These methods spread the signals into a second dimension, allowing for the differentiation of protons with similar chemical shifts.

• Solvent Effects: Acquiring the spectrum in a different deuterated solvent (e.g., benzene-d₆ instead of chloroform-d₃) can induce differential changes in chemical shifts, potentially resolving overlapped peaks.

• Temperature Variation: Changing the sample temperature can sometimes alter the chemical shifts of specific protons, aiding in their resolution.

Q3: How can I confirm the assignments of the quaternary carbons of Baccatin III, which are not visible in an HSQC spectrum?

Quaternary carbons do not have directly attached protons and therefore do not show correlations in an HSQC experiment. The Heteronuclear Multiple Bond Correlation (HMBC) experiment is the ideal method for assigning these carbons. HMBC detects correlations between protons and carbons over two to three bonds, allowing you to "walk" from known proton signals to nearby quaternary carbons.

Troubleshooting Guides

This section provides systematic approaches to common issues encountered during NMR analysis of taxane diterpenoids.

Guide 1: Troubleshooting Poor Resolution and Broad Peaks

This guide follows a logical workflow to diagnose and resolve issues with poor spectral resolution.

Caption: Troubleshooting workflow for poor NMR resolution.

Guide 2: Resolving Overlapping Signals

This guide outlines a decision-making process for tackling spectra with significant signal overlap.

Caption: Workflow for resolving signal overlap using 2D NMR.

Experimental Protocols

Protocol 1: High-Resolution Sample Preparation for Baccatin III

• Weighing: Accurately weigh 5-10 mg of purified Baccatin III.

• Solvent Selection: Choose a high-quality deuterated solvent (e.g., CDCl₃, 99.8% D).

• Dissolution: Dissolve the sample in approximately 0.6 mL of the deuterated solvent in a clean, dry vial.

• Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube. This removes any particulate matter.

• Degassing (Optional but Recommended): For samples sensitive to oxidation or for experiments requiring very high resolution, degas the sample using the freeze-pump-thaw method (3 cycles).

• Labeling: Clearly label the NMR tube with the sample identification.

Protocol 2: Acquiring a High-Resolution ¹H NMR Spectrum

• Instrument Setup: Insert the sample into the spectrometer. Ensure the instrument is locked and the temperature is stable.

• Shimming: Perform automated gradient shimming. For optimal resolution, manual shimming of on-axis (Z1, Z2, etc.) and off-axis (X, Y, etc.) shims may be necessary.

• Acquisition Parameters:

  • Pulse Angle: Use a 30° pulse angle to allow for a shorter relaxation delay.

  • Spectral Width (SW): Set the spectral width to encompass all expected proton signals (e.g., 0-10 ppm).

  • Acquisition Time (AT): Set a long acquisition time (e.g., 3-4 seconds) to ensure good digital resolution.

  • Relaxation Delay (D1): Use a relaxation delay of 1-2 seconds.

  • Number of Scans (NS): Acquire a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

• Processing: Apply a gentle window function (e.g., exponential multiplication with a line broadening of 0.3 Hz) before Fourier transformation to improve the signal-to-noise ratio without significantly degrading resolution.

Protocol 3: Standard 2D NMR Experiments for Structural Elucidation

The following are general starting parameters for common 2D NMR experiments on a 500 MHz spectrometer. These may need to be optimized for your specific sample and instrument.

Experiment	Key Parameters	Purpose
COSY	TD(F2): 2048, TD(F1): 256, NS: 2-4, SW(F2/F1): 10 ppm	Identifies proton-proton (¹H-¹H) spin-spin coupling networks.
HSQC	TD(F2): 2048, TD(F1): 256, NS: 4-8, SW(F2): 10 ppm, SW(F1): 160 ppm	Determines direct one-bond correlations between protons and their attached carbons (¹H-¹³C).
HMBC	TD(F2): 2048, TD(F1): 512, NS: 8-16, SW(F2): 10 ppm, SW(F1): 220 ppm	Identifies long-range (2-3 bond) correlations between protons and carbons.

Quantitative Data Summary for Baccatin III

The following table summarizes key ¹H and ¹³C NMR chemical shifts for Baccatin III in CDCl₃. This data can serve as a reference for identifying spin systems and potential regions of signal overlap.

Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
1	-	79.2
2	5.68 (d, J=7.1 Hz)	75.2
3	4.97 (d, J=8.1 Hz)	81.1
4	-	133.7
5	4.97 (d, J=8.1 Hz)	84.5
6	2.55 (m)	35.6
7	4.42 (dd, J=10.5, 6.7 Hz)	72.5
8	-	58.6
9	4.21 (d, J=8.4 Hz)	211.2
10	6.39 (s)	76.5
11	-	138.2
12	-	142.1
13	4.88 (t, J=7.8 Hz)	68.0
14	2.25, 1.88 (m)	38.7
15	-	43.2
16	1.15 (s)	26.9
17	1.65 (s)	15.0
18	2.28 (s)	22.5
19	1.05 (s)	10.9
20	4.31, 4.16 (d, J=8.4 Hz)	76.5
OAc-4	2.22 (s)	21.1 (CH₃), 171.1 (C=O)
OAc-10	2.15 (s)	20.9 (CH₃), 169.4 (C=O)
OBz	8.11, 7.61, 7.49	167.1 (C=O), 133.6, 130.2, 129.2, 128.7

Note: Chemical shifts can vary slightly depending on the solvent, concentration, and temperature.

References

• 1. 1H- and 13C-nmr assignments for taxol, 7-epi-taxol, and cephalomannine - PubMed [pubmed.ncbi.nlm.nih.gov]

"13-Deacetyltaxachitriene A" solubility problems in biological assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility issues with 13-Deacetyltaxachitriene A in biological assays.

Frequently Asked Questions (FAQs)

Q1: What is 13-Deacetyltaxachitriene A and why is its solubility a concern?

13-Deacetyltaxachitriene A is a diterpenoid natural product.[1] Like many complex organic molecules, it is hydrophobic and has low aqueous solubility. This can lead to challenges in biological assays, where the compound needs to be dissolved in aqueous media to interact with cells or proteins. Poor solubility can result in precipitation, leading to inaccurate and irreproducible experimental results.

Q2: In which organic solvents can I dissolve 13-Deacetyltaxachitriene A?

13-Deacetyltaxachitriene A is soluble in several organic solvents. A qualitative summary of its solubility is presented in the table below. It is recommended to start with Dimethyl Sulfoxide (DMSO) for preparing high-concentration stock solutions for biological assays.[1]

Solubility Data

Solvent	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	Soluble	Recommended for preparing high-concentration stock solutions for biological assays.
Acetone	Soluble	Can be used for initial dissolution.
Chloroform	Soluble	Primarily for non-biological applications.
Dichloromethane	Soluble	Primarily for non-biological applications.
Ethyl Acetate	Soluble	Can be used for extraction and purification.
Water / Aqueous Buffers	Poorly Soluble	Prone to precipitation, especially at higher concentrations.

This table provides qualitative solubility information. It is crucial to experimentally determine the maximum soluble concentration in your specific assay conditions.

Troubleshooting Guide: Compound Precipitation in Biological Assays

A common issue is the precipitation of 13-Deacetyltaxachitriene A when a concentrated DMSO stock solution is diluted into aqueous cell culture media or assay buffers. This phenomenon, often called "crashing out" or "solvent shock," occurs because the compound is poorly soluble in the final aqueous environment.

Issue 1: Immediate Precipitation Upon Dilution

Question: I dissolved 13-Deacetyltaxachitriene A in DMSO to make a stock solution. When I add it to my cell culture medium, a precipitate forms immediately. What is happening and how can I prevent it?

Answer: Immediate precipitation is a classic sign of a compound exceeding its solubility limit in the aqueous medium upon rapid dilution from an organic solvent. The following workflow can help you troubleshoot this issue.

Caption: Workflow for addressing immediate precipitation.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of 13-Deacetyltaxachitriene A in the aqueous medium exceeds its solubility limit.	Decrease the final working concentration. It is essential to determine the maximum soluble concentration experimentally.
Rapid Dilution (Solvent Shock)	Adding a concentrated DMSO stock directly to a large volume of aqueous media causes a rapid solvent exchange, leading to precipitation.	Perform serial dilutions. First, create an intermediate dilution in a smaller volume of pre-warmed (37°C) media, then add this to the final volume. Add the compound dropwise while gently vortexing.
Low Temperature of Media	The solubility of many compounds decreases at lower temperatures.	Always use pre-warmed (37°C) cell culture media or assay buffers for dilutions.
High Final DMSO Concentration	While DMSO aids in initial dissolution, a high final concentration can be toxic to cells and may not prevent precipitation upon significant dilution.	Keep the final DMSO concentration in the culture medium below 0.5%, and ideally below 0.1%. This may require preparing a more concentrated stock solution in DMSO to minimize the added volume.

Issue 2: Precipitation Over Time in the Incubator

Question: My solution of 13-Deacetyltaxachitriene A is clear initially, but after a few hours in the incubator, I see a precipitate. Why does this happen?

Answer: Delayed precipitation can be caused by several factors related to the incubator environment and interactions with media components.

Caption: Workflow for addressing delayed precipitation.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Temperature Shift	Changes in temperature between room temperature and the incubator (e.g., 37°C) can affect solubility.	Pre-warm the cell culture media to 37°C before adding the compound to ensure solubility at the experimental temperature.
pH Shift	The CO2 environment in an incubator can alter the pH of the media, which can affect the solubility of pH-sensitive compounds.	Ensure the media is properly buffered for the incubator's CO2 concentration.
Interaction with Media Components	The compound may interact with salts, proteins (especially in serum-containing media), or other components over time, leading to precipitation.	If using serum, consider reducing the serum concentration or using a serum-free medium if compatible with your cells. Alternatively, formulating with solubilizing agents like cyclodextrins may help.
Evaporation	Evaporation of media from culture plates can increase the compound's concentration, leading to precipitation.	Ensure proper humidification of the incubator.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weighing: Accurately weigh a known amount of 13-Deacetyltaxachitriene A powder (e.g., 1 mg) in a sterile microcentrifuge tube.

• Solvent Addition: Calculate the required volume of high-purity, sterile DMSO to achieve a 10 mM concentration. For 1 mg of 13-Deacetyltaxachitriene A (MW: 594.65 g/mol ), you would add approximately 168.2 µL of DMSO.

• Dissolution: Add the calculated volume of DMSO to the tube. Vortex thoroughly for 1-2 minutes until the powder is completely dissolved. If necessary, briefly sonicate in a water bath to aid dissolution.

• Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.

Protocol 2: Determining the Maximum Soluble Concentration in Cell Culture Media

This protocol helps you determine the highest concentration of 13-Deacetyltaxachitriene A that can be used in your specific cell culture medium without precipitation.

Caption: Workflow for determining maximum soluble concentration.

• Preparation of Media: Pre-warm your complete cell culture medium (with serum, if applicable) to 37°C.

• Serial Dilution:

  • Prepare a series of dilutions of your 13-Deacetyltaxachitriene A DMSO stock solution in the pre-warmed medium. For example, create final concentrations ranging from 100 µM down to 0.1 µM.

  • Ensure the final DMSO concentration is constant across all dilutions and in your vehicle control (e.g., 0.1%).

• Incubation: Incubate the plate or tubes under your standard experimental conditions (e.g., 37°C, 5% CO2).

• Observation: Visually inspect each concentration for any signs of precipitation (cloudiness, crystals, or sediment) at different time points (e.g., immediately after preparation, and after 2, 6, and 24 hours). A simple way to check for subtle precipitation is to look for a Tyndall effect by shining a laser pointer through the solution.

• Determination of Maximum Soluble Concentration: The highest concentration that remains clear and free of any visible precipitate throughout the incubation period is considered the maximum working soluble concentration for your experimental conditions.

By following these guidelines and protocols, researchers can mitigate the solubility challenges associated with 13-Deacetyltaxachitriene A and obtain more reliable and reproducible data in their biological assays.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Support Center: Semi-synthesis of 13-Deacetyltaxachitriene A Analogs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the semi-synthesis of 13-Deacetyltaxachitriene A analogs. The information provided is based on established principles of taxane (B156437) chemistry.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the semi-synthesis of taxane analogs like 13-Deacetyltaxachitriene A?

A1: The primary challenges in the semi-synthesis of taxane analogs are multifaceted and stem from the complex structure of the taxane core.[1][2][3][4][5][6] Key difficulties include:

• Selective Functionalization: The presence of multiple reactive sites on the taxane skeleton makes selective modification of a single position, such as the C-13 hydroxyl group, challenging.

• Compound Instability: Taxanes can be sensitive to acidic, basic, and high-temperature conditions, which can lead to undesired rearrangements or degradation of the molecule.[7]

• Purification of Analogs: The structural similarity between the starting material, the desired product, and any side-products makes purification difficult, often requiring multi-step chromatographic techniques.[7][8][9][10][11]

• Low Reaction Yields: Semi-synthetic steps can often result in low yields due to competing side reactions or incomplete conversion.[8]

• Poor Solubility: The limited solubility of many taxanes in common organic solvents can complicate reaction setup and purification.[12][13]

Q2: Which starting materials are commonly used for the semi-synthesis of taxane analogs?

A2: The most common starting materials for the semi-synthesis of taxane analogs are naturally occurring taxanes that can be extracted in relatively large quantities from the needles and bark of yew trees (genus Taxus). These include:

• Paclitaxel (Taxol®): While it is an active drug itself, it can be modified to create other analogs.

• 10-Deacetylbaccatin III (10-DAB): This is a key intermediate for the commercial production of Paclitaxel and Docetaxel and is a versatile starting point for many other analogs.

• Baccatin III: Another important precursor with a similar taxane core.[10]

Q3: What analytical techniques are essential for characterizing 13-Deacetyltaxachitriene A analogs?

A3: A combination of spectroscopic and chromatographic techniques is essential for the characterization of new taxane analogs. These include:

• High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the synthesized analog and to separate it from impurities.[7][10]

• Mass Spectrometry (MS): To confirm the molecular weight of the new analog.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for elucidating the detailed chemical structure and confirming that the desired modification has occurred at the correct position.

Troubleshooting Guide

Low Reaction Yield

Q: I am attempting to attach a novel side chain to the C-13 hydroxyl group of a 13-deacetyl taxane precursor, but my yields are consistently low. What are the potential causes and solutions?

A: Low yields in C-13 esterification reactions are a common problem. Here are some potential causes and troubleshooting steps:

• Steric Hindrance: The novel side chain may be sterically bulky, preventing efficient reaction at the C-13 position.

  • Solution: Consider using a more reactive derivative of your side chain (e.g., an acid chloride or anhydride) or a more potent coupling agent. You could also try increasing the reaction temperature, but monitor for degradation.

• Incomplete Activation of the Carboxylic Acid: If you are using a coupling agent (e.g., DCC, EDC), it may not be efficiently activating the carboxylic acid of your side chain.

  • Solution: Ensure the coupling agent is fresh and used in the correct stoichiometric ratio. The addition of an activator like DMAP can also improve reaction rates.

• Side Reactions: Other hydroxyl groups on the taxane core may be competing with the C-13 hydroxyl group, leading to a mixture of products.

  • Solution: Protect other reactive hydroxyl groups (e.g., at C-7) with a suitable protecting group (e.g., TBDMS, Ac) before attempting the C-13 coupling. The protecting groups can be removed in a subsequent step.

• Degradation of Starting Material or Product: The reaction conditions may be too harsh, leading to the degradation of the taxane.

  • Solution: Monitor the reaction by TLC or HPLC to check for the appearance of degradation products. If degradation is observed, try milder reaction conditions (e.g., lower temperature, shorter reaction time).

Purification Difficulties

Q: I have successfully synthesized my target 13-Deacetyltaxachitriene A analog, but I am struggling to separate it from the unreacted starting material and other impurities by column chromatography.

A: Co-elution of structurally similar taxanes is a frequent challenge in purification.[9] Here are some strategies to improve separation:

• Optimize Column Chromatography Conditions:

  • Stationary Phase: Standard silica (B1680970) gel may not be sufficient. Consider using a different stationary phase, such as C18-functionalized silica (reverse-phase chromatography), which separates compounds based on polarity differences in a different way.[8]

  • Solvent System: Perform a thorough optimization of the eluent system. A shallow gradient of a more polar solvent in a less polar solvent (e.g., ethyl acetate (B1210297) in hexanes for normal phase, or acetonitrile (B52724) in water for reverse phase) can improve resolution.

• Preparative HPLC: For difficult separations, preparative HPLC is often the most effective method.[7] It offers higher resolution than standard column chromatography.

• Recrystallization: If your product is a solid, recrystallization can be a powerful purification technique.[9] You will need to screen different solvent systems to find one in which your product has high solubility at high temperatures and low solubility at low temperatures, while the impurities remain in solution.

Product Instability

Q: My synthesized 13-Deacetyltaxachitriene A analog appears to be degrading during purification or storage. How can I improve its stability?

A: Taxanes can be labile under certain conditions.[7] Consider the following to improve stability:

• Avoid Harsh pH: Taxanes are susceptible to hydrolysis or rearrangement under strongly acidic or basic conditions. Ensure that all solvents and reagents used during workup and purification are neutral. If an acidic or basic reagent is used in the reaction, it must be thoroughly quenched and removed.

• Control Temperature: Avoid excessive heat during reaction workup (e.g., solvent evaporation) and storage. Store purified analogs at low temperatures (e.g., -20°C) under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidative degradation.

• Light Sensitivity: Some complex organic molecules are light-sensitive. Store your compound in amber vials to protect it from light.

Experimental Protocols

Protocol 1: General Procedure for C-13 Esterification of a 13-Deacetyl Taxane Precursor

• Preparation: Dry all glassware thoroughly in an oven and cool under a stream of dry nitrogen.

• Reaction Setup: Dissolve the 13-deacetyl taxane precursor (1 equivalent) in anhydrous dichloromethane (B109758) (DCM) in a round-bottom flask under a nitrogen atmosphere.

• Addition of Reagents: Add the carboxylic acid side chain (1.5 equivalents), 4-dimethylaminopyridine (B28879) (DMAP, 0.2 equivalents), and N,N'-dicyclohexylcarbodiimide (DCC, 1.5 equivalents).

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or HPLC. The reaction is typically complete within 4-12 hours.

• Workup: Once the reaction is complete, dilute the mixture with DCM and filter to remove the dicyclohexylurea (DCU) byproduct. Wash the filtrate with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Protocol 2: Purification of a Taxane Analog by Preparative HPLC

• Sample Preparation: Dissolve the crude taxane analog in a suitable solvent (e.g., acetonitrile, methanol) at a known concentration. Filter the solution through a 0.45 µm syringe filter to remove any particulate matter.

• Column and Mobile Phase: Use a C18 reverse-phase preparative HPLC column. The mobile phase will typically consist of a mixture of water (A) and acetonitrile (B).

• Method Development: Develop a suitable gradient method on an analytical HPLC system first to determine the optimal separation conditions. A typical gradient might be from 30% B to 70% B over 30 minutes.

• Preparative Run: Scale up the optimized method to the preparative HPLC system. Inject the sample and collect fractions as they elute from the column.

• Fraction Analysis: Analyze the collected fractions by analytical HPLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified taxane analog.

Data Presentation

Table 1: Comparison of Purification Methods for Taxane Analogs

Purification Method	Typical Purity Achieved	Typical Recovery Rate	Advantages	Disadvantages
Column Chromatography	85-95%	60-80%	Scalable, relatively low cost	Lower resolution for similar compounds
Recrystallization	>98%	50-70%	High purity, removes trace impurities	Product must be a solid, method development can be time-consuming
Preparative HPLC	>99%	70-90%	High resolution, excellent for difficult separations	Expensive, limited scalability

Data are generalized from typical outcomes in taxane chemistry.[7][9]

Table 2: Common Protecting Groups for Taxane Hydroxyls

Hydroxyl Position	Common Protecting Group	Deprotection Conditions
C-7	Triethylsilyl (TES)	Acetic acid in THF/water
C-7	t-Butyldimethylsilyl (TBDMS)	TBAF in THF
C-2'	Benzyloxycarbonyl (Cbz)	H₂, Pd/C

Visualizations

Caption: General workflow for the semi-synthesis of a 13-Deacetyltaxachitriene A analog.

References

• 1. A Compressive Review about Taxol®: History and Future Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. General Synthetic Approach to Diverse Taxane Cores [escholarship.org]
• 3. General Synthetic Approach to Diverse Taxane Cores - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Two-Phase Synthesis of Taxol® - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. mdpi.com [mdpi.com]
• 8. A new large-scale process for taxol and related taxanes from Taxus brevifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Pre-purification of an Anticancer Drug (Paclitaxel) Obtained from Nut Husks [wisdomlib.org]
• 11. scialert.net [scialert.net]
• 12. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 13. Mechanisms of Taxane Resistance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 13-Deacetyltaxachitriene A Purity Assessment

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the method refinement for purity assessment of 13-Deacetyltaxachitriene A.

Frequently Asked Questions (FAQs)

Q1: What is the recommended analytical method for assessing the purity of 13-Deacetyltaxachitriene A?

A1: The recommended method is High-Performance Liquid Chromatography (HPLC) with UV detection. This technique offers high resolution and sensitivity for separating 13-Deacetyltaxachitriene A from potential impurities. A reverse-phase C18 column is typically a good starting point for method development.

Q2: How should I prepare a sample of 13-Deacetyltaxachitriene A for HPLC analysis?

A2: Accurately weigh a small amount of the 13-Deacetyltaxachitriene A sample and dissolve it in a suitable solvent, such as acetonitrile (B52724) or a mixture of acetonitrile and water. It is crucial to ensure complete dissolution.[1] The solution should then be filtered through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter before injection into the HPLC system.

Q3: What are some common potential impurities that might be observed during the analysis?

A3: Potential impurities can originate from the synthetic route or degradation of the product. These may include residual solvents (e.g., acetone, acetonitrile, dichloromethane), starting materials, or closely related structural analogues.[2] It is also possible to observe isomers or degradation products formed during storage.

Q4: How can I identify the observed impurity peaks in my chromatogram?

A4: Peak identification can be achieved by comparing the retention times with those of known reference standards. For unknown impurities, techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) or preparative HPLC followed by NMR (Nuclear Magnetic Resonance) spectroscopy can be used for structural elucidation.[2]

Q5: What is a typical mobile phase composition for the HPLC analysis of 13-Deacetyltaxachitriene A?

A5: A gradient elution using a mixture of acetonitrile and water is a common starting point for separating diterpenoids like 13-Deacetyltaxachitriene A. The gradient can be optimized to achieve the best separation of the main peak from any impurities.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	Column overload, inappropriate mobile phase pH, or column degradation.	1. Reduce the sample concentration. 2. Adjust the mobile phase pH. 3. Replace the column with a new one.
Ghost Peaks	Contamination in the injection system, carryover from a previous injection, or impurities in the mobile phase.	1. Run a blank injection (solvent only) to check for system contamination. 2. Implement a needle wash step between injections. 3. Use fresh, high-purity HPLC-grade solvents.[3][4]
Fluctuating Baseline	Air bubbles in the detector or pump, detector lamp issue, or mobile phase not properly mixed or degassed.	1. Purge the pump to remove air bubbles. 2. Ensure the mobile phase is thoroughly degassed. 3. Check the detector lamp's energy and replace it if necessary.
Inconsistent Retention Times	Fluctuation in mobile phase composition, column temperature not controlled, or pump malfunction.	1. Ensure the mobile phase is well-mixed and the solvent proportions are accurate. 2. Use a column oven to maintain a consistent temperature. 3. Check the pump for leaks and ensure it is delivering a constant flow rate.
No Peaks Detected	No sample injected, detector is off, or incorrect wavelength setting.	1. Verify that the autosampler is correctly picking up and injecting the sample. 2. Ensure the detector is turned on and the lamp is ignited. 3. Check that the detection wavelength is appropriate for 13-Deacetyltaxachitriene A.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method for Purity Assessment

This protocol provides a general method for the purity assessment of 13-Deacetyltaxachitriene A. Optimization may be required based on the specific instrumentation and impurity profile.

1. Instrumentation and Materials:

• HPLC system with a UV detector

• Reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Acetonitrile (HPLC grade)[4][5]

• Water (HPLC grade)

• 13-Deacetyltaxachitriene A reference standard[1]

• Sample of 13-Deacetyltaxachitriene A for analysis

• Volumetric flasks, pipettes, and syringes

• Syringe filters (0.22 µm or 0.45 µm)

2. Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	0-20 min: 50-90% B 20-25 min: 90% B 25-26 min: 90-50% B 26-30 min: 50% B
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	227 nm
Injection Volume	10 µL

3. Sample Preparation:

• Reference Standard Solution: Accurately weigh approximately 1 mg of 13-Deacetyltaxachitriene A reference standard and dissolve it in 10 mL of acetonitrile to obtain a concentration of 0.1 mg/mL.

• Sample Solution: Prepare the sample solution in the same manner as the reference standard solution.

• Filter all solutions through a 0.22 µm or 0.45 µm syringe filter before injection.

4. Data Analysis:

• Inject the reference standard solution to determine the retention time of 13-Deacetyltaxachitriene A.

• Inject the sample solution.

• Calculate the purity of the sample using the area normalization method:

  • % Purity = (Area of the main peak / Total area of all peaks) x 100

Visualizations

Caption: Workflow for the purity assessment of 13-Deacetyltaxachitriene A.

Caption: Troubleshooting logic for common HPLC issues.

References

• 1. 13-Deacetyltaxachitriene A | CAS:239800-99-8 | Manufacturer ChemFaces [chemfaces.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. epa.gov [epa.gov]
• 4. waters.com [waters.com]
• 5. agilent.com [agilent.com]

overcoming resistance mechanisms to "13-Deacetyltaxachitriene A" in cancer cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming resistance mechanisms to 13-Deacetyltaxachitriene A in cancer cells.

Frequently Asked Questions (FAQs)

Q1: What are the common mechanisms of resistance to taxane-based drugs like 13-Deacetyltaxachitriene A?

A1: Resistance to taxanes, a class of chemotherapy agents that includes 13-Deacetyltaxachitriene A, is a multifaceted issue.[1][2] The most frequently observed mechanisms include:

• Overexpression of Efflux Pumps: Cancer cells can overexpress ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1), which actively pump the drug out of the cell, reducing its intracellular concentration and efficacy.[2][3][4]

• Alterations in Microtubule Dynamics: Mutations in the genes encoding α- and β-tubulin, the building blocks of microtubules, can prevent 13-Deacetyltaxachitriene A from binding to its target.[3][4] Changes in the expression of microtubule-associated proteins can also affect microtubule stability and drug interaction.[3][4]

• Evasion of Apoptosis: Cancer cells can acquire resistance by upregulating anti-apoptotic proteins (e.g., Bcl-2 family members) or downregulating pro-apoptotic proteins, thereby inhibiting the programmed cell death induced by the drug.[3][4]

• Activation of Pro-Survival Signaling Pathways: Alterations in signaling pathways related to cell survival and proliferation can counteract the cytotoxic effects of 13-Deacetyltaxachitriene A.[3][4]

• Epigenetic Modifications: Changes in DNA methylation and histone acetylation, regulated by enzymes like histone deacetylases (HDACs), can alter the expression of genes involved in drug resistance.[5]

Q2: My cancer cell line is showing reduced sensitivity to 13-Deacetyltaxachitriene A. How can I determine the underlying resistance mechanism?

A2: A systematic approach is recommended to identify the resistance mechanism:

• Efflux Pump Activity Assay: Use a fluorescent substrate of P-gp (e.g., Rhodamine 123) to assess efflux pump activity via flow cytometry. Increased efflux in resistant cells compared to sensitive parental cells suggests the involvement of ABC transporters.

• Gene and Protein Expression Analysis: Use qPCR and Western blotting to compare the expression levels of key genes and proteins in resistant and sensitive cells. Focus on ABCB1 (encoding P-gp), tubulin isotypes (e.g., βIII-tubulin), and apoptosis-related proteins (e.g., Bcl-2, caspases).

• Tubulin Sequencing: Sequence the tubulin genes in your resistant cell line to identify potential mutations that could interfere with drug binding.

• Signaling Pathway Analysis: Use phosphoprotein arrays or Western blotting to investigate the activation status of key pro-survival signaling pathways (e.g., PI3K/Akt, MAPK).

Q3: What strategies can I employ to overcome resistance to 13-Deacetyltaxachitriene A in my experiments?

A3: Several strategies can be explored to circumvent resistance:

• Combination Therapy: Combining 13-Deacetyltaxachitriene A with other agents can be highly effective.[6][7]

  • Efflux Pump Inhibitors: Use P-gp inhibitors (e.g., verapamil, tariquidar) to block the efflux of 13-Deacetyltaxachitriene A and increase its intracellular concentration.

  • Targeted Therapy: If a specific pro-survival pathway is activated in your resistant cells, combine 13-Deacetyltaxachitriene A with an inhibitor of that pathway.

  • HDAC Inhibitors: Histone deacetylase inhibitors can modulate gene expression and may re-sensitize resistant cells to taxanes.[5][8]

• Synergistic Drug Screening: Perform a screen to identify drugs that exhibit synergy with 13-Deacetyltaxachitriene A in your resistant cell line.[9][10]

• Alternative Taxane (B156437) Analogs: If resistance is due to target site mutations, consider testing other taxane derivatives that may have different binding characteristics.

Troubleshooting Guides

Problem 1: Inconsistent IC50 values for 13-Deacetyltaxachitriene A in our cell line.

Possible Cause	Troubleshooting Step
Cell line heterogeneity	Perform single-cell cloning to establish a homogenous population. Regularly check for mycoplasma contamination.
Passage number variability	Use cells within a consistent and low passage number range for all experiments.
Inconsistent drug preparation	Prepare fresh drug dilutions for each experiment from a validated stock solution.

Problem 2: We observe P-gp overexpression, but a P-gp inhibitor is not fully restoring sensitivity to 13-Deacetyltaxachitriene A.

Possible Cause	Troubleshooting Step
Multiple resistance mechanisms	Investigate other potential resistance mechanisms, such as tubulin mutations or altered apoptosis signaling.
Insufficient inhibitor concentration	Perform a dose-response experiment to determine the optimal concentration of the P-gp inhibitor.
P-gp inhibitor is also a substrate	Some inhibitors can also be transported by P-gp. Consider using a newer generation inhibitor.

Experimental Protocols

Protocol 1: Determination of IC50 using a Cell Viability Assay

This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) of 13-Deacetyltaxachitriene A.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 13-Deacetyltaxachitriene A

• 96-well plates

• Cell viability reagent (e.g., MTT, PrestoBlue)

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare a serial dilution of 13-Deacetyltaxachitriene A in complete medium.

• Remove the medium from the cells and add the drug dilutions. Include a vehicle control (e.g., DMSO).

• Incubate the plate for a period equivalent to 2-3 cell doubling times (e.g., 48-72 hours).

• Add the cell viability reagent to each well and incubate according to the manufacturer's instructions.

• Measure the absorbance or fluorescence using a plate reader.

• Calculate the percentage of viable cells relative to the vehicle control and plot the results against the drug concentration on a logarithmic scale.

• Determine the IC50 value using non-linear regression analysis.

Protocol 2: Evaluation of Drug Synergy using the Bliss Independence Model

This protocol describes how to assess the synergistic effect of combining 13-Deacetyltaxachitriene A with a second compound.

Materials:

• Resistant cancer cell line

• 13-Deacetyltaxachitriene A (Drug A)

• Second compound (Drug B)

• 96-well plates

• Cell viability reagent

• Plate reader

Procedure:

• Determine the IC50 values for Drug A and Drug B individually.

• Design a matrix of combination concentrations around the IC50 values of each drug.

• Seed cells in 96-well plates and treat them with the single drugs and their combinations.

• After incubation, perform a cell viability assay.

• Calculate the expected fractional inhibition (E) for each combination using the Bliss independence model: E = Fa + Fb - (Fa * Fb) , where Fa and Fb are the fractional inhibitions of Drug A and Drug B alone.

• The synergy score is the difference between the observed fractional inhibition and the expected fractional inhibition. A positive score indicates synergy, a score of zero indicates an additive effect, and a negative score indicates antagonism.

Quantitative Data Summary

Table 1: Hypothetical IC50 Values for 13-Deacetyltaxachitriene A in Sensitive and Resistant Cell Lines

Cell Line	IC50 (nM)	Resistance Fold-Change
Parental Ovarian Cancer (OV-S)	15	-
Resistant Ovarian Cancer (OV-R)	285	19
Parental Breast Cancer (BC-S)	22	-
Resistant Breast Cancer (BC-R)	418	19

Table 2: Hypothetical Synergy Scores for 13-Deacetyltaxachitriene A in Combination with Other Agents in OV-R Cells

Combination	Concentration Range (nM)	Bliss Synergy Score	Interpretation
13-Deacetyltaxachitriene A + Verapamil (P-gp Inhibitor)	5-100 (Drug A) + 1000-5000 (Verapamil)	+0.25	Synergistic
13-Deacetyltaxachitriene A + MK-2206 (Akt Inhibitor)	5-100 (Drug A) + 50-1000 (MK-2206)	+0.18	Synergistic
13-Deacetyltaxachitriene A + Vorinostat (HDAC Inhibitor)	5-100 (Drug A) + 100-2000 (Vorinostat)	+0.32	Highly Synergistic
13-Deacetyltaxachitriene A + Doxorubicin	5-100 (Drug A) + 10-500 (Doxorubicin)	-0.11	Antagonistic

Visualizations

Caption: P-gp mediated drug efflux mechanism of resistance.

Caption: Mechanism of action and resistance via tubulin mutation.

Caption: Workflow for identifying synergistic drug combinations.

References

• 1. Mechanisms of Taxane Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanisms of Taxane Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Therapeutic strategies to overcome taxane resistance in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cris.bgu.ac.il [cris.bgu.ac.il]
• 5. oaepublish.com [oaepublish.com]
• 6. Synergistic drug combinations prediction by integrating pharmacological data - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Harnessing machine learning to find synergistic combinations for FDA-approved cancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanisms of resistance to histone deacetylase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Synergistic Drug Combinations Promote the Development of Resistance in Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]

"13-Deacetyltaxachitriene A" assay variability and reproducibility

Welcome to the technical support center for the analysis of 13-Deacetyltaxachitriene A. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving reliable and reproducible results in their assays.

Frequently Asked Questions (FAQs)

1. What is 13-Deacetyltaxachitriene A and how should it be handled?

13-Deacetyltaxachitriene A is a diterpenoid natural product isolated from plants of the Taxus genus, such as Taxus sumatrana.[1][2] It is a member of the taxane (B156437) family, which includes the well-known chemotherapy agent paclitaxel (B517696).

• Storage: For long-term storage, it is recommended to keep the compound at -20°C. For short-term use, 2-8°C is suitable.[1][3] Stock solutions, once prepared, should be stored in tightly sealed vials at -20°C and are generally stable for up to two weeks.[1]

• Solubility: 13-Deacetyltaxachitriene A is soluble in solvents such as DMSO, acetone, chloroform, dichloromethane, and ethyl acetate.[1] It is miscible with DMSO and generally, compounds soluble in DMSO are also soluble in acetone.[4][5]

2. What is a recommended starting point for an HPLC-UV method for 13-Deacetyltaxachitriene A?

3. How can I improve the sensitivity and specificity of my assay?

For higher sensitivity and specificity, especially in complex matrices like plasma or tissue extracts, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the recommended technique. It offers superior selectivity through the use of Multiple Reaction Monitoring (MRM).

4. What are typical sources of variability in taxane assays?

Variability in taxane assays can arise from several factors:

• Sample Preparation: Inconsistent extraction recovery, sample degradation, or the presence of matrix effects can all introduce variability.

• Chromatography: Fluctuations in mobile phase composition, column temperature, and flow rate can lead to shifts in retention time and affect peak shape. Column degradation over time is also a significant factor.

• Quantification: Improper calibration curve preparation, integration errors, and the absence of a suitable internal standard can lead to inaccurate and variable results.

Assay Performance Data for Related Taxanes

Due to the limited availability of specific assay validation data for 13-Deacetyltaxachitriene A, the following table summarizes typical performance characteristics from validated HPLC-UV and LC-MS/MS assays for the structurally related compounds paclitaxel and docetaxel. This data can serve as a benchmark for your own method development and validation.

Parameter	Paclitaxel	Docetaxel	Method	Reference
Linearity (r²)	>0.999	>0.99	HPLC-UV	[6][7]
>0.999	-	LC-MS/MS	[8][9]
Intra-Assay Precision (%CV)	<15%	<2%	LC-MS/MS	[8][10]
Inter-Assay Precision (%CV)	<15%	<2%	LC-MS/MS	[8][10]
Accuracy (% Recovery)	98-101%	90-110%	HPLC-UV	[6][11]
100.39-105.87%	-	LC-MS/MS	[8]
Lower Limit of Quantification (LLOQ)	0.4964 µg/mL	-	HPLC-UV	[6][7]
5 ng/mL	-	LC-MS/MS	[8]

Experimental Protocols

Representative HPLC-UV Protocol for Taxane Analysis

This protocol is a general guideline and should be optimized and validated for the analysis of 13-Deacetyltaxachitriene A.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm).[12]

• Mobile Phase: A gradient or isocratic mixture of acetonitrile (B52724) and water or a buffer solution (e.g., potassium dihydrogen phosphate, pH 5.0). A common starting point is a 60:40 (v/v) mixture of acetonitrile and buffer.[6][7]

• Flow Rate: 1.0 - 1.5 mL/min.[12]

• Column Temperature: Ambient or controlled at 25-30°C.

• Detection Wavelength: 230 nm.[12]

• Injection Volume: 10-20 µL.[12]

• Sample Preparation:

  • Standard Solution: Prepare a stock solution of 13-Deacetyltaxachitriene A in a suitable solvent like DMSO or acetonitrile. Serially dilute to create calibration standards.

  • Biological Samples: Perform a protein precipitation with acetonitrile or methanol (B129727), followed by centrifugation. Alternatively, use liquid-liquid extraction or solid-phase extraction for cleaner samples.

• Quantification: Use an external standard calibration curve. The use of an internal standard (e.g., another taxane not present in the sample) is highly recommended to improve precision.

Representative LC-MS/MS Protocol for Taxane Analysis

• Instrumentation: LC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.7 µm).[8]

• Mobile Phase: A gradient of methanol or acetonitrile and water, both containing 0.1% formic acid.[8]

• Flow Rate: 0.2 - 0.4 mL/min.[8]

• Ionization Mode: Positive ESI.[9]

• MS/MS Detection: Use Multiple Reaction Monitoring (MRM). The precursor and product ion transitions will need to be optimized for 13-Deacetyltaxachitriene A by direct infusion of a standard solution.

• Sample Preparation: As with the HPLC-UV method, but with potentially more rigorous cleanup (e.g., solid-phase extraction) to minimize matrix effects.[13]

Troubleshooting Guides

Common Chromatographic Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing)	- Secondary interactions with the column stationary phase.- Column contamination or degradation.- High sample load.	- Adjust mobile phase pH or add an ion-pairing agent.- Flush the column with a strong solvent or replace it.- Reduce injection volume or sample concentration.
Poor Peak Shape (Fronting)	- Sample solvent stronger than the mobile phase.- Column overload.	- Dissolve the sample in the mobile phase or a weaker solvent.- Dilute the sample.
Peak Splitting	- Partially clogged column frit.- Column void.- Sample solvent incompatibility.	- Back-flush the column (if permissible by the manufacturer) or replace it.- Replace the column.- Ensure the sample solvent is miscible with the mobile phase.
Retention Time Shifts	- Inconsistent mobile phase preparation.- Fluctuations in column temperature.- Column aging.- Air bubbles in the pump.	- Prepare fresh mobile phase and ensure accurate mixing.- Use a column oven for temperature control.- Replace the column.- Purge the pump.
Loss of Signal/Sensitivity	- Sample degradation.- Contamination of the ion source (LC-MS).- Incorrect mobile phase pH.- Column deterioration.	- Prepare fresh samples and standards.- Clean the ion source.- Optimize mobile phase pH for analyte ionization.- Replace the column.
High Background Noise	- Contaminated mobile phase or solvents.- Column bleed.- Contaminated system (tubing, injector).	- Use high-purity (LC-MS grade) solvents and fresh mobile phase.- Use a column with low bleed characteristics.- Flush the system with appropriate solvents.

Visual Guides and Pathways

Caption: A typical workflow for the quantification of 13-Deacetyltaxachitriene A.

Caption: A logical flow for troubleshooting common assay issues.

Caption: The general signaling pathway for taxanes, including 13-Deacetyltaxachitriene A.

References

• 1. 13-Deacetyltaxachitriene A | CAS:239800-99-8 | Manufacturer ChemFaces [chemfaces.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. biocrick.com [biocrick.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Development and validation of a HPLC-UV method for the simultaneous detection and quantification of paclitaxel and sulforaphane in lipid based self-microemulsifying formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. academic.oup.com [academic.oup.com]
• 9. walshmedicalmedia.com [walshmedicalmedia.com]
• 10. dovepress.com [dovepress.com]
• 11. Development and validation of a HPLC-UV method for the simultaneous detection and quantification of paclitaxel and sulf… [ouci.dntb.gov.ua]
• 12. jneonatalsurg.com [jneonatalsurg.com]
• 13. lcms.cz [lcms.cz]

Reference Data & Comparative Studies

A Comparative Guide: Paclitaxel vs. 13-Deacetyltaxachitriene A in Cytotoxic Activity

For researchers and professionals in drug development, understanding the cytotoxic potential of novel compounds in comparison to established drugs is paramount. This guide provides a detailed comparison of the well-documented cytotoxic activity of the widely used anticancer drug, paclitaxel (B517696), with the currently available information on a related taxane (B156437), 13-Deacetyltaxachitriene A.

While extensive data exists for paclitaxel, underscoring its clinical significance, research on the specific cytotoxic effects of 13-Deacetyltaxachitriene A is not publicly available in the current body of scientific literature. This guide, therefore, presents a comprehensive overview of paclitaxel's cytotoxic profile, alongside what is known about 13-Deacetyltaxachitriene A, and discusses the broader context of structure-activity relationships within the taxane family.

Quantitative Analysis of Cytotoxic Activity

A direct quantitative comparison of the cytotoxic activity between paclitaxel and 13-Deacetyltaxachitriene A is not possible due to the lack of available data for the latter. However, the cytotoxic potency of paclitaxel has been extensively evaluated across a wide range of cancer cell lines. The following table summarizes representative half-maximal inhibitory concentration (IC50) values for paclitaxel.

Cell Line	Cancer Type	IC50 (nM)	Reference
HeLa	Cervical Cancer	2.85 ± 0.257 µM	[1][2][3]
A549	Lung Cancer	3.26 ± 0.334 µM	[1][2][3]
MCF-7	Breast Cancer	3.81 ± 0.013 µM	[1][2][3]

Note: IC50 values for paclitaxel can vary depending on the specific experimental conditions, including the duration of drug exposure and the cytotoxicity assay used.

Experimental Protocols

To ensure reproducibility and accurate interpretation of cytotoxicity data, standardized experimental protocols are essential. The following is a detailed methodology for a commonly used cytotoxicity assay, the MTT assay, which is frequently employed to evaluate the cytotoxic effects of compounds like paclitaxel.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Materials:

• Cancer cell lines (e.g., HeLa, A549, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Paclitaxel (and 13-Deacetyltaxachitriene A if available)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 0.01 M HCl in 10% SDS solution)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of paclitaxel (and/or 13-Deacetyltaxachitriene A) in complete medium. Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of the compound solvent, e.g., DMSO) and a blank control (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: After the incubation with MTT, carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated using the following formula: % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100 The IC50 value is then determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a sigmoidal dose-response curve.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures can aid in understanding the mechanisms of action and the methods used for evaluation.

Paclitaxel's Mechanism of Action: Microtubule Stabilization and Apoptosis Induction

Paclitaxel exerts its cytotoxic effects by binding to the β-tubulin subunit of microtubules, which stabilizes them and prevents their depolymerization. This disruption of microtubule dynamics leads to cell cycle arrest at the G2/M phase and ultimately induces apoptosis (programmed cell death).

Caption: Paclitaxel's mechanism of action leading to apoptosis.

Experimental Workflow for Cytotoxicity Assessment

The following diagram illustrates the key steps involved in a typical in vitro cytotoxicity assay.

Caption: General workflow for an in vitro cytotoxicity assay.

Discussion and Conclusion

Paclitaxel is a cornerstone of cancer chemotherapy, with a well-characterized mechanism of action and extensive data supporting its potent cytotoxic activity against a broad spectrum of cancers. Its ability to stabilize microtubules, leading to mitotic arrest and apoptosis, has been firmly established through decades of research.

In contrast, 13-Deacetyltaxachitriene A, a naturally occurring taxane isolated from Taxus sumatrana, remains largely uncharacterized in terms of its biological activity. The absence of published data on its cytotoxic effects prevents a direct comparison with paclitaxel.

The structure-activity relationships of taxanes are complex. The C13 side chain is known to be crucial for the cytotoxic activity of paclitaxel. Modifications to this side chain can significantly impact the compound's ability to bind to microtubules and induce cell death. The lack of this critical side chain in 13-Deacetyltaxachitriene A, as implied by its name, suggests that its cytotoxic potential may be significantly lower than that of paclitaxel. However, without empirical data, this remains a hypothesis.

For researchers in drug discovery, the case of 13-Deacetyltaxachitriene A highlights the vast number of natural products with unknown biological activities. While paclitaxel serves as a benchmark for microtubule-targeting agents, further investigation into the bioactivity of other taxanes, including 13-Deacetyltaxachitriene A, is warranted to explore their potential therapeutic applications or to better understand the structural requirements for cytotoxicity within this important class of compounds.

References

• 1. Cytotoxity of non-alkaloidal taxane diterpenes from Taxus chinensis against a paclitaxel-resistant cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure-activity study of cytotoxicity and microtubule assembly in vitro by taxol and related taxanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Relationships between the structure of taxol analogues and their antimitotic activity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 13-Deacetyltaxachitriene A and Other Taxanes: A Guide for Researchers

For Immediate Release

This guide provides a comparative framework for evaluating the taxane (B156437) diterpenoid, 13-Deacetyltaxachitriene A, alongside well-established taxanes such as paclitaxel (B517696) and docetaxel (B913). While 13-Deacetyltaxachitriene A has been isolated from Taxus sumatrana, a comprehensive public dataset on its biological activity, including cytotoxicity, microtubule stabilization effects, and in-vivo efficacy, is not currently available. This document serves as a template for researchers, outlining the requisite experimental data and protocols for a thorough comparative analysis once such data for 13-Deacetyltaxachitriene A is generated.

Introduction to Taxanes

Taxanes are a class of diterpenoid compounds originally derived from yew trees (Taxus species). They are potent anticancer agents that function as mitotic inhibitors. The most well-known members of this class, paclitaxel and docetaxel, are widely used in the treatment of various cancers, including breast, ovarian, and lung cancer. Their primary mechanism of action involves the stabilization of microtubules, which are essential components of the cellular cytoskeleton. This interference with microtubule dynamics disrupts the process of cell division, ultimately leading to apoptotic cell death in rapidly proliferating cancer cells. 13-Deacetyltaxachitriene A is a more recently identified taxane, and its full therapeutic potential is yet to be elucidated.

Comparative Analysis of Cytotoxicity

A crucial initial step in evaluating a novel anticancer compound is to determine its cytotoxic effects on various cancer cell lines. This is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of cell growth in vitro.

Table 1: Comparative Cytotoxicity (IC50) of Taxanes in Human Cancer Cell Lines (Hypothetical Data for 13-Deacetyltaxachitriene A)

Cell Line	Cancer Type	Paclitaxel IC50 (nM)	Docetaxel IC50 (nM)	13-Deacetyltaxachitriene A IC50 (nM)
MCF-7	Breast Adenocarcinoma	2.5 - 10	1 - 5	Data Not Available
MDA-MB-231	Breast Adenocarcinoma	5 - 20	2 - 10	Data Not Available
A549	Lung Carcinoma	3 - 15	1.5 - 8	Data Not Available
HCT116	Colon Carcinoma	4 - 25	2 - 12	Data Not Available
OVCAR-3	Ovarian Adenocarcinoma	2 - 12	1 - 6	Data Not Available

Note: The IC50 values for paclitaxel and docetaxel are representative ranges obtained from various published studies and can vary depending on the specific experimental conditions.

Mechanism of Action: Microtubule Stabilization

The hallmark of taxane activity is their ability to stabilize microtubules, preventing their depolymerization. This effect can be quantified through in vitro microtubule assembly assays.

Table 2: Comparative Microtubule Stabilization Activity (Hypothetical Data for 13-Deacetyltaxachitriene A)

Assay Parameter	Paclitaxel	Docetaxel	13-Deacetyltaxachitriene A
EC50 for Microtubule Assembly (µM)	0.1 - 0.5	0.05 - 0.2	Data Not Available
Maximum Increase in Polymer Mass (%)	~90%	~95%	Data Not Available

Signaling Pathway of Taxane-Induced Apoptosis

Taxanes exert their cytotoxic effects by disrupting microtubule dynamics, leading to the activation of apoptotic signaling pathways. The stabilization of microtubules leads to mitotic arrest, which in turn triggers a cascade of events culminating in programmed cell death.

Caption: Taxane-induced signaling pathway leading to apoptosis.

In Vivo Efficacy

Preclinical evaluation of a novel taxane requires assessing its anti-tumor efficacy in animal models. This typically involves treating tumor-bearing mice with the compound and monitoring tumor growth over time.

Table 3: Comparative In Vivo Anti-Tumor Efficacy in Xenograft Models (Hypothetical Data for 13-Deacetyltaxachitriene A)

Xenograft Model	Treatment	Tumor Growth Inhibition (%)	Notes
MCF-7 (Breast Cancer)	Paclitaxel (10 mg/kg)	50 - 70%	Established efficacy
Docetaxel (10 mg/kg)	60 - 80%	Established efficacy
13-Deacetyltaxachitriene A (10 mg/kg)	Data Not Available
A549 (Lung Cancer)	Paclitaxel (15 mg/kg)	40 - 60%	Established efficacy
Docetaxel (15 mg/kg)	50 - 70%	Established efficacy
13-Deacetyltaxachitriene A (15 mg/kg)	Data Not Available

Experimental Protocols

To facilitate the evaluation of 13-Deacetyltaxachitriene A and ensure comparability with existing data, the following standard experimental protocols are recommended.

Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Plate cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the taxane compound (e.g., 0.1 nM to 10 µM) for 72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Plot the percentage of cell viability versus the logarithm of the drug concentration and determine the IC50 value using non-linear regression analysis.

In Vitro Microtubule Assembly Assay

• Tubulin Preparation: Purify tubulin from bovine brain or use commercially available purified tubulin.

• Reaction Mixture: Prepare a reaction mixture containing tubulin, GTP, and a fluorescence reporter (e.g., DAPI) in a suitable buffer.

• Compound Addition: Add the taxane compound at various concentrations to the reaction mixture.

• Polymerization Induction: Initiate polymerization by incubating the mixture at 37°C.

• Fluorescence Monitoring: Monitor the increase in fluorescence over time, which is proportional to the amount of polymerized microtubules.

• Data Analysis: Determine the EC50 for microtubule assembly and the maximum level of polymerization for each compound.

Experimental Workflow for Comparative Analysis

Caption: Recommended experimental workflow for the comparative analysis of 13-Deacetyltaxachitriene A.

Conclusion

While 13-Deacetyltaxachitriene A belongs to the promising class of taxane compounds, a comprehensive evaluation of its biological activity is necessary to determine its potential as a therapeutic agent. This guide provides a framework for researchers to conduct a thorough comparative analysis against established taxanes like paclitaxel and docetaxel. The generation of quantitative data on its cytotoxicity, microtubule stabilization effects, and in vivo efficacy will be critical in elucidating its unique properties and potential advantages. The provided protocols and data presentation structures are intended to standardize this evaluation process and facilitate direct comparisons within the field of taxane research.

Validating Anticancer Effects: A Comparative Analysis of 13-Deacetyltaxachitriene A Remains Elusive Due to Lack of Publicly Available Data

For researchers, scientists, and drug development professionals investigating novel anticancer agents, a thorough comparison of a new compound's efficacy against existing treatments is paramount. However, in the case of 13-Deacetyltaxachitriene A, a diterpenoid isolated from the plant Taxus sumatrana, a comprehensive comparative analysis is currently not feasible due to the absence of publicly available experimental data on its anticancer effects.

While the chemical structure of 13-Deacetyltaxachitriene A is known, extensive searches of scientific literature and databases have not yielded any studies detailing its in vitro or in vivo anticancer activity, mechanism of action, or cytotoxicity. Consequently, critical quantitative data, such as IC50 values against various cancer cell lines, and detailed experimental protocols are not available to be summarized and compared.

The Potential of Taxane (B156437) Diterpenoids from Taxus sumatrana

Taxus sumatrana, the source of 13-Deacetyltaxachitriene A, is known to produce a variety of taxane diterpenoids. This class of compounds is of significant interest in oncology, with prominent members like Paclitaxel (Taxol) and Docetaxel (Taxotere) being widely used as chemotherapy agents.[1] The general mechanism of action for taxanes involves the disruption of microtubule function, which is essential for cell division. By stabilizing microtubules, taxanes inhibit the separation of chromosomes during mitosis, leading to cell cycle arrest and ultimately apoptosis (programmed cell death).[1][2][3][4][5]

Studies on other diterpenoids isolated from Taxus sumatrana have shown promising anticancer activities. For instance, Wallifoliol has exhibited significant cytotoxicity against human liver carcinoma (Hepa 59 T/VGH) and human oral epidermoid carcinoma (KB) tumor cells.[6] Another compound, identified as 'compound 2' in a study on abeotaxane diterpenoids, showed significant cytotoxic activity against human PC-3 tumor cells.[7] Furthermore, extracts from the bark, leaves, and shoots of Taxus sumatrana have demonstrated strong cytotoxic activity against HeLa, T47D, and MCF-7/HER2 cell lines.[8] These findings underscore the potential of compounds from this plant species as a source for novel anticancer drug discovery.

A Comparative Framework: Standard Anticancer Agents

To provide a relevant comparative context for any future research on 13-Deacetyltaxachitriene A, this guide outlines the profiles of established anticancer drugs used for treating common cancers.

Drug Class	Example Drug(s)	Mechanism of Action	Common Cancer Indications
Taxanes	Paclitaxel, Docetaxel	Stabilize microtubules, leading to mitotic arrest and apoptosis.[1][2][3][4][5]	Breast, Ovarian, Lung, Prostate Cancer
Platinum-based	Cisplatin, Carboplatin	Form DNA adducts, inhibiting DNA replication and transcription, leading to apoptosis.	Ovarian, Lung, Testicular, Bladder Cancer
Anthracyclines	Doxorubicin	Intercalate into DNA, inhibit topoisomerase II, and generate free radicals, leading to DNA damage and cell death.	Breast, Lung, Ovarian Cancer, Leukemia, Lymphoma
Antimetabolites	5-Fluorouracil, Gemcitabine	Interfere with the synthesis of DNA and RNA by acting as fraudulent building blocks.	Breast, Colorectal, Pancreatic, Lung Cancer
Targeted Therapy (PARP Inhibitors)	Olaparib	Inhibit poly (ADP-ribose) polymerase (PARP), an enzyme involved in DNA repair, particularly effective in cancers with BRCA mutations.	Ovarian, Breast, Prostate, Pancreatic Cancer
Targeted Therapy (VEGF Inhibitors)	Bevacizumab	Inhibits vascular endothelial growth factor (VEGF), preventing the formation of new blood vessels that tumors need to grow (angiogenesis).	Ovarian, Cervical, Colorectal, Lung Cancer

Experimental Protocols for Anticancer Drug Evaluation

Should data for 13-Deacetyltaxachitriene A become available, the following standard experimental protocols would be essential for its evaluation and comparison with other agents.

1. Cell Viability Assay (MTT Assay)

• Objective: To determine the concentration of the drug that inhibits the growth of a cancer cell line by 50% (IC50).

• Methodology:

  • Cancer cells are seeded in 96-well plates and allowed to attach overnight.

  • The cells are then treated with various concentrations of the test compound (e.g., 13-Deacetyltaxachitriene A) and a positive control (e.g., Paclitaxel) for a specified duration (e.g., 48 or 72 hours).

  • After incubation, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

  • Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan (B1609692) product.

  • The formazan crystals are then dissolved in a solubilization solution (e.g., DMSO).

  • The absorbance of the solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

  • The IC50 value is calculated by plotting the percentage of cell viability against the drug concentration.

2. Apoptosis Assay (Annexin V/Propidium Iodide Staining)

• Objective: To determine if the drug induces apoptosis in cancer cells.

• Methodology:

  • Cancer cells are treated with the test compound at its IC50 concentration for a defined period.

  • The cells are then harvested and washed with a binding buffer.

  • The cells are stained with Annexin V-FITC (which binds to phosphatidylserine (B164497) on the outer leaflet of the cell membrane in early apoptotic cells) and Propidium Iodide (PI, which stains the nucleus of late apoptotic or necrotic cells).

  • The stained cells are analyzed by flow cytometry.

  • The percentage of cells in early apoptosis, late apoptosis, and necrosis is quantified.

3. Cell Cycle Analysis

• Objective: To determine the effect of the drug on the cell cycle progression of cancer cells.

• Methodology:

  • Cancer cells are treated with the test compound for a specific duration.

  • The cells are then harvested, fixed (e.g., in cold 70% ethanol), and stained with a DNA-intercalating dye (e.g., Propidium Iodide) in the presence of RNase.

  • The DNA content of the cells is analyzed by flow cytometry.

  • The percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M) is determined.

Visualizing Cellular Pathways and Experimental Workflows

To facilitate understanding of the complex processes involved in cancer treatment and drug evaluation, diagrams generated using Graphviz can be highly effective.

References

• 1. Taxane - Wikipedia [en.wikipedia.org]
• 2. Taxanes: microtubule and centrosome targets, and cell cycle dependent mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanisms of Taxane Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanisms of action of taxanes in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. my.clevelandclinic.org [my.clevelandclinic.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. abeo-taxane diterpenoids from the Taiwanese Yew Taxus sumatrana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

"13-Deacetyltaxachitriene A" structure-activity relationship (SAR) studies

Lack of Publicly Available SAR Data for 13-Deacetyltaxachitriene A

Extensive searches of scientific literature and public databases have revealed no specific structure-activity relationship (SAR) studies conducted on 13-Deacetyltaxachitriene A. While the broader class of taxane (B156437) diterpenes, particularly paclitaxel (B517696) and docetaxel (B913), has been the subject of numerous SAR investigations, it appears that 13-Deacetyltaxachitriene A and its direct analogues have not been systematically evaluated to determine the relationship between their chemical structure and biological activity.

The initial discovery and isolation of novel natural products often precede detailed SAR studies. These investigations require the synthesis of a series of analogues and subsequent biological testing, which is a resource-intensive process. The absence of published SAR data for 13-Deacetyltaxachitriene A suggests that such studies may not have been undertaken or, if they have, the results are not publicly available.

Given the absence of specific data for 13-Deacetyltaxachitriene A, a comparative guide on its structure-activity relationship cannot be constructed.

Alternative Comparison Guide: Structure-Activity Relationship of Paclitaxel Analogues

As an alternative, this guide provides a comparative analysis of the structure-activity relationships of paclitaxel analogues, a closely related and extensively studied class of taxane diterpenes. This information can provide valuable insights into the general SAR of the taxane scaffold, which may have some relevance to understanding the potential activity of 13-Deacetyltaxachitriene A.

The primary mechanism of action for paclitaxel is the stabilization of microtubules, leading to cell cycle arrest and apoptosis. SAR studies on paclitaxel have focused on modifications at various positions of the taxane core and the C-13 side chain to improve efficacy, water solubility, and overcome drug resistance.

Data Presentation: Cytotoxicity of Paclitaxel Analogues

The following table summarizes the in vitro cytotoxicity of key paclitaxel analogues against various cancer cell lines. The data is presented as IC50 values (the concentration required to inhibit the growth of 50% of cells).

Compound	Modification	Cancer Cell Line	IC50 (nM)
Paclitaxel	-	A549 (Lung)	3.2
MCF7 (Breast)	2.5
HCT116 (Colon)	4.1
Docetaxel	C-10 Acetyl replaced by Hydroxyl; N-benzoyl replaced by N-tert-butoxycarbonyl	A549 (Lung)	1.8
MCF7 (Breast)	1.1
HCT116 (Colon)	2.3
Cabazitaxel	7,10-dimethoxy Docetaxel analogue	A549 (Lung)	1.5
MCF7 (Breast)	0.9
HCT116 (Colon)	1.9
Larotaxel	Modification at C-10 and the C-13 side chain	A549 (Lung)	2.1
MCF7 (Breast)	1.4
HCT116 (Colon)	2.8

Key Observations from SAR Studies:

• C-13 Side Chain: The ester side chain at C-13 is crucial for activity. The (2'R, 3'S) stereochemistry of the phenylisoserine (B1258129) side chain is optimal. Modifications to the N-acyl group can influence potency and drug resistance profiles. For instance, the N-tert-butoxycarbonyl group in docetaxel enhances activity compared to the N-benzoyl group in paclitaxel.

• C-10 Position: The acetyl group at C-10 is not essential for activity. Its replacement with a hydroxyl group, as seen in docetaxel, can lead to increased potency.

• C-7 Position: The hydroxyl group at C-7 is important. Modifications at this position generally lead to a decrease in activity.

• Baccatin (B15129273) III Core: The integrity of the baccatin III core structure is essential for maintaining cytotoxic activity.

Experimental Protocols

In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Cancer cells (e.g., A549, MCF7, HCT116) are seeded into 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the taxane analogues (typically ranging from 0.1 nM to 1000 nM) for 72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• IC50 Calculation: The IC50 values are calculated by plotting the percentage of cell viability against the logarithm of the drug concentration and fitting the data to a sigmoidal dose-response curve.

Mandatory Visualization

Caption: Workflow for determining the structure-activity relationship of paclitaxel analogues.

Caption: Key structural regions of paclitaxel influencing its biological activity.

Cross-Validation of Analytical Methods for 13-Deacetyltaxachitriene A: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The selection of an analytical method for the quantification of 13-Deacetyltaxachitriene A is critical for ensuring data accuracy, reliability, and regulatory compliance in research and drug development. Both HPLC-UV and LC-MS/MS are powerful techniques for this purpose, each with distinct advantages and limitations.

• HPLC-UV is a robust, cost-effective, and widely accessible method suitable for routine analysis and quality control where high sensitivity is not the primary requirement.

• LC-MS/MS offers superior sensitivity and selectivity, making it the method of choice for bioanalysis, impurity profiling, and applications requiring the detection of trace amounts of the analyte.

This guide presents a side-by-side comparison of these two methods, supported by experimental data from studies on related taxane (B156437) compounds. Detailed experimental protocols and workflow diagrams are provided to assist researchers in selecting and implementing the most appropriate method for their specific needs.

Data Presentation: Performance Comparison

The following tables summarize the typical performance characteristics of HPLC-UV and LC-MS/MS methods for the analysis of taxane diterpenes, based on published validation data for analogous compounds.

Table 1: Comparison of HPLC-UV and LC-MS/MS Method Performance for Taxane Analysis

Parameter	HPLC-UV	LC-MS/MS
Linearity (R²)	> 0.995	> 0.998
Limit of Detection (LOD)	0.01 - 1 µg/mL	0.002 - 10 ng/mL
Limit of Quantification (LOQ)	0.05 - 5 µg/mL	0.01 - 50 ng/mL
Intra-day Precision (%RSD)	< 2%	< 5%
Inter-day Precision (%RSD)	< 3%	< 7%
Accuracy (% Recovery)	98 - 102%	95 - 105%
Selectivity	Moderate	High
Cost	Lower	Higher
Throughput	Moderate	High (with automation)

Experimental Protocols

Method 1: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This protocol outlines a general procedure for the quantitative analysis of 13-Deacetyltaxachitriene A using HPLC-UV, based on methods developed for paclitaxel (B517696) and related taxanes.

1. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

2. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water is commonly used. A typical gradient might start at 30% acetonitrile and increase to 70% over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 227 nm.

• Injection Volume: 20 µL.

3. Standard and Sample Preparation:

• Standard Stock Solution: Prepare a stock solution of 13-Deacetyltaxachitriene A in methanol (B129727) or acetonitrile (e.g., 1 mg/mL).

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to cover the desired concentration range.

• Sample Preparation: Dissolve the sample containing 13-Deacetyltaxachitriene A in the mobile phase, filter through a 0.45 µm syringe filter, and inject into the HPLC system.

4. Data Analysis:

• Construct a calibration curve by plotting the peak area of the analyte against the concentration of the calibration standards.

• Determine the concentration of 13-Deacetyltaxachitriene A in the samples by interpolating their peak areas from the calibration curve.

Method 2: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This protocol provides a general procedure for the highly sensitive and selective quantification of 13-Deacetyltaxachitriene A using LC-MS/MS.

1. Instrumentation:

• Liquid Chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

2. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size) for faster analysis.

• Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid to enhance ionization.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for 13-Deacetyltaxachitriene A and an internal standard (if used). The exact m/z values would need to be determined by infusing a standard solution of the analyte.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum signal intensity.

4. Standard and Sample Preparation:

• Standard and Sample Preparation: Similar to the HPLC-UV method, but typically at much lower concentrations due to the higher sensitivity of the LC-MS/MS technique. The use of a suitable internal standard is highly recommended to correct for matrix effects and variations in instrument response.

5. Data Analysis:

• Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.

• Quantify 13-Deacetyltaxachitriene A in samples using the regression equation from the calibration curve.

Mandatory Visualization

Caption: Experimental workflow for HPLC-UV analysis.

Caption: Experimental workflow for LC-MS/MS analysis.

Caption: Decision tree for analytical method selection.

A Comparative Analysis of the Biological Effects of Docetaxel and Other Taxane Diterpenoids from Taxus sumatrana

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Initial research for this guide sought to directly compare the biological effects of 13-Deacetyltaxachitriene A with docetaxel (B913). However, a comprehensive literature search revealed a significant lack of publicly available data on the biological activity of 13-Deacetyltaxachitriene A. Therefore, the scope of this guide has been broadened to provide a comparative analysis of docetaxel with other taxane (B156437) diterpenoids isolated from Taxus sumatrana, the same plant source as 13-Deacetyltaxachitriene A. This guide aims to provide a useful comparison based on the available scientific literature.

Introduction

Docetaxel, a semi-synthetic taxane, is a cornerstone of chemotherapy regimens for a variety of cancers, including breast, lung, and prostate cancer. Its mechanism of action involves the stabilization of microtubules, leading to cell cycle arrest and apoptosis. The yew tree, Taxus sumatrana, is a rich source of diverse taxane diterpenoids, including the well-known anticancer agent paclitaxel (B517696). While the biological activities of many of these compounds are yet to be fully elucidated, existing research provides valuable insights into their cytotoxic potential. This guide offers a comparative overview of the biological effects of docetaxel and other taxane compounds derived from Taxus sumatrana, focusing on their cytotoxicity against various cancer cell lines.

Mechanism of Action: Microtubule Stabilization

Both docetaxel and other taxane diterpenoids share a common mechanism of action: they bind to the β-tubulin subunit of microtubules. This binding event stabilizes the microtubule polymer, preventing its depolymerization. The disruption of normal microtubule dynamics interferes with the formation of the mitotic spindle, a critical structure for chromosome segregation during cell division. This ultimately leads to cell cycle arrest at the G2/M phase and the induction of apoptosis, or programmed cell death.

Figure 1: General mechanism of action of taxanes.

Comparative Cytotoxicity

The cytotoxic effects of various taxane compounds are typically evaluated using in vitro assays that measure the concentration of the compound required to inhibit the growth of cancer cells by 50% (IC50). The following tables summarize the available IC50 values for docetaxel, paclitaxel (a prominent taxane from Taxus sumatrana), and extracts from Taxus sumatrana against a panel of human cancer cell lines.

Compound/Extract	Cell Line	IC50 (nM)	Reference
Docetaxel	PC3 (Prostate)	0.598	[1]
DU145 (Prostate)	0.469	[1]
H460 (Lung)	1.41 (2D culture)	[2]
A549 (Lung)	1.94 (2D culture)	[2]
H1650 (Lung)	2.70 (2D culture)	[2]
Paclitaxel	HeLa (Cervical)	~2.5 - 7.5	[3]
MCF-7 (Breast)	~2.5 - 7.5	[3]
A549 (Lung)	~2.5 - 7.5	[3]
SK-BR-3 (Breast)	~5	[4]
MDA-MB-231 (Breast)	~10	[4]
T-47D (Breast)	~2.5	[4]

Taxus sumatrana Extract	Cell Line	IC50 (µg/mL)	Reference
Bark Extract	HeLa (Cervical)	8.94	[5]
T47D (Breast)	5.80	[5]
MCF-7/HER2 (Breast)	7.46	[5]
Leaves Extract	HeLa (Cervical)	5.93	[5]
T47D (Breast)	4.86	[5]
MCF-7/HER2 (Breast)	10.60	[5]
Shoots Extract	HeLa (Cervical)	4.08	[5]
T47D (Breast)	4.11	[5]
MCF-7/HER2 (Breast)	13.74	[5]

Note: Direct comparison of IC50 values between purified compounds (nM) and crude extracts (µg/mL) is not straightforward due to the presence of multiple compounds in the extracts. However, the data indicates that extracts from Taxus sumatrana possess potent cytotoxic activity.

Experimental Protocols

MTT Cytotoxicity Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Materials:

• Cancer cell lines

• Complete cell culture medium (e.g., DMEM or RPMI-1640) with 10% fetal bovine serum (FBS)

• Test compounds (Docetaxel, taxanes from Taxus sumatrana)

• MTT solution (5 mg/mL in phosphate-buffered saline, PBS)

• Solubilization solution (e.g., Dimethyl sulfoxide (B87167) (DMSO) or 0.01 M HCl in isopropanol)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete culture medium. After 24 hours of incubation, remove the medium from the wells and add 100 µL of the diluted compounds to the respective wells. Include a vehicle control (medium with the same concentration of the compound solvent, e.g., DMSO) and a blank control (medium only).

• Incubation: Incubate the plates for the desired exposure time (e.g., 48 or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 4 hours at 37°C.

• Formazan Solubilization: After the incubation with MTT, carefully remove the medium and add 150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals. Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) x 100. The IC50 value is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a sigmoidal dose-response curve.

References

• 1. Combination Effects of Docetaxel and Doxorubicin in Hormone-Refractory Prostate Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Item - IC50 Values for Paclitaxel and Analogs in Cytotoxicity Assays with Breast Cancer Cell Lines. - Public Library of Science - Figshare [plos.figshare.com]
• 5. researchgate.net [researchgate.net]

Unraveling the Mechanism of Action of 13-Deacetyltaxachitriene A: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the predicted mechanism of action of 13-Deacetyltaxachitriene A against established microtubule-stabilizing agents. Drawing upon extensive research into taxane (B156437) chemistry and the mechanism of related compounds, this document offers a framework for understanding its potential biological activity. All quantitative data are summarized for clear comparison, and detailed experimental protocols are provided to facilitate further investigation.

Predicted Mechanism of Action: 13-Deacetyltaxachitriene A

It is predicted that 13-Deacetyltaxachitriene A functions as a microtubule-stabilizing agent , albeit likely with reduced potency compared to its parent compound, paclitaxel (B517696). The core mechanism is expected to involve the following steps:

• Binding to β-tubulin: The molecule is predicted to bind to a specific site on the β-tubulin subunit within the microtubule polymer. The C-13 side chain is crucial for this interaction.

• Promotion of Tubulin Polymerization: By binding to tubulin, it likely lowers the critical concentration required for tubulin polymerization, favoring the formation of microtubules.

• Stabilization of Microtubules: The binding of 13-Deacetyltaxachitriene A is expected to suppress the dynamic instability of microtubules, making them resistant to depolymerization. This disruption of normal microtubule dynamics is a hallmark of taxane activity.

• Cell Cycle Arrest: The stabilization of the mitotic spindle prevents proper chromosome segregation during mitosis, leading to an arrest of the cell cycle at the G2/M phase.

• Induction of Apoptosis: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway, leading to programmed cell death in cancer cells.

The absence of the acetyl group at the C-13 position is a critical modification. SAR studies of paclitaxel have consistently shown that the C-13 side chain is paramount for its biological activity. Alterations at this position, including the removal of the acetyl group, have been demonstrated to significantly decrease the compound's ability to promote tubulin assembly and its cytotoxic efficacy. Therefore, while the fundamental mechanism is likely conserved, the potency of 13-Deacetyltaxachitriene A is anticipated to be considerably lower than that of paclitaxel.

Comparative Analysis with Alternative Microtubule-Stabilizing Agents

To provide a comprehensive understanding, the predicted mechanism of 13-Deacetyltaxachitriene A is compared with well-characterized microtubule-stabilizing agents: paclitaxel, docetaxel, epothilone (B1246373) B, and discodermolide.

Feature	13-Deacetyltaxachitriene A (Predicted)	Paclitaxel	Docetaxel	Epothilone B	Discodermolide
Primary Target	β-tubulin	β-tubulin	β-tubulin	β-tubulin	β-tubulin
Binding Site	Taxane binding site	Taxane binding site	Taxane binding site	Overlapping with the taxane binding site	Overlapping with the taxane binding site
Mechanism	Microtubule stabilization	Microtubule stabilization	Microtubule stabilization	Microtubule stabilization	Microtubule stabilization
Effect on Tubulin	Promotes polymerization and suppresses depolymerization	Promotes polymerization and suppresses depolymerization	Promotes polymerization and suppresses depolymerization	Promotes polymerization and suppresses depolymerization	Promotes polymerization and suppresses depolymerization
Cellular Outcome	G2/M cell cycle arrest, apoptosis	G2/M cell cycle arrest, apoptosis	G2/M cell cycle arrest, apoptosis	G2/M cell cycle arrest, apoptosis	G2/M cell cycle arrest, apoptosis
Predicted Potency	Lower than paclitaxel	High	High (often higher than paclitaxel)	High (effective in some paclitaxel-resistant cells)	Very high (effective in some paclitaxel-resistant cells)

Quantitative Data Comparison

The following tables summarize the reported cytotoxic and tubulin polymerization activities of the comparator compounds. This data provides a benchmark against which 13-Deacetyltaxachitriene A can be evaluated in future studies.

Table 1: In Vitro Cytotoxicity (IC50) of Microtubule-Stabilizing Agents in Various Cancer Cell Lines

Cell Line	Cancer Type	Paclitaxel (nM)	Docetaxel (nM)	Epothilone B (nM)	Discodermolide (nM)
MCF-7	Breast	2 - 10	1 - 5	0.5 - 3	3 - 15
MDA-MB-231	Breast	3 - 15	2 - 8	1 - 5	5 - 20
A549	Lung	5 - 25	2 - 10	1 - 8	4 - 18
HeLa	Cervical	2 - 8	1 - 4	0.3 - 2	2 - 10
OVCAR-3	Ovarian	4 - 20	2 - 10	1 - 7	6 - 25

Note: IC50 values can vary depending on the specific experimental conditions, such as exposure time and cell density.

Table 2: In Vitro Tubulin Polymerization Activity (EC50)

Compound	EC50 for Tubulin Polymerization (µM)
Paclitaxel	0.5 - 2
Docetaxel	0.4 - 1.5
Epothilone B	0.3 - 1
Discodermolide	0.1 - 0.5

Note: EC50 is the effective concentration required to achieve 50% of the maximal tubulin polymerization.

Experimental Protocols

To facilitate the experimental validation of the mechanism of action of 13-Deacetyltaxachitriene A, detailed protocols for key assays are provided below.

In Vitro Tubulin Polymerization Assay (Turbidimetric)

This assay measures the ability of a compound to promote the assembly of purified tubulin into microtubules, which can be monitored by an increase in light scattering (turbidity).

Materials:

• Purified tubulin (>99% pure)

• GTP (Guanosine-5'-triphosphate)

• PIPES buffer (80 mM PIPES pH 6.9, 1 mM EGTA, 1 mM MgCl2)

• Test compound (13-Deacetyltaxachitriene A) and comparator compounds

• DMSO (vehicle control)

• Temperature-controlled spectrophotometer with a 340 nm filter

• 96-well microplates

Procedure:

• Prepare a stock solution of tubulin (e.g., 10 mg/mL) in ice-cold PIPES buffer.

• Prepare serial dilutions of the test and comparator compounds in PIPES buffer. The final DMSO concentration should be kept below 1%.

• On ice, add the following to each well of a pre-chilled 96-well plate:

  • PIPES buffer

  • Test compound/comparator/vehicle

  • GTP (to a final concentration of 1 mM)

• Initiate the polymerization by adding the tubulin solution to each well to a final concentration of 1-2 mg/mL.

• Immediately transfer the plate to the spectrophotometer pre-warmed to 37°C.

• Measure the absorbance at 340 nm every minute for 60-90 minutes.

• Plot the absorbance against time to generate polymerization curves. The rate of polymerization and the maximum polymer mass can be determined.

Competitive Microtubule Binding Assay

This assay determines if a test compound binds to the same or an overlapping site on tubulin as a known ligand (e.g., paclitaxel).

Materials:

• Purified tubulin

• Paclitaxel (unlabeled)

• [³H]-Paclitaxel (radiolabeled)

• Test compound (13-Deacetyltaxachitriene A)

• Polymerization buffer (as above)

• Scintillation vials and scintillation fluid

• Liquid scintillation counter

• Glass fiber filters

Procedure:

• Induce tubulin polymerization in the presence of a suboptimal concentration of unlabeled paclitaxel.

• Add a fixed concentration of [³H]-Paclitaxel to the polymerized microtubules.

• Add varying concentrations of the test compound.

• Incubate the mixture at 37°C to allow for competitive binding to reach equilibrium.

• Filter the mixture through glass fiber filters to separate microtubule-bound from free [³H]-Paclitaxel.

• Wash the filters with warm polymerization buffer.

• Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a liquid scintillation counter.

• A decrease in radioactivity on the filter with increasing concentrations of the test compound indicates competitive binding.

Cell Cycle Analysis by Flow Cytometry

This method is used to determine the percentage of cells in different phases of the cell cycle (G0/G1, S, G2/M) after treatment with the test compound.

Materials:

• Cancer cell line of interest (e.g., HeLa, MCF-7)

• Complete cell culture medium

• Test compound (13-Deacetyltaxachitriene A) and comparator compounds

• Phosphate-buffered saline (PBS)

• Ethanol (B145695) (70%, ice-cold)

• Propidium iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in multi-well plates and allow them to attach overnight.

• Treat the cells with various concentrations of the test compound or comparator compounds for a specified period (e.g., 24 hours).

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently.

• Incubate the fixed cells at -20°C for at least 2 hours.

• Wash the cells with PBS and resuspend in PI staining solution.

• Incubate in the dark at room temperature for 30 minutes.

• Analyze the samples using a flow cytometer. The DNA content will be proportional to the PI fluorescence, allowing for the quantification of cells in each phase of the cell cycle. An accumulation of cells in the G2/M phase is indicative of mitotic arrest.

Visualizing the Mechanism and Workflow

The following diagrams, generated using the DOT language, illustrate the key signaling pathway and experimental workflows.

Caption: Predicted signaling pathway of 13-Deacetyltaxachitriene A.

Caption: Workflow for confirming the mechanism of action.

In Vivo Efficacy of 13-Deacetyltaxachitriene A: A Comparative Analysis Against Known Anticancer Agents

A comprehensive review of publicly available scientific literature and databases reveals a significant gap in the in vivo efficacy data for 13-Deacetyltaxachitriene A. At present, there are no published studies detailing its performance in animal models or direct comparative analyses against established anticancer agents.

This lack of in vivo data prevents a direct, evidence-based comparison of 13-Deacetyltaxachitriene A with well-characterized chemotherapeutics. While the chemical name suggests it belongs to the taxane (B156437) family of compounds, renowned for their potent anticancer properties, specific experimental data for this particular analogue is not available in the public domain.

The Taxane Family: A Benchmark for Anticancer Activity

The taxane class of drugs, which includes widely used agents like Paclitaxel (Taxol®) and Docetaxel (Taxotere®), are cornerstones in the treatment of various cancers, including breast, ovarian, and lung cancer.[1][2][3] Their primary mechanism of action involves the disruption of microtubule function, which is critical for cell division.[1][4]

General Mechanism of Action of Taxanes

Taxanes function by binding to the β-tubulin subunit of microtubules, stabilizing them and preventing their depolymerization.[4][5] This interference with microtubule dynamics arrests the cell cycle, primarily in the M-phase (mitosis), and ultimately leads to programmed cell death (apoptosis).[4][6]

References

• 1. Taxane - Wikipedia [en.wikipedia.org]
• 2. How Do Antineoplastic Antimicrotubular (Taxanes) Work? Uses, Side Effects, Drug Names [rxlist.com]
• 3. journal.waocp.org [journal.waocp.org]
• 4. idc-online.com [idc-online.com]
• 5. Mechanisms of action of taxanes in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Taxanes: microtubule and centrosome targets, and cell cycle dependent mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking 13-Deacetyltaxachitriene A within a Focused Natural Product Library: A Comparative Analysis

Introduction

The quest for novel therapeutic agents has consistently led researchers to the vast chemical diversity of natural products.[1][2] These compounds, honed by evolution, often possess unique scaffolds and potent biological activities, making them ideal starting points for drug discovery.[2][3] This guide provides a comparative analysis of a focused natural product library enriched with 13-Deacetyltaxachitriene A against other commercially available natural product libraries. The objective is to offer researchers and drug development professionals a framework for evaluating such libraries based on key performance metrics in preclinical screening.

Due to the limited publicly available head-to-head comparative data for 13-Deacetyltaxachitriene A, this guide presents a hypothetical benchmarking study. The experimental data herein is illustrative, designed to model a realistic evaluation process for a novel, focused library against established collections. The assays and protocols are standard methodologies in the field of high-throughput screening and drug discovery.[4][5]

Comparative Performance Data

The following tables summarize the hypothetical performance of a "13-Deacetyltaxachitriene A Enriched Library" against three other representative natural product libraries in two common preclinical assays: a general cytotoxicity screen against a cancer cell line and a targeted kinase inhibition assay.

Table 1: Cytotoxicity Screening Against HeLa Cells (72-hour incubation)

Library	Total Compounds	Hit Rate (>50% Inhibition at 10 µM)	Average IC50 of Hits (µM)
13-Deacetyltaxachitriene A Enriched Library	500	3.2%	1.5 ± 0.8
Commercial Library A (Diverse Marine)	5,000	1.1%	4.2 ± 2.1
Commercial Library B (Microbial)	10,000	0.8%	5.6 ± 3.4
Synthetic Natural Product-Like Library	15,000	0.5%	8.1 ± 4.5

Table 2: Kinase Inhibition Assay (Polo-like Kinase 1) at 10 µM

Library	Total Compounds	Hit Rate (>50% Inhibition)	Average IC50 of Hits (µM)
13-Deacetyltaxachitriene A Enriched Library	500	1.8%	0.9 ± 0.5
Commercial Library A (Diverse Marine)	5,000	0.4%	3.7 ± 1.9
Commercial Library B (Microbial)	10,000	0.3%	4.8 ± 2.7
Synthetic Natural Product-Like Library	15,000	0.2%	6.2 ± 3.1

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are standard and can be adapted for high-throughput screening platforms.[5]

1. Cell Viability (MTT) Assay

• Cell Culture: HeLa cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Cells are seeded into 96-well plates at a density of 5,000 cells per well and incubated for 24 hours to allow for attachment.

• Compound Treatment: Natural product library compounds are dissolved in DMSO to a stock concentration of 10 mM. A working concentration of 10 µM is prepared in the culture medium. 100 µL of the compound-containing medium is added to the respective wells. Control wells receive medium with 0.1% DMSO.

• Incubation: Plates are incubated for 72 hours.

• MTT Addition: 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for another 4 hours.

• Signal Detection: The medium is removed, and 100 µL of DMSO is added to each well to dissolve the formazan (B1609692) crystals. The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: Cell viability is calculated as a percentage relative to the DMSO-treated control cells. The hit threshold is set at >50% inhibition. IC50 values are determined for hit compounds using a dose-response curve.

2. Polo-like Kinase 1 (PLK1) Inhibition Assay

• Assay Principle: A biochemical assay using a recombinant human PLK1 enzyme and a fluorescently labeled peptide substrate. Kinase activity is measured by the amount of phosphorylated substrate, often detected using a specific antibody in a time-resolved fluorescence resonance energy transfer (TR-FRET) format.

• Reagents: Recombinant human PLK1 enzyme, biotinylated peptide substrate, ATP, and a TR-FRET detection system (e.g., LanthaScreen™).

• Procedure:

  • In a 384-well plate, add 2 µL of each library compound at a 10 µM final concentration.

  • Add 4 µL of PLK1 enzyme and the peptide substrate mixture in the assay buffer.

  • Initiate the reaction by adding 4 µL of ATP solution.

  • Incubate the plate at room temperature for 60 minutes.

  • Stop the reaction and detect the signal by adding the TR-FRET detection reagents (e.g., terbium-labeled anti-phosphopeptide antibody).

  • After a 30-minute incubation, read the plate on a TR-FRET compatible plate reader.

• Data Analysis: The percentage of inhibition is calculated relative to DMSO controls. The hit threshold is set at >50% inhibition. IC50 values for hits are determined from a dose-response curve.

Visualizations

High-Throughput Screening Workflow

The following diagram illustrates a typical workflow for screening natural product libraries to identify bioactive compounds.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Natural Product Compound Library | Drug Discovery | TargetMol [targetmol.com]
• 3. lifechemicals.com [lifechemicals.com]
• 4. Creating and screening natural product libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hilarispublisher.com [hilarispublisher.com]

Safety & Regulatory Compliance

Proper Disposal of 13-Deacetyltaxachitriene A: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of 13-Deacetyltaxachitriene A, a diterpenoid compound isolated from species of the Taxus genus. Due to its cytotoxic potential, stringent adherence to these procedures is crucial to ensure the safety of laboratory personnel and to prevent environmental contamination. This guide is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 13-Deacetyltaxachitriene A with the appropriate personal protective equipment (PPE) in a designated containment area, such as a chemical fume hood.

Required Personal Protective Equipment (PPE):

PPE Component	Specification
Gloves	Double nitrile gloves are mandatory.
Eye Protection	Chemical safety goggles are required.
Lab Coat	A disposable, solid-front gown is necessary.
Respiratory	A fit-tested N95 respirator should be used if handling the powder form.

Disposal Plan Overview

The primary and mandated method for the disposal of 13-Deacetyltaxachitriene A is through a certified hazardous waste management program. Chemical inactivation may be used as a preliminary step for liquid waste and for decontaminating surfaces and glassware, but it does not replace the requirement for professional hazardous waste disposal.

Step-by-Step Disposal Procedures

Waste Segregation and Collection

Proper segregation of waste at the point of generation is the first critical step. Waste contaminated with 13-Deacetyltaxachitriene A is classified as cytotoxic waste and must be separated from regular laboratory trash.

Waste Stream Classification:

Waste Type	Description	Container Type
Bulk Cytotoxic Waste	Unused or expired pure compound, concentrated stock solutions, grossly contaminated items.	Black, rigid, leak-proof, and puncture-resistant container labeled "Hazardous Cytotoxic Waste".
Trace Cytotoxic Waste	"RCRA empty" containers (less than 3% of the original volume), gloves, gowns, and other disposable items with minimal contamination.	Yellow, rigid, leak-proof, and puncture-resistant container labeled "Trace Cytotoxic Waste for Incineration".
Sharps Waste	Needles, syringes, and other sharps contaminated with 13-Deacetyltaxachitriene A.	Red, rigid, puncture-resistant sharps container labeled "Cytotoxic Sharps".

Chemical Inactivation (for Liquid Waste and Decontamination)

For liquid waste containing 13-Deacetyltaxachitriene A, a preliminary chemical inactivation step can be performed to degrade the cytotoxic compound. Taxanes, including paclitaxel (B517696), are known to undergo base-catalyzed hydrolysis, which breaks down the molecule.[1] This procedure should be performed in a chemical fume hood.

Experimental Protocol for Chemical Inactivation:

• Preparation of Inactivation Solution: Prepare a 1M sodium hydroxide (B78521) (NaOH) solution.

• Solubilization of Waste: If the 13-Deacetyltaxachitriene A waste is in a non-aqueous solvent (e.g., DMSO, acetone), ensure it is fully dissolved. This compound is soluble in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[2]

• Inactivation Reaction:

  • Slowly add the 1M NaOH solution to the liquid waste in a suitable container. Aim for a final NaOH concentration of approximately 0.1M.

  • Stir the mixture at room temperature for a minimum of 24 hours. This allows for the hydrolysis of the ester groups in the molecule.

• Neutralization: After the inactivation period, neutralize the solution to a pH between 6.0 and 8.0 using a suitable acid (e.g., 1M hydrochloric acid).

• Collection: The neutralized, inactivated liquid waste must still be collected as hazardous chemical waste. Transfer the solution to a properly labeled hazardous waste container.

Decontamination of Laboratory Surfaces and Glassware

All surfaces and non-disposable equipment that have come into contact with 13-Deacetyltaxachitriene A must be thoroughly decontaminated.

• Initial Cleaning: Wipe the surfaces with a detergent solution to remove any visible contamination.

• Decontamination: Wipe the cleaned surfaces with a 0.5% sodium hypochlorite (B82951) solution followed by 70% ethanol.[3] Allow for adequate contact time (at least 10 minutes) for the sodium hypochlorite solution.

• Final Rinse: Rinse the surfaces with deionized water.

• Waste Disposal: All cleaning materials (wipes, absorbent pads) are considered trace cytotoxic waste and must be disposed of in the yellow cytotoxic waste container.

Final Disposal

Ensure all waste containers are securely sealed and properly labeled. Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous cytotoxic waste. All cytotoxic waste must be ultimately disposed of via high-temperature incineration by a licensed hazardous waste management facility.

Disposal Workflow Diagram

Caption: Disposal workflow for 13-Deacetyltaxachitriene A.

References

• 1. Degradation of paclitaxel and related compounds in aqueous solutions II: Nonepimerization degradation under neutral to basic pH conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 13-Deacetyltaxachitriene A | CAS:239800-99-8 | Manufacturer ChemFaces [chemfaces.com]
• 3. Efficiency of four solutions in removing 23 conventional antineoplastic drugs from contaminated surfaces - PMC [pmc.ncbi.nlm.nih.gov]

Essential Safety and Operational Guidance for Handling 13-Deacetyltaxachitriene A

Disclaimer: A specific Safety Data Sheet (SDS) for 13-Deacetyltaxachitriene A is not publicly available. The following guidance is based on the Material Safety Data Sheet (MSDS) for the closely related compound, 2-Deacetyltaxachitriene A, and general safety protocols for handling potentially cytotoxic compounds.[1] Taxane (B156437) derivatives are often cytotoxic, and therefore, stringent adherence to safety procedures is paramount.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 13-Deacetyltaxachitriene A. It outlines the necessary personal protective equipment (PPE), step-by-step operational procedures, and disposal plans to ensure a safe laboratory environment.

Hazard Assessment and Personal Protective Equipment (PPE)

Given the potential cytotoxicity of taxane derivatives, a comprehensive approach to personal protection is required to prevent exposure through inhalation, skin contact, or ingestion.[1]

Summary of Recommended Personal Protective Equipment

PPE Category	Specification	Rationale
Hand Protection	Double gloving with nitrile gloves.	Minimizes the risk of exposure due to pinholes or tears in a single glove.
Eye Protection	Chemical safety goggles or a full-face shield.	Protects eyes from splashes or airborne particles of the compound.
Respiratory Protection	A NIOSH-approved respirator (e.g., N95) or higher.	Essential when handling the compound as a powder to prevent inhalation.[1]
Body Protection	A disposable gown with long sleeves and elastic cuffs.	Protects skin and personal clothing from contamination.
Foot Protection	Closed-toe shoes and disposable shoe covers.	Prevents contamination of personal footwear and the laboratory environment.

Experimental Protocol: Safe Handling and Disposal Workflow

The following protocol outlines the procedural steps for the safe handling of 13-Deacetyltaxachitriene A, from preparation to disposal.

1. Preparation and Weighing:

• Conduct all manipulations of powdered 13-Deacetyltaxachitriene A within a certified chemical fume hood or a biological safety cabinet to control airborne particles.

• Before handling, ensure all necessary PPE is correctly worn.

• Use a dedicated set of utensils (spatulas, weighing paper) for this compound.

• Weigh the desired amount of the compound carefully to avoid generating dust.

2. Dissolution:

• 13-Deacetyltaxachitriene A is soluble in solvents such as Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone.[2]

• Add the solvent to the powdered compound slowly and carefully to prevent splashing.

• Ensure the container is securely capped before mixing or vortexing.

3. Administration and Experimental Use:

• All procedures involving the dissolved compound should be performed with the same level of PPE as for the powdered form.

• Use Luer-lock syringes and needles to prevent accidental disconnection and leakage.

• Work on a disposable, absorbent bench liner to contain any potential spills.

4. Decontamination and Cleaning:

• All non-disposable equipment that comes into contact with 13-Deacetyltaxachitriene A should be decontaminated. A solution of soap and water can be used for general cleaning.

• Wipe down all surfaces of the work area (fume hood, benchtop) with an appropriate cleaning agent after each use.

5. Spill Management:

• In case of a spill, evacuate the immediate area.

• Wearing full PPE, cover the spill with an absorbent material.

• Carefully collect the contaminated material into a designated cytotoxic waste container.

• Clean the spill area with an appropriate decontaminating solution.

6. Disposal:

• All disposable items contaminated with 13-Deacetyltaxachitriene A (gloves, shoe covers, weighing paper, pipette tips, etc.) must be disposed of as cytotoxic waste.

• Place all contaminated materials in a clearly labeled, sealed, and puncture-proof cytotoxic waste container.

• Dispose of the cytotoxic waste in accordance with your institution's and local environmental regulations.[1] The compound may be harmful to the aquatic environment, so do not let it enter drains.[1]

Safe Handling Workflow Diagram

The following diagram illustrates the key stages of safely handling 13-Deacetyltaxachitriene A.

Caption: Workflow for the safe handling of 13-Deacetyltaxachitriene A.

References

• 1. biocrick.com [biocrick.com]
• 2. 13-Deacetyltaxachitriene A | CAS:239800-99-8 | Manufacturer ChemFaces [chemfaces.com]